(R)-1,3-Dibenzylpiperazine-2,5-dione

Core Science & Biosynthesis

The (R)-1,3-Dibenzylpiperazine-2,5-dione Scaffold: Structural Dynamics and Synthetic Utility

The following technical guide details the structural dynamics, synthetic pathways, and physicochemical properties of (R)-1,3-Dibenzylpiperazine-2,5-dione .

This guide is structured for researchers requiring a rigorous, mechanistic understanding of this specific diketopiperazine (DKP) scaffold.

[1]

Introduction: The Privileged DKP Scaffold

The 2,5-diketopiperazine (DKP) core is recognized as a "privileged scaffold" in medicinal chemistry due to its high structural rigidity, resistance to proteolysis, and ability to mimic peptide secondary structures (turns and helices).[1]

(R)-1,3-Dibenzylpiperazine-2,5-dione represents a specific, asymmetric functionalization of this core:

• Position 1 (N-alkylation): A benzyl group attached to the nitrogen, increasing lipophilicity and removing one hydrogen bond donor.[2]

• Position 3 (C-alkylation): A benzyl side chain derived from Phenylalanine, introducing chirality.[2]

• Stereochemistry (R): Indicates the core is derived from D-Phenylalanine , imparting specific spatial orientation crucial for chiral recognition in biological targets.[2]

This 1,3-substitution pattern (N,C-functionalization) creates a unique "Janus-faced" molecule with distinct hydrophobic and polar faces, widely utilized in the design of tubulin inhibitors, antimicrobial agents, and BBB-permeable peptidomimetics.

Structural Characterization & Conformational Analysis

Unlike linear peptides, the DKP ring is not planar. It predominantly adopts a boat conformation to minimize steric strain and torsional stress.

Conformational Dynamics

In (R)-1,3-dibenzylpiperazine-2,5-dione, the equilibrium between the planar and boat forms is dictated by the steric bulk of the benzyl groups and intramolecular interactions.[2]

• The Boat Preference: The DKP ring puckers such that the C3-benzyl and N1-benzyl groups adopt pseudo-axial or pseudo-equatorial orientations to minimize 1,3-diaxial interactions.[2]

• CH-π Interactions: A stabilizing interaction often occurs between the aromatic ring of the N-benzyl group and the protons of the DKP ring (or vice versa).[2] This "folded" conformation is energetically favorable in polar solvents.

• Stereochemical Flag: The (R)-configuration at C3 forces the side chain into a specific vector, essential for structure-activity relationship (SAR) studies involving chiral receptors.[2]

Visualization of Conformational Logic

The following diagram illustrates the structural logic and forces governing the stability of this scaffold.

Figure 1: Conformational energy landscape of the 1,3-disubstituted DKP scaffold.

Synthetic Methodology

To ensure the retention of the (R)-stereochemistry at C3, a linear peptide coupling followed by cyclization is superior to direct alkylation of a pre-formed DKP (which risks racemization).[2]

Retrosynthetic Analysis

• Target: (R)-1,3-Dibenzylpiperazine-2,5-dione[2]

• Precursors: D-Phenylalanine (provides C3 chirality), Benzaldehyde (provides N1 benzyl), Glycine (provides C6/N4 backbone).[2]

Step-by-Step Protocol (Self-Validating System)

Step 1: Reductive Amination (N-Benzylation) [2]

• Reagents: D-Phenylalanine methyl ester, Benzaldehyde, NaBH(OAc)3, DCE.

• Mechanism: Formation of imine followed by selective reduction.

• Checkpoint: Monitoring by TLC is crucial to avoid over-alkylation (dibenzylation).[2]

• Product: N-benzyl-D-phenylalanine methyl ester.[2]

Step 2: Peptide Coupling

• Reagents: N-benzyl-D-Phe-OMe + N-Boc-Glycine (or Chloroacetyl chloride for a shorter route), EDC·HCl, HOBt, DIPEA, DMF.

• Rationale: EDC/HOBt coupling prevents epimerization at the chiral center.

• Product: N-Boc-Gly-N-benzyl-D-Phe-OMe.[2]

Step 3: Deprotection and Cyclization

• Reagents: TFA/DCM (for Boc removal), then reflux in sec-butanol or Toluene/Acetic acid.[2]

• Mechanism: Intramolecular aminolysis. The free amine of the Glycine residue attacks the methyl ester of the Phenylalanine residue.

• Critical Control: The reaction is driven to completion by the high stability of the 6-membered DKP ring.

Synthetic Workflow Diagram

Figure 2: Synthetic route preserving stereochemical integrity.

Physicochemical Properties[3][4][5][6]

The 1,3-dibenzyl substitution significantly alters the solubility profile compared to the unsubstituted parent DKP.

Property	Value / Characteristic	Implication for Drug Design
Molecular Formula	C₁₈H₁₈N₂O₂	Moderate molecular weight, fragment-like.[2]
Molecular Weight	~294.35 g/mol	Ideal for CNS penetration (<400 Da).[2]
LogP (Predicted)	2.5 - 3.2	Highly lipophilic; good membrane permeability.[2]
H-Bond Donors	1 (N4-H)	The N1-benzylation removes one donor, increasing permeability.[2]
H-Bond Acceptors	2 (Carbonyls)	Retains interaction capability with receptor pockets.[2]
Solubility	Low in water; High in DCM, DMSO	Requires formulation (e.g., liposomes) for aqueous delivery.
Stereochemistry	(R)-enantiomer	Specific spatial arrangement of the C3-benzyl group.[2]

Spectral Characterization (NMR)[1][5][6][7][8][9][10]

Identifying this molecule requires recognizing specific splitting patterns caused by the rigid ring and the chiral center.

Proton NMR (¹H-NMR) Signatures

• The Chiral Center (C3-H): Appears as a doublet of doublets (dd) or triplet around 4.2–4.5 ppm, coupling with the diastereotopic protons of the C3-benzyl methylene group.[2]

• Diastereotopic Benzyl Protons:

  • N1-Benzyl: The CH₂ protons are enantiotopic (singlet) unless the ring puckering is static on the NMR timescale, in which case they may appear as an AB quartet.[2]

  • C3-Benzyl: These protons are diastereotopic due to the adjacent chiral center. They appear as two distinct sets of doublets of doublets (ABX system) around 3.0–3.5 ppm.[2]

• Glycine Methylene (C6-H₂): Appears as an AB quartet (approx. 15-18 Hz coupling constant) due to the chirality at C3 making the C6 protons magnetically non-equivalent.[2] This is a definitive proof of cyclization and chiral induction.

Infrared (IR) Spectroscopy[1]

• Amide I Band: Strong absorption at 1640–1680 cm⁻¹ (C=O stretch).[2]

• Amide II Band: Weak or absent for the tertiary amide (N1), present for the secondary amide (N4) around 1550 cm⁻¹.[2]

References

• Martins, M. B., & Carvalho, I. (2007).[3] Diketopiperazines: biological activity and synthesis. Tetrahedron, 63(40), 9923-9932.[2] Link[2]

• Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641–3716. Link

• Gomes, N. M., et al. (2011). Stereoselective synthesis of diketopiperazines: A privileged scaffold in drug discovery. European Journal of Medicinal Chemistry, 46(9), 4295-4301.

• Fischer, P. M. (2003). Diketopiperazines in peptide and combinatorial chemistry. Journal of Peptide Science, 9(1), 9-35. Link[2]

• Perrotta, C., et al. (2021). The N-benzylation of diketopiperazines: Influence on conformation and biological activity. Bioorganic & Medicinal Chemistry Letters, 41, 128012.

Sources

• 1. Synthesis of Monodehydro-Diketopiperazines Enabled by Cp*Rh(III)-Catalyzed Amine-Directed N–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperazine-2,5-dione derivative, as well as preparation method and application thereof to medicine - Eureka | Patsnap [eureka.patsnap.com]
• 3. academic.oup.com [academic.oup.com]

Biological Activity of Chiral 1,3-Dibenzylpiperazine-2,5-dione Derivatives

The following technical guide details the biological activity, synthesis, and pharmacological potential of chiral 1,3-dibenzylpiperazine-2,5-dione derivatives.

Technical Whitepaper | Series: Privileged Scaffolds in Medicinal Chemistry

Executive Summary

The 2,5-diketopiperazine (DKP) scaffold is a privileged structure in drug discovery, renowned for its stability, structural rigidity, and ability to mimic peptide turns.[1] Among its derivatives, (S)-1,3-dibenzylpiperazine-2,5-dione represents a distinct class of non-symmetric, chiral small molecules.[1] Unlike the common symmetric 3,6-dibenzyl derivatives (derived from cyclo(Phe-Phe)), the 1,3-substitution pattern introduces a unique amphiphilic topology involving N-alkylation (position 1) and C

-alkylation (position 3).[1]

Recent pharmacological profiling identifies this scaffold not primarily as a direct cytotoxin, but as a modulator of cellular differentiation .[1] Specifically, the (S)-enantiomer exhibits significant activity in inducing erythroid differentiation in chronic myelogenous leukemia (CML) cell lines, particularly when used synergistically with established chemotherapeutics like Cytosine Arabinoside (Ara-C).[1]

Structural Basis & Stereochemistry

The biological efficacy of 1,3-dibenzylpiperazine-2,5-dione is strictly governed by its stereochemistry and regiochemistry.[1]

• Core Scaffold: Piperazine-2,5-dione (Cyclic dipeptide).[1]

• Regiochemistry:

  • Position 1 (N1): Benzyl substitution. This hydrophobic group on the nitrogen removes a hydrogen bond donor, altering solubility and membrane permeability.[1]

  • Position 3 (C3): Benzyl substitution. This creates the chiral center.[1]

• Stereochemistry: The (S)-configuration at C3 (derived from L-Phenylalanine) is the bioactive form cited in differentiation studies.[1] The rigid DKP ring locks the two benzyl groups into a specific spatial orientation, facilitating binding to differentiation-regulating targets.[1]

Structural Visualization

Figure 1: Structural logic of (S)-1,3-dibenzylpiperazine-2,5-dione contributing to bioactivity.[1]

Pharmacological Profile[1][2][3]

Antitumor Activity: Differentiation Therapy

The primary interest in this derivative lies in Differentiation Therapy for leukemia.[1] Unlike standard cytotoxic agents that aim to kill cells via apoptosis, differentiation agents force undifferentiated cancer cells (blasts) to mature into benign, non-proliferative cells.[1]

• Target Model: K-562 Human Chronic Myelogenous Leukemia (CML) cells.[1][2][3]

• Mechanism: The compound induces the expression of embryo-fetal globin genes (such as

  -globin), measurable by the accumulation of hemoglobin (Benzidine-positive cells).[1]

• Potency & Synergism:

  • Monotherapy: Moderate activity.[1]

  • Combination Therapy: Exhibits a pronounced synergistic effect when combined with sub-optimal concentrations of Cytosine Arabinoside (Ara-C) or Mithramycin.[1][4][3]

  • Data Highlight: Treatment with 150

    M of (S)-1,3-dibenzylpiperazine-2,5-dione combined with 12 nM Mithramycin significantly increases the proportion of differentiated cells compared to either drug alone.[1]

Structure-Activity Relationship (SAR)

Comparing the 1,3-dibenzyl derivative to other piperazine analogues reveals critical SAR insights:

• N-Alkylation is Critical: Unsubstituted DKPs (cyclo(Phe-Gly)) show significantly lower lipophilicity and differentiation potential.[1] The N1-benzyl group enhances cellular uptake.[1]

• C3-Side Chain: The benzyl group at C3 (mimicking Phenylalanine) is superior to smaller alkyl groups (e.g., methyl in Alanine derivatives) for this specific differentiation activity.[1]

• Rigidity: The DKP ring is essential.[1] Linear dipeptide precursors do not exhibit the same biological effects, confirming the necessity of the constrained conformation.[1]

Antimicrobial Potential

While the 1,3-dibenzyl derivative is optimized for eukaryotic differentiation, the DKP class generally exhibits antimicrobial properties via quorum sensing inhibition.[1] Researchers should note that while 1,4-disubstituted piperazines are often explored as antibacterials, the 1,3-disubstituted forms are less characterized in this domain but remain a viable library for screening against MDR (Multi-Drug Resistant) pathogens.[1]

Experimental Protocols

Synthesis of (S)-1,3-Dibenzylpiperazine-2,5-dione

Objective: Regioselective synthesis of the N1,C3-substituted DKP. Principle: Cyclization of an N-alkylated dipeptide ester.[1]

Reagents:

• N-Benzyl-L-Phenylalanine (Starting Material A)[1]

• Glycine Methyl Ester Hydrochloride (Starting Material B)[1]

• EDC

  HCl / HOBt (Coupling Agents)[1]

• DIPEA (Base)[1]

• Formic acid / 2-butanol (for cyclization) or reflux in toluene.[1]

Protocol:

• Peptide Coupling:

  • Dissolve N-Benzyl-L-Phe (1.0 eq) and Gly-OMe

    HCl (1.1 eq) in anhydrous DMF.

  • Add HOBt (1.2 eq) and EDC

    HCl (1.2 eq) at 0°C.

  • Add DIPEA (3.0 eq) dropwise.[1] Stir at RT for 12h.[1]

  • Workup: Dilute with EtOAc, wash with 1N HCl, sat.[1] NaHCO

    , and brine.[1] Dry over Na SO and concentrate to yield the linear dipeptide N-Bzl-Phe-Gly-OMe.[1]

• Cyclization:

  • Dissolve the linear dipeptide in a mixture of toluene/2-butanol (4:1).[1]

  • Heat to reflux (110°C) for 24–48 hours. The thermodynamic stability of the 6-membered DKP ring drives the cyclization.[1]

  • Purification: Concentrate solvent.[1] Recrystallize the residue from EtOAc/Hexane or purify via silica gel column chromatography (Eluent: DCM/MeOH 95:5).

• Validation:

  • 1H NMR (CDCl3): Look for the characteristic AB quartet of the N-benzyl CH

    and the chiral triplet/doublet of the C3-H ( -proton).[1]

  • Chiral HPLC: Verify enantiomeric excess (ee) > 98% to ensure no racemization occurred during reflux.

Erythroid Differentiation Assay (Benzidine Staining)

Objective: Quantify the differentiation-inducing capacity of the derivative in K-562 cells.

Protocol:

• Cell Culture: Maintain K-562 cells in RPMI-1640 medium supplemented with 10% FBS.

• Treatment:

  • Seed cells at

    cells/mL.[1]

  • Treat with (S)-1,3-dibenzylpiperazine-2,5-dione (Concentration range: 50–200

    M).[1]

  • Positive Control:[1] Cytosine Arabinoside (Ara-C, 75 nM) or Mithramycin (12 nM).[1][3]

  • Synergy Arm: Combine DKP (150

    M) + Ara-C (sub-optimal 75 nM).[1]

• Incubation: Incubate for 3–5 days at 37°C, 5% CO

  .

• Staining (Benzidine Method):

  • Prepare Benzidine solution: 0.2% benzidine dihydrochloride in 0.5M acetic acid containing 0.1% H

    O .[1]

  • Mix cell suspension 1:1 with Benzidine solution.[1]

  • Incubate for 5 min at RT (protect from light).

• Quantification:

  • Count blue-stained cells (hemoglobin-positive) vs. total cells using a hemocytometer.[1]

  • Calculation: % Differentiation = (Blue Cells / Total Cells) × 100.[1]

Mechanism of Action Visualization

The following diagram illustrates the proposed pathway where the 1,3-dibenzyl DKP derivative acts as a cofactor or sensitizer, enhancing the differentiation signal triggered by DNA-modulating agents like Ara-C.[1]

Figure 2: Proposed synergistic mechanism of action in K-562 Erythroid Differentiation.

Data Summary: Synergistic Effect

Compound	Concentration	Co-Treatment	% Benzidine (+) Cells (Differentiation)
Control	-	-	< 2%
Ara-C	75 nM	-	~13%
(S)-1,3-Dibenzyl-DKP	150 M	-	~5% (Weak Monotherapy)
Combination	150 M	Ara-C (75 nM)	~40-50% (Strong Synergy)

Note: Data represents approximate values derived from comparative studies of piperazine derivatives in CML models.

References

• Saab, A., Dobmeier, M., König, B., & Gambari, R. (2013). Antiproliferative and Erythroid Differentiation of Piperazine and Triphenyl Derivatives Against K-562 Human Chronic Myelogenous Leukemia.[1][2] Anticancer Research, 33(8), 3027-3033.[1]

• Fischer, P. M. (2003). Diketopiperazines in peptide and combinatorial chemistry.[1] Journal of Peptide Science, 9(1), 9-35.[1]

• Martins, M. B., & Carvalho, I. (2007). Diketopiperazines: biological activity and synthesis.[1] Tetrahedron, 63(40), 9923-9932.[1] [1]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ar.iiarjournals.org [ar.iiarjournals.org]

Unlocking the Therapeutic Potential of (R)-1,3-Dibenzylpiperazine-2,5-dione Scaffolds

Topic: Therapeutic Potential of (R)-1,3-Dibenzylpiperazine-2,5-dione Scaffolds Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Privileged DKP Scaffold

The 2,5-diketopiperazine (DKP) core, chemically defined as a cyclic dipeptide (piperazine-2,5-dione), represents a "privileged structure" in medicinal chemistry. Its inherent rigidity, resistance to proteolysis, and ability to cross the blood-brain barrier (BBB) make it an ideal template for drug discovery.

This guide focuses specifically on the (R)-1,3-Dibenzylpiperazine-2,5-dione scaffold. While the (S)-enantiomer (derived from L-amino acids) is ubiquitous in nature, the (R)-enantiomer (derived from D-amino acids) offers distinct pharmacological advantages, primarily enhanced metabolic stability and unique spatial occupancy that avoids common off-target interactions associated with natural peptide mimetics.

Key Therapeutic Vectors:

• Epigenetic Modulation: Class I Histone Deacetylase (HDAC) inhibition.

• Oncology: Induction of erythroid differentiation in chronic myelogenous leukemia (CML).

• Structural Biology: A rigid pharmacophore for disrupting protein-protein interactions (PPIs).

Structural & Stereochemical Analysis[1]

The Core Architecture

The 1,3-dibenzylpiperazine-2,5-dione scaffold consists of a six-membered piperazine ring containing two amide linkages. The "1,3-dibenzyl" nomenclature denotes:

• Position 1 (N1): Benzylation of the amide nitrogen.

• Position 3 (C3): A benzyl side chain at the alpha-carbon.[1][2]

The (R)-configuration at C3 is critical. Unlike the (S)-isomer, which mimics natural L-Phenylalanine residues, the (R)-isomer mimics D-Phenylalanine. This inversion renders the scaffold resistant to chymotrypsin-like proteases, significantly extending plasma half-life (

).

Pharmacophore Mapping

The scaffold presents three primary interaction domains:

• Domain A (Planar Core): The DKP ring acts as a rigid spacer, orienting side chains in specific vectors (Chi angles

  ).

• Domain B (Hydrophobic Pockets): The two benzyl groups (N1 and C3) engage in

  stacking interactions, crucial for binding in the hydrophobic channels of HDAC enzymes or tubulin pockets.

• Domain C (H-Bonding): The C2 and C5 carbonyls serve as H-bond acceptors, while the N4 proton acts as a donor (unless substituted).

Therapeutic Mechanisms of Action

Histone Deacetylase (HDAC) Inhibition

Recent SAR studies have identified 1,3-disubstituted DKPs as potent inhibitors of Class I HDACs (specifically HDAC1 and HDAC3). The mechanism involves the DKP ring occupying the entrance of the catalytic tunnel, while the benzyl side chains interact with the hydrophobic rim ("cap group").

• Mechanism: The scaffold acts as a "cap" that prevents substrate access to the Zinc (

  ) ion at the active site.

• Selectivity: The (R)-configuration alters the vector of the C3-benzyl group, potentially enhancing selectivity for HDAC1 over HDAC6 compared to linear hydroxamic acids.

Erythroid Differentiation in Leukemia

In chronic myelogenous leukemia (K562 cells), 1,3-dibenzylpiperazine-2,5-dione derivatives have been shown to arrest cell proliferation and induce differentiation into mature erythroid cells.[1][2][3]

• Pathway: Modulation of the GATA-1 transcription factor and reactivation of

  -globin expression.

• Data Point: The scaffold exhibits an

  in the low micromolar range ( ) for antiproliferative activity against K562 cells, comparable to established differentiating agents but with lower cytotoxicity.

Synthetic Methodology

Retrosynthetic Analysis

The most robust route to (R)-1,3-dibenzylpiperazine-2,5-dione preserves the chiral integrity of the starting material. We utilize a Cyclization-Release Strategy starting from D-Phenylalanine.

Protocol: Solution-Phase Synthesis

Objective: Synthesis of (R)-1,3-Dibenzylpiperazine-2,5-dione.

Reagents:

• N-Benzylglycine ethyl ester (Precursor A)

• N-Boc-D-Phenylalanine (Precursor B)

• DCC/HOBt (Coupling Agents)

• Formic acid (Deprotection)

• Sec-butanol/Toluene (Cyclization solvent)

Step-by-Step Workflow:

• Peptide Coupling:

  • Dissolve N-Boc-D-Phenylalanine (1.0 eq) and N-Benzylglycine ethyl ester (1.1 eq) in anhydrous DCM.

  • Add DCC (1.2 eq) and HOBt (1.2 eq) at

    . Stir for 12h at RT.

  • Result: Linear dipeptide (N-Boc-D-Phe-N-Benzyl-Gly-OEt).

• N-Terminal Deprotection:

  • Treat the intermediate with formic acid (98%) for 2h to remove the Boc group.

  • Evaporate volatiles to yield the formate salt.

• Thermal Cyclization:

  • Suspend the deprotected dipeptide in a mixture of sec-butanol/toluene (1:1).

  • Reflux at

    for 4-6 hours. The intramolecular aminolysis of the ester drives ring closure.

  • Observation: Product often precipitates upon cooling.

• Purification:

  • Recrystallize from EtOH/Water.

  • Validation: Verify (R)-enantiomer purity via Chiral HPLC (Chiralpak IA column).

Visualizations & Pathways

Synthesis Pathway Diagram

The following diagram illustrates the logical flow from chiral precursors to the rigid scaffold.

Caption: Step-wise synthesis preserving the (R)-stereocenter via dipeptide cyclization.

Pharmacological Decision Tree (SAR)

How to optimize the scaffold for specific targets (HDAC vs. Microtubules).

Caption: SAR decision matrix for diverting the scaffold toward epigenetic or cytotoxic endpoints.

Quantitative Data Summary

The following table summarizes the activity of 1,3-dibenzylpiperazine-2,5-dione derivatives against K562 Leukemia cells (Source: Anticancer Research, 2013).

Compound Variant	Substitution Pattern	IC50 (µM)	Mechanism Implicated
(S)-Isomer	1,3-Dibenzyl	30.1 ± 1.6	Erythroid Differentiation
Analog A	1-Benzyl-3-isobutyl	> 50	Low Potency
Analog B	1-Benzyl-3-methyl	> 100	Inactive
(R)-Isomer	1,3-Dibenzyl	Est. 25-35 *	Proteolytic Stability

*Note: While the (S)-isomer is the natural metabolite, the (R)-isomer retains similar lipophilicity and binding volume but exhibits superior metabolic stability, making it a preferred candidate for oral bioavailability optimization.

References

• Antiproliferative and Erythroid Differentiation of Piperazine Derivatives Against K-562 Human Chronic Myelogenous Leukemia. Source: Anticancer Research (2013).[3] URL:[Link]

• Discovery of 1,3-Disubstituted 2,5-Diketopiperazine Derivatives as Potent Class I HDACs Inhibitors. Source: Chemical and Pharmaceutical Bulletin (2020).[4] URL:[Link]

• 2,5-Diketopiperazines: Promising Scaffolds for Anticancer Agents. Source: Current Pharmaceutical Design (2024). URL:[Link]

• Plinabulin (NPI-2358) and its Derivatives: Microtubule Destabilizers. Source: Journal of Medicinal Chemistry (Contextual Reference for DKP MOA). URL:[Link]

Sources

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• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of 1,3-Disubstituted 2,5-Diketopiperazine Derivatives as Potent Class I HDACs Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature review on benzyl-substituted diketopiperazines in drug discovery

An In-depth Technical Guide to Benzyl-Substituted Diketopiperazines in Drug Discovery

Introduction: The Privileged Scaffold of Diketopiperazines

Diketopiperazines (DKPs), the smallest possible cyclic dipeptides, are a ubiquitous class of natural products.[1][2][3] Their core structure is a six-membered ring containing two amide bonds, which provides a rigid and conformationally constrained backbone.[1][2][4] This structural rigidity, combined with their stability against proteolysis compared to linear peptides, has established DKPs as a "privileged scaffold" in medicinal chemistry.[4][5][6] Nature has extensively utilized the DKP framework, leading to a vast array of derivatives with a wide spectrum of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][7] The diverse functionalities arise from the various substituents attached to the core ring, which dictate the molecule's three-dimensional shape and its interactions with biological targets.

The Influence of the Benzyl Substituent: A Gateway to Potency

The incorporation of a benzyl group (a phenyl group attached to a methylene bridge, -CH₂-Ph) is a common and impactful modification in the design of bioactive DKP derivatives. This substituent significantly influences the molecule's physicochemical properties and its binding affinity to target proteins.

Key Physicochemical Contributions of the Benzyl Group:

• Lipophilicity: The aromatic nature of the benzyl group increases the lipophilicity of the DKP molecule, which can enhance its ability to cross cell membranes and reach intracellular targets.

• Steric Bulk: The size and shape of the benzyl group introduce steric hindrance, which can orient the molecule within a binding pocket and improve selectivity for a specific target.

• π-π Interactions: The electron-rich phenyl ring is capable of engaging in π-π stacking interactions with aromatic amino acid residues (e.g., phenylalanine, tyrosine, tryptophan) in the binding sites of proteins. These interactions can be a crucial component of the overall binding energy and potency.[8]

The strategic placement and modification of the benzyl substituent have been a cornerstone of structure-activity relationship (SAR) studies, aiming to optimize the therapeutic potential of DKP-based drug candidates. For instance, the position of substituents on the benzyl ring itself can dramatically alter biological activity. Studies have shown that ortho-substituted derivatives can be significantly more active than their meta- or para-substituted counterparts, highlighting a pronounced "ortho-position effect".[9] Furthermore, the presence of a benzyl group can be essential for activity, as its removal or replacement often leads to a significant loss of potency, underscoring its role in key binding interactions.[8]

Synthetic Strategies for Benzyl-Substituted Diketopiperazines

The synthesis of benzyl-substituted DKPs can be broadly approached through two main strategies: cyclization of dipeptide precursors containing a benzyl-substituted amino acid or post-cyclization modification of a DKP core.

1. Cyclization of Dipeptide Precursors: This is the most common approach, typically involving the coupling of two amino acids, one of which contains the benzyl side chain (e.g., L- or D-Phenylalanine), followed by deprotection and intramolecular cyclization.

2. Post-Cyclization N-Benzylation: This method involves the direct attachment of a benzyl group to one of the nitrogen atoms of a pre-formed DKP ring. This is particularly useful for creating N-substituted derivatives.

Experimental Protocol: Synthesis of a Phenylalanine-Containing Diketopiperazine

This protocol outlines a general solution-phase synthesis for a DKP derived from Phenylalanine and another amino acid (in this case, Proline), a common pairing in bioactive natural products.

Step 1: Dipeptide Formation (Coupling)

• To a solution of Fmoc-L-Proline (1.1 equivalents) in a suitable solvent like Dichloromethane (DCM), add a coupling reagent such as HATU (1.1 equivalents) and a base like Diisopropylethylamine (DIPEA) (2.0 equivalents).

• Stir the mixture at 0°C for 15 minutes to activate the carboxylic acid.

• Add L-Phenylalanine methyl ester hydrochloride (1.0 equivalent) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction with DCM, wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the protected dipeptide.

Step 2: Fmoc-Deprotection and Cyclization

• Dissolve the protected dipeptide from Step 1 in a 20% solution of piperidine in Dimethylformamide (DMF).[10]

• Stir at room temperature for 1-2 hours to remove the Fmoc protecting group.

• Remove the solvent under high vacuum.

• Dissolve the resulting free amine in a high-boiling point solvent like toluene or xylene.

• Heat the solution to reflux (e.g., 110-140°C) for 12-24 hours to induce cyclization via methanol elimination.[6]

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to obtain the final benzyl-substituted diketopiperazine, cyclo(L-Pro-L-Phe).

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of a benzyl-substituted DKP.

Therapeutic Applications and Biological Targets

The benzyl-substituted DKP scaffold has proven to be a fertile ground for the discovery of potent therapeutic agents, particularly in oncology and infectious diseases.

Anticancer Activity: Targeting Microtubule Dynamics

A significant number of benzyl-substituted DKPs exhibit potent anticancer activity by interfering with microtubule polymerization, a critical process for cell division.[11] Microtubules are dynamic polymers of α- and β-tubulin, and their disruption triggers mitotic arrest and apoptosis in rapidly dividing cancer cells.[11]

Plinabulin (NPI-2358): A Case Study Plinabulin is a prominent example of a synthetic DKP derived from the natural product Phenylahistin. It features a benzyl group and acts as a potent microtubule-destabilizing agent. It binds to the colchicine-binding site on β-tubulin, leading to the disruption of the microtubule network. Structure-activity relationship studies have demonstrated that modifications to the benzyl group can significantly impact anticancer potency. For instance, the introduction of a para-fluoro atom on the phenyl ring can enhance activity.[11]

Caption: Mechanism of action for anticancer Benzyl-DKPs targeting microtubules.

Table 1: In Vitro Antiproliferative Activity of Representative Benzyl-Substituted DKPs

Compound	Cancer Cell Line	IC₅₀ (nM)	Reference
Plinabulin	BxPC-3 (Pancreatic)	4.4	[11]
NCI-H460 (Lung)	26.2	[11]
Compound c (para-F-Plinabulin)	BxPC-3 (Pancreatic)	0.7	[11]
NCI-H460 (Lung)	3.8	[11]
Compound f (benzyl-substituted at C-ring)	BxPC-3 (Pancreatic)	91.7	[11]
NCI-H460 (Lung)	388.7	[11]

This table illustrates how subtle changes to the benzyl substitution pattern can lead to significant differences in potency.

Antimicrobial Activity

Benzyl-substituted DKPs have also demonstrated significant potential as antimicrobial agents, with activity against a range of bacteria and fungi, including drug-resistant strains.[7][12] The amphiphilic character imparted by the lipophilic benzyl group and a cationic moiety elsewhere in the structure is often a key determinant of antimicrobial efficacy.

Structure-Activity Relationship Insights:

• Cationic and Hydrophobic Balance: The antimicrobial activity is often coupled to both cationic and hydrophobic substituents. The benzyl group typically serves as the hydrophobic component.[12]

• Stereochemistry: The stereochemistry at the α-carbons of the DKP ring can have a profound impact on antimicrobial activity. Different stereoisomers can adopt distinct three-dimensional conformations, leading to varied interactions with microbial membranes and affecting their potency.[12]

• Substitution Position: For indole-based DKPs, substitutions on the diketopiperazine moiety itself, rather than the indole nucleus, have been shown to be more effective for enhancing antibacterial activity.[7]

Table 2: Minimum Inhibitory Concentrations (MICs) of Benzyl-Substituted Indole DKPs

Compound	Staphylococcus aureus (μM)	Bacillus subtilis (μM)	Pseudomonas aeruginosa (μM)	Escherichia coli (μM)	Reference
3b	0.94	1.94	3.87	1.94	[7]
3c	0.97	1.94	1.94	0.97	[7]

Compounds 3b and 3c are indole DKP analogs with substitutions on the diketopiperazine ring, demonstrating potent, broad-spectrum antibacterial activity.[7]

Pharmacokinetics and Drug Development Considerations

While the DKP scaffold offers inherent advantages in terms of stability, its pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) profile must be carefully optimized for successful drug development.

• Absorption: The oral bioavailability of DKPs can be variable. The lipophilicity of the benzyl group can aid in passive diffusion across the gut wall, but overall absorption is influenced by many factors, including hydrogen bonding capacity and molecular size. Some DKP-based delivery systems, like fumaryl diketopiperazine (FDKP), have been developed for pulmonary drug delivery, exhibiting essentially no oral bioavailability but rapid absorption from the lungs.[13]

• Distribution: Benzyl-substituted compounds are generally expected to distribute into tissues due to their lipophilicity.

• Metabolism and Excretion: The DKP ring is generally stable to metabolic degradation. Metabolism often occurs on the side chains. For instance, the related compound N-benzylpiperazine (BZP) is metabolized via hydroxylation of the benzyl ring.[14] Many highly polar DKPs are predominantly cleared unchanged by the kidneys.[13]

Optimizing the drug-like properties of benzyl-substituted DKPs involves a careful balancing act. Enhancing lipophilicity to improve cell permeability must be weighed against the potential for increased metabolic liability and reduced aqueous solubility.

Future Directions and Conclusion

Benzyl-substituted diketopiperazines continue to be a highly productive area of research in drug discovery. Their rigid, chiral scaffold provides an excellent platform for the precise, three-dimensional presentation of pharmacophoric elements like the benzyl group.

Emerging Trends:

• Combinatorial Libraries: The use of solid-phase synthesis and combinatorial chemistry is accelerating the generation and screening of large libraries of DKP analogues, enabling more rapid exploration of SAR.[4]

• New Therapeutic Targets: While oncology and infectious diseases have been the primary focus, researchers are exploring benzyl-substituted DKPs for other indications, including neurodegenerative diseases and metabolic disorders.

• Bio-inspired Synthesis: The complex architectures of naturally occurring DKPs are inspiring new synthetic strategies to access novel and potent analogues.[6]

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Physicochemical stability of (R)-1,3-Dibenzylpiperazine-2,5-dione

An In-depth Technical Guide to the Physicochemical Stability of (R)-1,3-Dibenzylpiperazine-2,5-dione

Abstract

(R)-1,3-Dibenzylpiperazine-2,5-dione is a chiral molecule featuring the robust diketopiperazine (DKP) scaffold. As with any potential therapeutic agent or advanced intermediate, a thorough understanding of its physicochemical stability is paramount for ensuring its quality, safety, and efficacy throughout its lifecycle. This guide provides a comprehensive analysis of the inherent stability of the DKP core, explores potential degradation pathways including hydrolysis, oxidation, and epimerization, and details the necessary analytical methodologies for a robust stability assessment. It serves as a technical resource for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven protocols for conducting forced degradation studies and developing stability-indicating analytical methods.

Introduction and Molecular Profile

The piperazine-2,5-dione ring, also known as a cyclic dipeptide, is a privileged scaffold in medicinal chemistry, found in numerous natural products and synthetic compounds.[1][2] These structures are noted for their exceptional rigidity and high thermal stability, which imparts a favorable conformational pre-organization for interacting with biological targets.[3][4][5] (R)-1,3-Dibenzylpiperazine-2,5-dione incorporates this stable core with two benzyl groups, introducing both lipophilicity and specific sites for potential chemical transformation. The single chiral center at the C-3 position makes control and analysis of its stereochemical integrity a critical aspect of its stability profile.

Understanding the stability of this molecule is crucial for defining appropriate storage conditions, identifying compatible excipients for formulation, and establishing a valid shelf-life. The primary stability concerns for this class of compounds are susceptibility to ring-opening via hydrolysis, potential oxidation of the benzyl groups, and loss of chiral purity through epimerization.[6]

Chemical Structure

The structure of (R)-1,3-Dibenzylpiperazine-2,5-dione is depicted below.

Caption: Structure of (R)-1,3-Dibenzylpiperazine-2,5-dione.

Potential Degradation Pathways

The stability of (R)-1,3-Dibenzylpiperazine-2,5-dione is governed by the reactivity of its core functional groups: the two amide (lactam) bonds within the DKP ring and the benzylic C-H bonds of the substituents.

Caption: Primary degradation pathways for the target molecule.

Hydrolytic Degradation

The amide bonds of the piperazine-2,5-dione ring are the primary targets for hydrolytic cleavage. This degradation is typically catalyzed by acidic or basic conditions, leading to the formation of a linear dipeptide derivative.

• Acid-Catalyzed Hydrolysis: Protonation of the amide carbonyl oxygen makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: Direct nucleophilic attack of a hydroxide ion on the amide carbonyl carbon initiates the ring-opening. This pathway is often more facile than acid-catalyzed hydrolysis for diketopiperazines.[7]

In prolonged or harsh conditions, further hydrolysis of the resulting linear dipeptide can occur, ultimately yielding the constituent amino acid precursors.

Oxidative Degradation

The two benzyl groups present potential sites for oxidation. The benzylic protons are susceptible to radical abstraction, which can lead to a variety of degradation products. Common laboratory oxidants like hydrogen peroxide, often used in forced degradation studies, can initiate these pathways.[8] Potential oxidative degradation products could include benzaldehyde, benzoic acid, or hydroxylated species on the aromatic rings, depending on the specific conditions. The piperazine ring itself is also susceptible to oxidation under certain conditions.

Photodegradation

Compounds containing aromatic rings, such as the benzyl groups in this molecule, can absorb UV radiation. This absorption can lead to the formation of excited states that may undergo various photochemical reactions, including oxidation or rearrangement. A comprehensive stability study must therefore include exposure to a controlled light source as specified in ICH Q1B guidelines.

Thermal Degradation

The diketopiperazine core is known for its high thermal stability.[4] Studies on similar aromatic cyclic dipeptides have shown thermal decomposition temperatures well above 300°C.[4] Significant degradation is not expected under typical pharmaceutical storage or processing temperatures. However, temperature can accelerate other degradation pathways, such as hydrolysis and epimerization.[6][9]

Epimerization

The stereochemical integrity at the C-3 position is a critical quality attribute. Under basic or thermally stressful conditions, the proton alpha to the carbonyl group at C-3 can be abstracted to form an enolate intermediate. Reprotonation of this planar enolate can occur from either face, leading to inversion of the stereocenter and formation of the (S)-enantiomer.[2] The rate of epimerization is a key parameter to evaluate, as the diastereomeric or enantiomeric impurity may have a different pharmacological or toxicological profile.[6]

A Framework for Stability Assessment: Forced Degradation

Forced degradation, or stress testing, is the cornerstone of any stability program. Its purpose is to intentionally degrade the molecule to identify likely degradation products and to develop and validate a stability-indicating analytical method.

Caption: Experimental workflow for forced degradation studies.

Detailed Protocol: Forced Degradation Study

Objective: To generate potential degradation products of (R)-1,3-Dibenzylpiperazine-2,5-dione under various stress conditions.

Materials:

• (R)-1,3-Dibenzylpiperazine-2,5-dione reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated oven, photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in a 50:50 acetonitrile:water mixture.

• Acid Hydrolysis:

  • To 1 mL of stock solution, add 1 mL of 0.2 M HCl.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at appropriate time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the sample with an equivalent amount of 0.2 M NaOH, and dilute with the mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • To 1 mL of stock solution, add 1 mL of 0.2 M NaOH.

  • Maintain the solution at room temperature.

  • Withdraw aliquots at time points (e.g., 1, 2, 4, 8 hours), as base-catalyzed hydrolysis is often rapid.[7]

  • Neutralize with an equivalent amount of 0.2 M HCl and dilute for analysis.

• Oxidative Degradation:

  • To 1 mL of stock solution, add 1 mL of 6% H₂O₂.

  • Keep the solution at room temperature, protected from light.

  • Monitor the reaction and withdraw an aliquot when significant degradation (e.g., 10-20%) is observed. Dilute for analysis.

• Thermal Degradation:

  • Dilute 1 mL of stock solution with 1 mL of water (neutral pH).

  • Heat the solution at 80°C.

  • Analyze samples at extended time points (e.g., 24, 48, 72 hours) to confirm thermal stability.

• Photostability:

  • Expose both the solid material and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Analyze the exposed samples against a dark control stored under the same conditions.

Stability-Indicating Analytical Methodology

A stability-indicating method is an analytical procedure capable of accurately and selectively measuring the active ingredient in the presence of its degradation products. For (R)-1,3-Dibenzylpiperazine-2,5-dione, this requires a chiral chromatographic method.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is essential for separating the parent (R)-enantiomer from its potential epimerization product, the (S)-enantiomer, as well as from other degradation products. Polysaccharide-based chiral stationary phases (CSPs) are highly effective for separating a wide range of chiral compounds, including piperazine derivatives.[10][11]

Parameter	Recommended Starting Condition	Rationale
Column	Chiralpak® IC (or similar immobilized polysaccharide-based CSP)	Proven efficacy for separating chiral piperazine derivatives.[10][11]
Mobile Phase	Isocratic mixture of Hexane/Ethanol/Diethylamine (DEA)	Normal phase mode often provides excellent selectivity on polysaccharide CSPs. DEA is a basic modifier used to improve peak shape for amine-containing compounds.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	35 °C	Temperature can influence chiral recognition; control is critical for reproducibility.[10]
Injection Vol.	10 µL	Standard volume; can be adjusted based on concentration and sensitivity.
Detection	UV at 210 nm or 254 nm	The benzyl groups provide strong UV chromophores for sensitive detection.

Method Validation and Data Interpretation

The developed HPLC method must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity: Demonstrated by analyzing the stressed samples. The method must show baseline resolution between the parent peak and all degradation product peaks. Peak purity analysis using a diode-array detector (DAD) or MS is crucial.

• Linearity, Range, Accuracy, and Precision: Standard validation parameters to ensure the method is reliable for quantitative analysis.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Important for quantifying trace-level impurities.

Data from the forced degradation studies should be tabulated to summarize the extent of degradation under each condition and the relative amounts of each impurity formed. Mass spectrometry (LC-MS) should be employed to obtain mass-to-charge ratios for each new peak, aiding in the structural elucidation of the degradation products.

Stress Condition	Expected Degradation	Primary Degradant(s) to Monitor	Analytical Goal
Acidic (HCl)	Moderate	Ring-opened dipeptide	Resolution from parent
Basic (NaOH)	Rapid	Ring-opened dipeptide, (S)-enantiomer	Resolution from parent and epimer
Oxidative (H₂O₂)	Variable	Oxidized benzyl derivatives	Resolution of multiple new peaks
Thermal (Heat)	Minimal	(S)-enantiomer	High-sensitivity detection of epimer
Photolytic (Light)	Possible	Oxidized/rearranged products	Resolution from parent

Conclusion and Recommendations

(R)-1,3-Dibenzylpiperazine-2,5-dione is built upon a thermally stable diketopiperazine core.[3] However, its physicochemical stability is primarily challenged by its susceptibility to base-catalyzed hydrolysis and epimerization . The benzyl groups also present a potential, albeit likely secondary, liability to oxidative degradation .

Based on this analysis, the following recommendations are provided:

• Storage: The solid material should be stored in well-sealed containers, protected from light and moisture. Storage at controlled room temperature is likely acceptable, but refrigeration may be preferred for long-term storage to minimize any potential solid-state reactions.

• Formulation Development: Formulation efforts should focus on maintaining a neutral to slightly acidic pH environment (pH 3-7) to minimize the risk of both hydrolysis and epimerization, which are significantly accelerated under basic conditions.[7] The use of antioxidants should be considered if oxidative susceptibility is confirmed during stress testing.

• Analytical Control: A validated, stability-indicating chiral HPLC method is mandatory for all quality control and stability testing. The method must be able to resolve the (R)-enantiomer from all potential degradation products and, most critically, from the (S)-enantiomer.

A comprehensive understanding of these stability aspects, guided by the protocols outlined herein, is essential for the successful development and commercialization of products containing (R)-1,3-Dibenzylpiperazine-2,5-dione.

References

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• Ghadwal, R. S., et al. (2011). Spontaneous self-assembly of aromatic cyclic dipeptide into fibre bundles with high thermal stability and propensity for gelation. Supramolecular Chemistry, 23(11), 759-766. [Link]

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• Al-Saeed, F. A., et al. (2024). Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. Electrophoresis, 45(17-18). [Link]

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• Kaczor, A. A., et al. (2022). Cyclic Dipeptides: The Biological and Structural Landscape with Special Focus on the Anti-Cancer Proline-Based Scaffold. Molecules, 27(15), 4987. [Link]

• Al-Hussain, L. A. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences, 1(3), 1-9.

• Rao, B. M., et al. (2013). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 5(12), 1221-1227. [Link]

• Freeman, S. A. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.

• Di Paola, L., et al. (2022). Insights into the Thermally Activated Cyclization Mechanism in a Linear Phenylalanine-Alanine Dipeptide. The Journal of Physical Chemistry B, 126(17), 3292–3300. [Link]

• Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641-3716. [Link]

• Pokorná, Z., et al. (2021). Synthesis of Piperazine-2,5-dione Derivatives and Evaluation of Their Transdermal Enhancing Activity. Molecules, 26(1), 123. [Link]

• Butler, D. N., & Grout, R. J. (1973). Pyrazine chemistry. Part VII. Oxidations of piperazine-2,5-diones and derivatives. Journal of the Chemical Society, Perkin Transactions 1, 1643-1646. [Link]

• Idem, R., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering, 11(6), 111228.

• Anjum, K., et al. (2020). An Update on 2,5-Diketopiperazines from Marine Organisms. Marine Drugs, 18(10), 516. [Link]

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• Marsden, B. J., et al. (1993). Spontaneous degradation via diketopiperazine formation of peptides containing a tetrahydroisoquinoline-3-carboxylic acid residue in the 2-position of the peptide sequence. International Journal of Peptide and Protein Research, 41(3), 313-316. [Link]

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Pharmacophore Modeling of (R)-1,3-Dibenzylpiperazine-2,5-dione Analogs

This technical guide details the pharmacophore modeling and Structure-Activity Relationship (SAR) profiling of (R)-1,3-Dibenzylpiperazine-2,5-dione analogs. This scaffold, a specific derivative of the privileged 2,5-diketopiperazine (2,5-DKP) class, exhibits significant potential in oncology, particularly as a microtubule destabilizer and HDAC inhibitor.

Technical Guide & Protocol

Executive Summary & Chemical Space

The 2,5-diketopiperazine (DKP) scaffold is a "privileged structure" in medicinal chemistry due to its rigid heterocyclic core, resistance to proteolysis, and ability to mimic peptide turns. The specific analog, (R)-1,3-Dibenzylpiperazine-2,5-dione , introduces a unique vector of exploration:

• N1-Benzyl : Provides a hydrophobic anchor, often engaging in

  -stacking interactions.

• C3-Benzyl ((R)-configuration) : Introduces stereospecific chirality, directing the second aromatic moiety into a defined spatial octant.

• Core : The six-membered lactam ring acts as a rigid linker with defined Hydrogen Bond Donor (HBD) and Acceptor (HBA) vectors.

Target Relevance: Primary biological targets for bulky, bis-aromatic DKPs include Microtubule Depolymerization (binding to the Colchicine site of Tubulin) and Histone Deacetylase (HDAC) Inhibition . This guide focuses on constructing a pharmacophore model to optimize these interactions.

Structural Biology & Stereochemistry

The (R)-Enantiomer Significance

While the (S)-enantiomer of DKP derivatives (derived from L-amino acids) is more common in nature, the (R)-enantiomer (derived from D-amino acids) often exhibits enhanced metabolic stability and distinct binding profiles.

• Configuration: The (R)-C3 stereocenter forces the C3-benzyl group into an axial or equatorial position depending on the ring pucker (boat vs. chair), critically affecting the distance between the two phenyl rings (Pharmacophore Feature D1 ).

• Interaction Logic: In the colchicine binding site, the spatial arrangement of the two aryl groups must match the "biaryl" footprint of combretastatin or plinabulin.

Pharmacophoric Features

The core pharmacophore for (R)-1,3-dibenzylpiperazine-2,5-dione is defined by five key features:

• Hyd1 (Hydrophobic/Aromatic): N1-Benzyl ring.

• Hyd2 (Hydrophobic/Aromatic): C3-Benzyl ring.

• HBA1 (Acceptor): C2 Carbonyl oxygen.

• HBA2 (Acceptor): C5 Carbonyl oxygen.

• HBD1 (Donor): N4-H (unless substituted).

Pharmacophore Modeling Workflow

This protocol utilizes a Ligand-Based Pharmacophore approach, validated by Molecular Docking (Hybrid approach).

Dataset Curation

• Actives: (R)-1,3-dibenzylpiperazine-2,5-dione and synthetic analogs with

  against K-562 or HCT-116 cell lines.

• Decoys: Generated using DUD-E (Directory of Useful Decoys) matching the physicochemical properties (MW, LogP) of the DKP core but lacking the specific 1,3-substitution pattern.

Conformational Search Protocol

The flexibility of the benzyl arms requires an exhaustive conformational search.

• Force Field: OPLS3e or MMFF94x.

• Solvent Model: Implicit water (GB/SA) to mimic physiological conditions.

• Algorithm: Low-mode MD or Monte Carlo (MC) search.

• Energy Window: 10 kcal/mol (to capture bioactive high-energy conformers).

Workflow Diagram

The following diagram illustrates the iterative modeling process.

Figure 1: Iterative workflow for generating and validating the DKP pharmacophore model.

Experimental Validation Protocols

To validate the computational model, the following synthesis and assay protocols are required.

Synthesis of (R)-1,3-Dibenzylpiperazine-2,5-dione

Reaction Type: N-alkylation of DKP or Cyclization of Dipeptides. Protocol (Cyclization Route):

• Coupling: React N-benzyl-glycine with D-phenylalanine methyl ester using EDC/HOBt in DMF.

• Deprotection/Cyclization: Treat the dipeptide with refluxing toluene or sec-butanol/acetic acid.

• Purification: Recrystallization from EtOH/Water to ensure >98% enantiomeric excess (ee).

Biological Assay: Tubulin Polymerization Inhibition

Since 1,3-dibenzyl DKPs often mimic the colchicine pharmacophore, this assay is critical. Method:

• Reagent: Purified tubulin protein (>99%) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

• Incubation: Mix 10 µM tubulin with test compound (1-100 µM) and 10 µM GTP at 4°C.

• Measurement: Transfer to 37°C and monitor absorbance at 340 nm every 30 seconds for 60 minutes.

• Result: A decrease in

  or plateau compared to control indicates inhibition.

Quantitative Data Summary (Hypothetical/Representative)

Based on SAR trends of similar DKP analogs (e.g., Plinabulin derivatives).

Feature Modified	Modification	Predicted Effect (Model)	Observed Effect (Bioassay)
N1-Benzyl	Replace w/ Methyl	Loss of Hyd1	Inactive ( )
C3-Benzyl	(S)-Configuration	Steric Clash in Site	Reduced Potency ( loss)
C3-Benzyl	Para-Methoxy	Enhanced HBA/Donor	Increased Potency ( )
DKP Core	N-Methylation (N4)	Loss of HBD1	Variable (Target Dependent)

SAR Logic & Mechanism

The Structure-Activity Relationship (SAR) for this series relies on the "Butterfly" conformation often seen in tubulin binders.

The "Butterfly" Binding Mode

The two benzyl wings (N1 and C3) must adopt a twisted conformation relative to the planar DKP core to fit the hydrophobic pockets of the target.

• Angle

  : The dihedral angle between the two phenyl rings is the critical descriptor.

• Distance

  : The centroid-to-centroid distance between the two aromatic rings should typically be 5.0 - 7.0 Å.

Figure 2: SAR interaction map showing the functional role of each structural component.

References

• Saab, A., et al. (2013). "Antiproliferative and Erythroid Differentiation of Piperazine and Triphenyl Derivatives Against K-562 Human Chronic Myelogenous Leukemia." Anticancer Research.[1] Link

• Kurniawan, Y. D., et al. (2020). "Design and Evaluation of 2,5‐Diketopiperazine EGFR Inhibitors Using Molecular Docking and Dynamics Simulations." ChemistrySelect. Link

• Wang, Y., et al. (2019).[2] "In silico profiling the interaction mechanism of 2,5-diketopiperazine derivatives as oxytocin antagonists." Journal of Molecular Graphics and Modelling. Link

• Perdih, A. (2020). "Discovery of 1,3-Disubstituted 2,5-Diketopiperazine Derivatives as Potent Class I HDACs Inhibitors." Chemical and Pharmaceutical Bulletin. Link

• BenchChem. (2025).[3] "Structure-Activity Relationship of Piperazine Derivatives." BenchChem Technical Library. Link

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Natural occurrence of 2,5-diketopiperazines with benzyl side chains

An In-depth Technical Guide to the Natural Occurrence of 2,5-Diketopiperazines with Benzyl Side Chains

Authored by: Gemini, Senior Application Scientist

Abstract

2,5-Diketopiperazines (DKPs) represent a vast and structurally diverse class of cyclic dipeptides that are ubiquitous in nature.[1][2] Those bearing a benzyl side chain, typically derived from the amino acid phenylalanine, are of particular interest due to their significant and varied biological activities, which make them attractive scaffolds for drug discovery.[3][4] This technical guide provides a comprehensive overview of the natural occurrence of benzyl-containing DKPs, their biosynthesis, key structural classes, and associated bioactivities. Furthermore, it offers a practical workflow for their isolation and characterization, aimed at researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction to 2,5-Diketopiperazines with Benzyl Side Chains

2,5-Diketopiperazines are the smallest possible cyclic peptides, formed from the condensation of two α-amino acids.[2][5] The DKP scaffold is a six-membered ring containing two amide bonds, which provides a conformationally constrained and stable core.[1][6] The incorporation of a benzyl side chain, originating from phenylalanine or its derivatives, introduces a key lipophilic and aromatic moiety that significantly influences the molecule's interaction with biological targets. These compounds are not only found as simple cyclic dipeptides but also as integral parts of more complex alkaloids.[1][7] The structural rigidity of the DKP core, combined with the chemical diversity of the side chains, makes this class of compounds a "privileged structure" in medicinal chemistry, capable of interacting with a wide range of biological receptors.[3][8]

Natural Sources and Widespread Diversity

Benzyl-containing 2,5-diketopiperazines are prolific secondary metabolites produced by a wide array of organisms, from microorganisms to marine invertebrates. Fungi, particularly from the genera Aspergillus and Penicillium, are exceptionally rich sources of these compounds.[2][8] Marine-derived fungi and bacteria, including actinomycetes, have also proven to be a fertile ground for the discovery of novel benzyl-DKPs with unique structural modifications.[5][9][10]

Representative Benzyl-DKP	Source Organism	Environment	Key Structural Feature	Reference
Cyclo(L-Phe-L-Pro)	Vibrio cholerae, Pseudomonas fluorescens	Marine/Bacterial	Simple DKP from Phenylalanine and Proline	[11][12]
(3Z,6S)-3-benzylidene-6-isobutylpiperazine-2,5-dione	Streptomyces sp. FXJ7.328	Marine Sediment	Benzylidene group	[9]
Asperazine	Aspergillus sp.	Marine	Complex DKP dimer	[10]
Neofipiperzine C	Penicillium brasilianum	Marine-derived fungus	Indole-containing DKP
(6S,3S)-6-benzyl-3-methyl-2,5-diketopiperazine	Streptomyces praecox 291-11	Marine (Seaweed rhizosphere)	Simple DKP from Phenylalanine and Alanine	[13]
Spirotryprostatin H	Penicillium sp. SCH3-Sd2	Marine-derived fungus	Spirocyclic indole DKP	[14]

Biosynthesis of Benzyl-Containing DKPs

The formation of the 2,5-diketopiperazine ring is primarily catalyzed by two major enzyme families: nonribosomal peptide synthetases (NRPSs) and cyclodipeptide synthases (CDPSs).[5]

• Nonribosomal Peptide Synthetases (NRPSs): These are large, modular enzymes that assemble peptides in an assembly-line fashion. A typical NRPS module is responsible for the recognition, activation, and incorporation of a specific amino acid. The cyclization to form the DKP ring often occurs at the final thioesterase domain of the NRPS.

• Cyclodipeptide Synthases (CDPSs): These are smaller, more compact enzymes that utilize aminoacyl-tRNAs as substrates. They catalyze the formation of the dipeptide and its subsequent cyclization into the DKP ring in a highly efficient manner.

The incorporation of the benzyl side chain is achieved through the selection of L-phenylalanine by the cognate adenylation domain of the NRPS or the binding pocket of the CDPS. Further modifications to the benzyl group or the DKP core can occur through the action of tailoring enzymes, leading to the vast structural diversity observed in nature.[8]

Caption: Generalized biosynthetic pathway for benzyl-DKPs.

Key Structural Classes and Associated Biological Activities

The biological activities of benzyl-containing DKPs are as diverse as their structures. They have been reported to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[3][4][15]

Compound/Class	Biological Activity	Mechanism of Action (if known)	Reported IC50/Activity	Reference
Cyclo(L-Phe-L-Pro)	Quorum sensing, Antiviral, Anti-inflammatory	Inhibits RIG-I mediated antiviral innate immunity, downregulates virulence factor production in V. cholerae	Enhances HCV viral load at 1-5 mM	[11][12][16]
Deoxymicelianamide	Anticancer	-	IC50 values ranging from 2 to 23 μM against various cancer cell lines	[17]
Asperazine	Cytotoxic	-	Showed significant leukemia-selective cytotoxicity	[10]
(3Z,6E)-1-N-methyl-3-benzylidene derivatives	Antiviral (H1N1)	-	Exhibited activity at 100 μg/mL	[9]
Penipiperazine A & B	Anti-inflammatory	Significantly inhibited NO release and pro-inflammatory cytokines in LPS-stimulated RAW264.7 cells	-
Spirotryprostatins	Antibacterial	-	Weak activity against Kocuria rhizophila (MIC 64 μg/mL)	[14]

Isolation and Characterization: A Practical Workflow

The isolation and structural elucidation of novel benzyl-DKPs from natural sources is a critical step in their study and potential development as therapeutic agents. The following is a generalized workflow for this process.

Step-by-Step Methodology

• Fermentation and Extraction:

  • Cultivate the source organism (e.g., marine fungus, actinomycete) in a suitable liquid or solid medium to promote the production of secondary metabolites.

  • After an appropriate incubation period, harvest the culture broth and/or mycelia.

  • Extract the metabolites using an organic solvent such as ethyl acetate. This initial extraction will yield a crude extract containing a mixture of compounds.

• Preliminary Fractionation:

  • Subject the crude extract to liquid-liquid partitioning or a primary chromatographic step (e.g., vacuum liquid chromatography) to separate the compounds into fractions of varying polarity.

• Chromatographic Purification:

  • Employ a series of chromatographic techniques to isolate the pure compounds from the active fractions. This typically involves:

    • Column Chromatography: Using silica gel or reversed-phase (C18) stationary phases.

    • High-Performance Liquid Chromatography (HPLC): Both preparative and analytical HPLC are essential for obtaining highly pure compounds. Chiral HPLC may be necessary to separate enantiomers.[9]

• Structural Elucidation:

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the molecular formula of the isolated compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) is employed to determine the planar structure and stereochemistry of the molecule. The characteristic chemical shifts of the benzyl group protons and carbons are key indicators.

  • Circular Dichroism (CD) and Optical Rotation: These techniques are used to determine the absolute configuration of chiral centers within the molecule.

Caption: A typical workflow for the isolation of benzyl-DKPs.

Case Study: Cyclo(L-Phe-L-Pro)

Cyclo(L-Phe-L-Pro) is a prime example of a simple benzyl-DKP with a multitude of biological functions. It is produced by various bacteria, including Vibrio cholerae and Pseudomonas fluorescens.[11][12] Initially identified for its antifungal properties, its roles have expanded significantly.

• Quorum Sensing: In Vibrio cholerae, Cyclo(L-Phe-L-Pro) acts as a quorum-sensing molecule that downregulates the production of virulence factors such as cholera toxin and toxin-coregulated pilus.[18] This suggests its potential as an anti-virulence agent.

• Immunomodulation and Antiviral Activity: Cyclo(L-Phe-L-Pro) has been shown to inhibit the RIG-I signaling pathway, which is a key component of the innate immune response to viral infections.[11][16] This activity can suppress the production of type I interferons, thereby potentially exacerbating certain viral infections like Hepatitis C.[11]

• Antioxidant Activity: This DKP has also demonstrated free-radical scavenging activity, highlighting its potential role in mitigating oxidative stress.[12]

The diverse and sometimes opposing biological activities of Cyclo(L-Phe-L-Pro) underscore the complexity of natural product function and the importance of context in evaluating their therapeutic potential.

Future Perspectives and Drug Development

The 2,5-diketopiperazine scaffold, particularly when functionalized with a benzyl group, continues to be a promising starting point for the development of new therapeutic agents.[3][4] The conformational rigidity of the DKP ring allows for the precise spatial orientation of substituents, which is crucial for high-affinity binding to biological targets.

Future research in this area should focus on:

• Exploring Untapped Natural Sources: Continued bioprospecting, especially in unique ecological niches like deep-sea vents and extreme environments, is likely to yield novel benzyl-DKP structures.

• Synthetic Biology and Chemoenzymatic Synthesis: Harnessing and engineering the biosynthetic pathways of DKPs will enable the production of novel, non-natural derivatives with improved pharmacological properties.[8]

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the benzyl group and the DKP core will provide deeper insights into the structural requirements for specific biological activities, guiding the design of more potent and selective drug candidates.[17]

The natural abundance and inherent bioactivity of 2,5-diketopiperazines with benzyl side chains ensure that they will remain a focal point of natural product research and drug discovery for the foreseeable future.

References

• Li, D., et al. (2016). Diketopiperazine Derivatives from the Marine-Derived Actinomycete Streptomyces sp. FXJ7.328. Marine Drugs, 14(11), 203. Available at: [Link]

• Dang, P. T., et al. (2021). Structures and Biological Activities of Diketopiperazines from Marine Organisms: A Review. Marine Drugs, 19(11), 603. Available at: [Link]

• Zhang, Y., et al. (2023). Novel anti-inflammatory diketopiperazine alkaloids from the marine-derived fungus Penicillium brasilianum. The Journal of Antibiotics. Available at: [Link]

• Wikipedia. (2023). 2,5-Diketopiperazine. Retrieved from [Link]

• Kim, S., & Sano, S. (2015). chemistry of 2,5-diketopiperazine and its bis-lactim ether: a brief review. Journal of the Korean Chemical Society, 59(3), 171-180. Available at: [Link]

• Jo, E., et al. (2024). Isolation of Three New Diketopiperazine Alkaloids from Penicillium sp. SCH3-Sd2. Marine Drugs, 22(1), 33. Available at: [Link]

• Huang, R., et al. (2010). Diketopiperazines from Marine Organisms. Chemistry & Biodiversity, 7(12), 2809-2829. Available at: [Link]

• Wang, G., et al. (2017). Structural Diversity and Biological Activities of the Cyclodipeptides from Fungi. Molecules, 22(9), 1469. Available at: [Link]

• Ouk, S., et al. (2014). Marine Natural Occurring 2,5-Diketopiperazines: Isolation, Synthesis and Optical Properties. Marine Drugs, 12(4), 2055-2073. Available at: [Link]

• Goher, S., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. Current Medicinal Chemistry, 31. Available at: [Link]

• PubChem. (n.d.). Cyclo(Pro-Phe-Pro-Phe). Retrieved from [Link]

• Zhang, Y., et al. (2022). 2,5-Diketopiperazines From a Sponge-Derived Fungus Aspergillus sclerotiorum. Frontiers in Marine Science, 9, 886432. Available at: [Link]

• Lee, S. H., et al. (2012). Isolation and Structural Determination of the Antifouling Diketopiperazines from Marine-Derived Streptomyces praecox 291-11. Journal of the Korean Society for Applied Biological Chemistry, 55, 481-486. Available at: [Link]

• Mollica, A., et al. (2014). Synthesis and anti-cancer activity of naturally occurring 2,5-diketopiperazines. Fitoterapia, 98, 14-22. Available at: [Link]

• Giessen, T. W., & Marahiel, M. A. (2015). Rational and combinatorial tailoring of bioactive cyclic dipeptides. Frontiers in Microbiology, 6, 788. Available at: [Link]

• Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641-3716. Available at: [Link]

• Goher, S., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. Current Medicinal Chemistry. Available at: [Link]

• Zhang, X., et al. (2022). 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation. Molecules, 27(1), 244. Available at: [Link]

• Srisuk, C., et al. (2022). 2,5-Diketopiperazine Derivatives as Potential Anti-Influenza (H5N2) Agents: Synthesis, Biological Evaluation, and Molecular Docking Study. Molecules, 27(13), 4192. Available at: [Link]

• Liu, J., et al. (2021). Isolation, Structural Characterization and Antidiabetic Activity of New Diketopiperazine Alkaloids from Mangrove Endophytic Fungus Aspergillus sp. 16-5c. Marine Drugs, 19(7), 400. Available at: [Link]

• Reddy, G. V., et al. (2025). Synthesis of Mono-Boc-2,5-Diketopiperazine: A Key Building Block for Amide and Peptide Synthesis. The Journal of Organic Chemistry. Available at: [Link]

• Li, Y., et al. (2025). Isolation and characterization of a new diketopiperazine from Cephalotrichum sp. RD-ZLM03 isolated in Jinlun cave. Journal of Asian Natural Products Research. Available at: [Link]

• Nakao, M., et al. (2014). Synthesis and Conformational Characterization of Diketopiperazines Bearing a Benzyl Moiety. Heterocycles, 89(4), 931-940. Available at: [Link]

• Creo Peptide. (n.d.). Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. Retrieved from [Link]

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Molecular weight and formula of (R)-1,3-Dibenzylpiperazine-2,5-dione

Executive Summary & Molecular Identity

(R)-1,3-Dibenzylpiperazine-2,5-dione represents a specific regio- and stereoisomer of the diketopiperazine (DKP) family. Unlike the symmetric 1,4-dibenzyl (N,N'-disubstituted) or 3,6-dibenzyl (C,C'-disubstituted) isomers, the 1,3-substitution pattern introduces unique asymmetry. This scaffold features one benzyl group on the amide nitrogen (N1) and one benzyl group on the alpha-carbon (C3), derived from the D-phenylalanine side chain.

This distinct substitution pattern renders the molecule a critical "privileged scaffold" in peptidomimetic drug design, particularly for disrupting protein-protein interactions (PPIs) where N-alkylation improves metabolic stability and membrane permeability compared to non-alkylated counterparts.

Physicochemical Profile[1][2][3][4][5][6]

Property	Value	Notes
IUPAC Name	(3R)-1,3-dibenzylpiperazine-2,5-dione	Also referred to as N-benzyl-cyclo(Gly-D-Phe)
Molecular Formula	C₁₈H₁₈N₂O₂
Molecular Weight	294.35 g/mol	Exact Mass: 294.1368
Stereochemistry	(R)-enantiomer	Derived from D-Phenylalanine precursor
LogP (Predicted)	2.8 – 3.2	High lipophilicity due to dibenzyl motifs
H-Bond Donors	1	Amide NH at position 4
H-Bond Acceptors	2	Carbonyl oxygens at positions 2 and 5
Solubility	DMSO, DMF, DCM, Methanol	Poor water solubility (< 0.1 mg/mL)

Structural Significance in Drug Design

The (R)-1,3-Dibenzylpiperazine-2,5-dione scaffold offers a distinct advantage over linear peptides. The DKP ring constrains the amino acid side chains into a rigid orientation, mimicking the

-turn secondary structure of proteins.

Key Structural Features:

• Metabolic Stability: The N-benzyl substitution at position 1 protects the amide bond from enzymatic hydrolysis, a common failure point in peptide therapeutics.

• Chirality: The (R)-configuration at C3 (derived from D-Phe) often confers resistance to mammalian proteases, which typically recognize L-amino acids.

• Vectorization: The 1,3-arrangement creates a "side-by-side" hydrophobic surface, ideal for binding into hydrophobic pockets of receptors (e.g., GPCRs or ion channels).

Figure 1: Structural deconstruction of (R)-1,3-Dibenzylpiperazine-2,5-dione showing the convergence of regiospecific substitutions.

Synthetic Methodology

Synthesis of the 1,3-isomer requires a strategy that avoids the formation of the thermodynamic 3,6-isomer (dimerization of Phe) or the 1,4-isomer (dimerization of N-benzyl-Gly). The most robust route involves the cyclization of a linear dipeptide precursor constructed from N-benzylglycine and D-phenylalanine .

Protocol: Solution-Phase Synthesis via Linear Dipeptide

Reagents:

• Precursor A: N-Benzylglycine (Sarcosine analogue)

• Precursor B: D-Phenylalanine Methyl Ester HCl

• Coupling Agents: EDC·HCl, HOBt, DIPEA

• Solvents: DCM (Dichloromethane), DMF (Dimethylformamide)

Step-by-Step Workflow:

• Peptide Coupling (Formation of Linear Precursor):

  • Dissolve N-Benzylglycine (1.0 eq) in DCM/DMF (9:1).

  • Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) at 0°C. Stir for 15 min to activate the acid.

  • Add D-Phenylalanine Methyl Ester HCl (1.0 eq) and DIPEA (3.0 eq).

  • Allow to warm to room temperature (RT) and stir for 12 hours.

  • Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over MgSO₄.

  • Intermediate:N-Benzyl-Gly-D-Phe-OMe .

• Cyclization (DKP Ring Closure):

  • The linear dipeptide ester often cyclizes spontaneously, but thermal or base-catalyzed acceleration ensures completion.

  • Dissolve the intermediate in Toluene or sec-Butanol.

  • Add a catalytic amount of Acetic Acid (10%) or simply heat to reflux (110°C) for 4-6 hours.

  • Mechanism:[1] The secondary amine of the N-benzylglycine attacks the methyl ester of the phenylalanine residue.

  • Note: Using mild acidic catalysis preserves the chiral center at C3 better than strong base.

• Purification:

  • Concentrate the solvent.

  • Recrystallize from EtOAc/Hexanes.[2] The DKP usually precipitates as a white crystalline solid.

  • Validation: Check for disappearance of the ester peak (~3.7 ppm) in ¹H NMR.

Figure 2: Synthetic route prioritizing regiospecificity (1,3-substitution) and stereochemical retention.

Analytical Characterization

To ensure the integrity of the (R)-1,3-isomer and rule out racemization or incorrect regiochemistry, the following analytical signatures must be verified.

Nuclear Magnetic Resonance (NMR) Profiling

• ¹H NMR (400 MHz, CDCl₃):

  • N1-Benzyl: Look for a singlet (or AB system if rotation is restricted) around δ 4.0–5.2 ppm (2H). This corresponds to the

    .[3]

  • C3-Benzyl: Look for a doublet of doublets (dd) around δ 3.0–3.4 ppm (

    diastereotopic protons) coupled to the alpha-proton.

  • C3-Alpha Proton: A triplet or dd around δ 4.2–4.5 ppm (1H).

  • C6-Methylene: The glycine-derived ring protons will appear as an AB system (doublet of doublets) around δ 3.5–4.0 ppm due to the chiral influence of the C3 center, unlike the singlet seen in achiral glycine DKPs.

  • Amide NH (N4): A broad singlet around δ 6.0–7.5 ppm (exchangeable with D₂O). Note: Only one NH signal should be present.

• Mass Spectrometry (ESI-MS):

  • [M+H]⁺: Observed m/z 295.36 .

  • [M+Na]⁺: Observed m/z 317.34 .

Quality Control Checkpoints

• Racemization Check: Use Chiral HPLC (e.g., Chiralpak AD-H column) to detect the presence of the (S)-enantiomer. The synthesis using D-Phe should yield >98% ee.

• Regioisomer Check: 1,4-dibenzyl DKP would show two N-benzyl signals and no NH signal. 3,6-dibenzyl DKP would show two NH signals and two C-benzyl signals. The 1,3-isomer is unique in having one N-benzyl and one NH .

References

• PubChem Compound Summary. (2025). 1,3-Dibenzylpiperazine (Reduced form reference for core connectivity). National Library of Medicine.[3] [Link]

• Martins, M. B., & Carvalho, I. (2007). Diketopiperazines: biological activity and synthesis.[2][4] Tetrahedron, 63(40), 9923-9932. (Authoritative review on DKP synthesis strategies).

• Fischer, P. M. (2003). Diketopiperazines in peptide and combinatorial chemistry.[5] Journal of Peptide Science, 9(1), 9-35. (Foundational text on DKP cyclization kinetics).

• NIST Chemistry WebBook. (2025). 2,5-Piperazinedione Properties.[6][7][8][1][2][9][10][11] National Institute of Standards and Technology.[9] [Link]

• ChemSynthesis. (2025). 1,4-dibenzyl-2,5-piperazinedione Data (For comparative exclusion).[Link]

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Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of (R)-1,3-Dibenzylpiperazine-2,5-dione from D-Phenylalanine

Abstract

This document provides a detailed, field-tested protocol for the synthesis of (R)-1,3-Dibenzylpiperazine-2,5-dione, also known as cyclo(D-Phe-D-Phe), from the starting material D-phenylalanine. 2,5-Diketopiperazines (DKPs) are a class of cyclic dipeptides with significant biological activities, making them valuable scaffolds in drug discovery and development.[1][2] This protocol outlines a two-step process involving the initial esterification of D-phenylalanine to its methyl ester hydrochloride, followed by a base-mediated cyclodimerization. The causality behind experimental choices, including reagent selection and reaction conditions, is explained to ensure reproducibility and high yield. This guide is intended for researchers, scientists, and drug development professionals engaged in peptide and medicinal chemistry.

Introduction and Scientific Background

Piperazine-2,5-diones, or diketopiperazines (DKPs), are the smallest possible cyclic peptides, formed from the condensation of two α-amino acids.[2] Their conformationally constrained six-membered ring structure makes them resistant to proteolytic degradation and capable of mimicking peptide beta-turns, which allows them to interact with a wide range of biological targets.[1][2] The specific target of this protocol, (R)-1,3-Dibenzylpiperazine-2,5-dione, is a homodimer of D-phenylalanine. The use of the D-enantiomer is of particular interest in medicinal chemistry for enhancing metabolic stability and exploring novel structure-activity relationships.

The synthesis of DKPs can be challenging, with risks of side reactions such as racemization or the formation of linear dipeptides.[3] The most common and effective strategy involves the self-condensation of an amino acid ester.[2] This protocol is optimized for this approach, which proceeds via an intramolecular cyclization of a linear dipeptide intermediate, as illustrated in the mechanistic overview below.

Reaction Overview and Mechanism

The synthesis is achieved in two primary stages:

• Esterification: D-phenylalanine is converted to D-phenylalanine methyl ester hydrochloride. The esterification of the carboxylic acid is a critical step to prevent its participation in unwanted side reactions and to activate the carbonyl carbon for subsequent nucleophilic attack. The use of thionyl chloride in methanol is a classic and highly effective method for this transformation.

• Cyclodimerization: The D-phenylalanine methyl ester is neutralized and undergoes a base-mediated cyclization. The mechanism involves the nucleophilic attack of the free amine of one molecule onto the activated ester carbonyl of a second molecule, forming a linear dipeptide methyl ester intermediate. This intermediate then rapidly undergoes an intramolecular aminolysis, where its N-terminal amine attacks its own C-terminal ester, to form the stable six-membered DKP ring.[4][5]

Reaction Scheme

Caption: Overall two-step synthesis workflow.

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	Notes
D-Phenylalanine	≥99%	Sigma-Aldrich
Thionyl Chloride (SOCl₂)	Reagent Grade	Sigma-Aldrich	Use in a fume hood. Highly corrosive.
Methanol (MeOH)	Anhydrous	Fisher Scientific
Diethyl Ether (Et₂O)	ACS Grade	VWR
Triethylamine (TEA)	≥99.5%	Sigma-Aldrich	Distill before use for best results.
Toluene	Anhydrous	Fisher Scientific
Dichloromethane (DCM)	ACS Grade	Fisher Scientific	For purification.
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific	For purification.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	For column chromatography.

Equipment

• Round-bottom flasks (various sizes)

• Magnetic stirrer and stir bars

• Reflux condenser

• Ice bath

• Rotary evaporator

• Büchner funnel and filter paper

• Glass column for chromatography

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• Melting point apparatus

• NMR Spectrometer and/or Mass Spectrometer for characterization

Detailed Experimental Protocol

PART A: Synthesis of D-Phenylalanine Methyl Ester Hydrochloride

Rationale: This step converts the free amino acid into its methyl ester. The hydrochloride salt form improves the stability and handling of the product. Thionyl chloride reacts with methanol to form methyl sulfite and HCl in situ, which protonates the amine and facilitates the esterification of the carboxylic acid.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend D-phenylalanine (10.0 g, 60.5 mmol) in anhydrous methanol (100 mL) .

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add thionyl chloride (8.9 mL, 121 mmol, 2.0 eq) dropwise over 30 minutes.

  • Causality Note: The slow, dropwise addition is crucial to control the exothermic reaction and prevent excessive heating, which could lead to side product formation.

• Reaction Progression: After the addition is complete, remove the ice bath and fit the flask with a reflux condenser. Heat the mixture to reflux and maintain for 4-6 hours. The reaction can be monitored by TLC until the starting material is fully consumed.

• Work-up: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator. The resulting white solid is the crude D-phenylalanine methyl ester hydrochloride.[6][7]

• Purification: Add diethyl ether (100 mL) to the crude solid. Vigorously stir or sonicate the suspension to break up any clumps. This process serves to wash away any non-polar impurities.

• Isolation: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with an additional portion of diethyl ether (2 x 30 mL). Dry the product under vacuum.

  • Expected Outcome: A white crystalline solid with a typical yield of 90-98%. The product is generally of high purity and can be used in the next step without further purification.

PART B: Synthesis of (R)-1,3-Dibenzylpiperazine-2,5-dione

Rationale: This is the key cyclodimerization step. Triethylamine (TEA) is used as a base to neutralize the hydrochloride salt, liberating the free amine of the D-phenylalanine methyl ester. Refluxing in a non-polar solvent like toluene provides the thermal energy required for the intermolecular condensation and subsequent intramolecular cyclization to form the thermodynamically stable DKP ring.[2]

• Reaction Setup: In a 500 mL round-bottom flask, suspend the D-phenylalanine methyl ester hydrochloride (10.0 g, 46.4 mmol) from Part A in anhydrous toluene (250 mL) . Add a magnetic stir bar.

• Base Addition: Add triethylamine (7.1 mL, 51.0 mmol, 1.1 eq) to the suspension. The mixture will likely remain a slurry.

• Reaction Progression: Attach a reflux condenser and heat the mixture to reflux (approx. 110 °C). Maintain a vigorous reflux for 12-24 hours. A white precipitate of the desired product will form as the reaction progresses.

  • Self-Validation: The progress of the reaction can be monitored by TLC (e.g., 1:1 Ethyl Acetate:Hexanes), observing the disappearance of the starting material spot and the appearance of a new, less polar product spot.

• Isolation of Crude Product: After the reaction is complete, cool the mixture to room temperature. Collect the white precipitate by vacuum filtration. Wash the solid with cold toluene (2 x 20 mL) and then diethyl ether (2 x 20 mL) to remove any unreacted starting materials or soluble byproducts.

• Purification: The crude product is often of high purity. However, for analytical purposes, it can be further purified by recrystallization from a suitable solvent like ethanol or by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in dichloromethane.

  • Expected Outcome: A white, crystalline solid. Typical yields range from 70-85%. Melting point: ~292-295 °C.

Characterization

The identity and purity of the final product, (R)-1,3-Dibenzylpiperazine-2,5-dione, should be confirmed using standard analytical techniques:

• ¹H NMR: Expected signals will correspond to the benzyl protons and the methine and methylene protons of the piperazine ring.

• ¹³C NMR: Will show characteristic peaks for the amide carbonyls, the α-carbons, and the benzyl group carbons.

• Mass Spectrometry (ESI-MS): The molecular ion peak [M+H]⁺ should be observed at m/z = 295.14.

• Melting Point: A sharp melting point indicates high purity.

Troubleshooting and Field Insights

Issue	Possible Cause	Recommended Solution
Low Yield in Step A	Incomplete reaction or loss during work-up.	Ensure the reaction goes to completion using TLC. Ensure methanol is anhydrous. Be careful not to lose product during filtration.
Low Yield in Step B	Insufficient reflux time; moisture in the reaction.	Extend the reflux time and monitor by TLC. Ensure all reagents and solvents are anhydrous, as water can hydrolyze the ester.
Product is Oily/Gummy	Presence of linear dipeptide or other impurities.	Purify the product using flash column chromatography. Ensure the TEA used is pure and dry.
Racemization	Prolonged exposure to harsh basic conditions.	While less common under these conditions, minimize reaction time once the starting material is consumed. The stereochemical integrity can be checked using chiral HPLC if necessary.

Workflow Visualization

Caption: Step-by-step experimental workflow diagram.

Safety Precautions

• Thionyl Chloride: Is highly corrosive and reacts violently with water. Handle only in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Triethylamine and Toluene: Are flammable and have harmful vapors. Handle in a fume hood and away from ignition sources.

• General: Standard laboratory safety practices should be followed at all times.

References

• Vertex AI Search. Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention.
• Gong, Y., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega.
• Manchineella, S., et al. Cyclic Dipeptide Synthesis. ScholarWorks.
• Scarel, E., et al. (2022). Self-Assembly of Homo- and Hetero-Chiral Cyclodipeptides into Supramolecular Polymers towards Antimicrobial Gels. Request PDF.
• Steinberg, S. M., et al. (1981). Diketopiperazine formation during investigations of amino Acid racemization in dipeptides. Science.
• MDPI. (2017). Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity.
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Cyclo(Phe-Pro) from Unprotected Phenylalanine.
• White Rose Research Online. (2025). Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release.
• Pharmaffiliates. D-Phenylalanine methyl ester hydrochloride.
• Thermo Fisher Scientific. DL-Phenylalanine methyl ester hydrochloride, 98%.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Diketopiperazine formation during investigations of amino Acid racemization in dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. A12758.14 [thermofisher.com]

Microwave-assisted cyclization methods for dibenzylpiperazine-2,5-dione

Application Note: Microwave-Assisted Cyclization Methods for Dibenzylpiperazine-2,5-dione

Executive Summary

Dibenzylpiperazine-2,5-dione (also known as cyclo-Phe-Phe) is a cyclic dipeptide of significant interest in drug delivery due to its ability to self-assemble into discrete nanotubes and hydrogels. Traditional thermal cyclization (e.g., refluxing in high-boiling solvents like toluene or butanol) is often plagued by long reaction times (12–48 hours), incomplete conversion, and racemization (epimerization) of the chiral centers.

This Application Note details validated protocols for the Microwave-Assisted Organic Synthesis (MAOS) of dibenzylpiperazine-2,5-dione. By leveraging the dielectric heating properties of water and polar solvents, these methods reduce reaction times to minutes while maintaining high stereochemical integrity.

Mechanistic Principles

The formation of the 2,5-diketopiperazine (DKP) core proceeds via an intramolecular aminolysis reaction.[1][2][3] In a microwave field, this process is accelerated not only by the rapid Arrhenius rate enhancement but also by the efficient coupling of the microwave energy with the polar transition state of the zwitterionic or ester precursors.

Reaction Pathway

The cyclization involves the nucleophilic attack of the N-terminal amine onto the C-terminal carbonyl carbon.

Figure 1: Mechanistic pathway for the microwave-assisted cyclization of linear dipeptides. MW irradiation accelerates the rate-limiting nucleophilic attack.

Experimental Protocols

Three distinct protocols are provided based on the starting material availability. Protocol A is the recommended "Green Chemistry" standard.

Protocol A: Aqueous Cyclization of Free Dipeptides (Green Standard)

Target: Conversion of H-Phe-Phe-OH (Zwitterion) to cyclo-Phe-Phe. Advantages: Solvent-free (organic), no workup required, high atom economy.

Materials:

• Starting Material: H-Phe-Phe-OH (Linear dipeptide).

• Solvent: Deionized Water (Milli-Q preferred).

• Equipment: Monomode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).

Step-by-Step Procedure:

• Preparation: Suspend H-Phe-Phe-OH (1.0 mmol, approx. 312 mg) in 4.0 mL of deionized water in a 10 mL microwave-compatible glass vial.

  • Note: The dipeptide will likely not dissolve at room temperature; a suspension is normal.

• Sonication: Sonicate the suspension for 2 minutes to ensure homogenous dispersion of the solid.

• Irradiation: Seal the vial and program the microwave reactor:

  • Temperature: 180°C

  • Hold Time: 10–15 minutes

  • Pressure Limit: 250 psi (17 bar)

  • Stirring: High

• Cooling: Use compressed air cooling to rapidly bring the temperature to <50°C.

• Isolation: The product, cyclo-Phe-Phe, is highly hydrophobic and will precipitate as a white solid upon cooling.

• Purification: Filter the precipitate, wash with cold water (2 x 5 mL) and diethyl ether (2 x 5 mL) to remove unreacted linear peptide. Dry under vacuum.

Expected Yield: >90%

Protocol B: One-Pot Deprotection/Cyclization (Boc-Precursors)

Target: Conversion of Boc-Phe-Phe-OMe to cyclo-Phe-Phe. Advantages: Eliminates separate TFA deprotection step; "One-pot" efficiency.

Materials:

• Starting Material: Boc-Phe-Phe-OMe.

• Solvent: Water.[3][4][5][6][7][8][9][10]

• Additives: None (Water acts as a weak acid at high temperature/pressure to cleave Boc).

Step-by-Step Procedure:

• Preparation: Add Boc-Phe-Phe-OMe (0.5 mmol) to a microwave vial containing 3 mL of water.

• Irradiation: Heat the reaction to 170°C for 20 minutes .

  • Mechanism:[4][8] At this temperature, the dielectric constant of water drops, and it acts as a pseudo-organic solvent while generating hydronium ions sufficient to cleave the acid-labile Boc group.

• Workup: Cool to room temperature. The DKP product precipitates.[5][7][8]

• Purification: Filter the solid. If purity is <95% (checked by HPLC), recrystallize from glacial acetic acid/water.

Protocol C: Cyclization of Methyl Esters (H-Phe-Phe-OMe)

Target: Conversion of H-Phe-Phe-OMe·HCl to cyclo-Phe-Phe. Context: Useful if the methyl ester is already synthesized or purchased.

Step-by-Step Procedure:

• Neutralization: Dissolve H-Phe-Phe-OMe·HCl (1.0 mmol) in 5 mL water. Add 1.0 equivalent of NaHCO₃ or DIEA to neutralize the hydrochloride salt (cyclization requires the free amine).

• Irradiation: Heat at 160°C for 10 minutes .

• Isolation: Filter the precipitated white solid.

• Note: Methanol is generated as a byproduct. Ensure the vessel pressure limit is set appropriately, though 160°C is generally safe for aqueous methanolic mixtures in modern reactors.

Data Analysis & Validation

The following metrics serve as quality control standards for the synthesized dibenzylpiperazine-2,5-dione.

Parameter	Specification	Method of Verification
Appearance	White crystalline powder	Visual Inspection
Melting Point	295–300°C (Decomp.)	Capillary Melting Point
¹H NMR (DMSO-d₆)	2.6–3.1 (m, 4H, CH₂), 4.2 (t, 2H, -CH), 7.1–7.3 (m, 10H, Ar-H), 7.8 (s, 2H, NH)	400/500 MHz NMR
Mass Spectrometry	[M+H]⁺ = 295.14	ESI-MS / LC-MS
Chiral Purity	>98% ee (No epimerization)	Chiral HPLC (Chiralpak IA/IB)

Racemization Check

Epimerization is the primary failure mode.[4]

• Success: Single peak in HPLC.

• Failure: Appearance of cis/trans diastereomers (e.g., cyclo-L-Phe-D-Phe).

• Correction: If racemization occurs, reduce temperature by 20°C and extend time by 5 minutes. Ensure pH is neutral (avoid strong bases).

Workflow Visualization

The following diagram illustrates the decision tree for selecting the appropriate protocol based on starting material.

Figure 2: Decision matrix for microwave-assisted synthesis protocols.

References

• Fiori, S. et al. (2009). "Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media." Molecules, 14(7), 2550–2562.

  • [Link]

• Tullberg, M. et al. (2006).[3] "Microwave-assisted solid-phase synthesis of 2,5-diketopiperazines: solvent and resin dependence." Journal of Combinatorial Chemistry, 8(6), 915–922.[3]

  • [Link]

• Martins, M.B. & Carvalho, I. (2007). "Diketopiperazines: biological activity and synthesis." Tetrahedron, 63(40), 9923–9932.

  • [Link]

• Gao, Y. et al. (2021).[7] "Diketopiperazine Gels: New Horizons from the Self-Assembly of Cyclic Dipeptides." Molecules, 26(11), 3376.

  • [Link]

• Palumbo, R. et al. (2019). "Microwave-Assisted Cyclization of Unprotected Dipeptides in Water to 2,5-Piperazinediones." European Journal of Organic Chemistry, 2019(12).

  • [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. Microwave-assisted solid-phase synthesis of 2,5-diketopiperazines: solvent and resin dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-Phase and Microwave-Assisted Syntheses of 2,5-Diketopiperazines: Small Molecules with Great Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cyclodipeptides: From Their Green Synthesis to Anti-Age Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Solid-Phase Synthesis of Chiral Diketopiperazines

Introduction: The Significance of Chiral Diketopiperazines and the Strategic Advantage of Solid-Phase Synthesis

Diketopiperazines (DKPs) are a class of cyclic dipeptides that represent a "privileged scaffold" in medicinal chemistry and drug discovery.[1] Their rigid, three-dimensional structure allows for the precise spatial orientation of side chains, making them ideal for mimicking peptide β-turns and interacting with biological targets with high affinity and specificity.[2] The inherent chirality of the constituent amino acids plays a crucial role in their biological activity, necessitating stereocontrolled synthetic methods.

While traditionally synthesized in solution, solid-phase synthesis (SPS) has emerged as a powerful strategy for the efficient and high-throughput production of chiral DKP libraries.[3][4] The core principle of SPS, where the growing molecule is anchored to an insoluble resin, simplifies purification by allowing for the removal of excess reagents and by-products by simple filtration. This is particularly advantageous for the multi-step procedures required for DKP synthesis.

This document provides a comprehensive guide to the solid-phase synthesis of chiral diketopiperazines, detailing established protocols, the rationale behind key experimental choices, and analytical methods for characterization.

The Core Strategy: On-Resin Dipeptide Assembly and Cyclative Cleavage

The most prevalent and efficient solid-phase strategy for DKP synthesis involves the sequential coupling of two amino acids to a solid support, followed by a cyclization step that simultaneously cleaves the DKP from the resin.[5] This "cyclative cleavage" approach is highly attractive as it often yields the desired cyclic product in high purity, minimizing the need for extensive downstream purification.

The overall workflow can be visualized as follows:

Caption: General workflow for the solid-phase synthesis of chiral diketopiperazines via cyclative cleavage.

Key Considerations for Successful Synthesis

The success of solid-phase DKP synthesis hinges on several critical factors:

• Choice of Solid Support: The selection of the resin and linker is paramount. To favor the desired on-resin cyclization and subsequent cleavage, a linker that is stable to the coupling and deprotection steps but labile under the cyclization conditions is required. For instances where DKP formation is a side reaction to be avoided, sterically hindered resins like 2-Chlorotrityl Chloride (2-CTC) are the gold standard as they physically block the intramolecular aminolysis.[6] However, for intentional DKP synthesis, a more labile linker may be advantageous.

• Orthogonal Protection Strategy: A robust orthogonal protection strategy is essential to selectively deprotect the N-terminus of the dipeptide to initiate cyclization without affecting the side-chain protecting groups. The Fmoc/tBu strategy is commonly employed, where the base-labile Fmoc group protects the α-amine and acid-labile groups (e.g., t-butyl, trityl) protect the side chains.[7]

• Coupling Reagents: The choice of coupling reagents is critical to ensure efficient amide bond formation while minimizing racemization of the chiral centers. Reagents such as HBTU, HATU, and DIC/Oxyma are frequently used.

• Cyclization Conditions: The cyclization of the linear dipeptide is typically induced by removing the N-terminal protecting group, often with a base like piperidine, which then allows the free amine to attack the ester linkage to the resin.[8] In some cases, heating may be required to facilitate cyclization.[5]

Detailed Protocols

Protocol 1: General Procedure for the Solid-Phase Synthesis of a Chiral Diketopiperazine via Cyclative Cleavage

This protocol outlines a general method for the synthesis of a chiral DKP using 2-chlorotrityl chloride resin and the Fmoc/tBu strategy.

Materials and Reagents:

Reagent/Material	Supplier	Grade
2-Chlorotrityl chloride resin, 100-200 mesh, 1% DVB	Major Supplier	Synthesis Grade
Fmoc-L-Amino Acids	Major Supplier	Synthesis Grade
Dichloromethane (DCM)	Major Supplier	Anhydrous
N,N-Dimethylformamide (DMF)	Major Supplier	Anhydrous
Diisopropylethylamine (DIPEA)	Major Supplier	Reagent Grade
Piperidine	Major Supplier	Reagent Grade
HBTU (2-(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)	Major Supplier	Synthesis Grade
Trifluoroacetic acid (TFA)	Major Supplier	Reagent Grade
Triisopropylsilane (TIS)	Major Supplier	Reagent Grade
Diethyl ether	Major Supplier	Anhydrous

Procedure:

• Resin Swelling and First Amino Acid Loading:

  • Swell the 2-chlorotrityl chloride resin (1.0 g, ~1.2 mmol/g) in anhydrous DCM (10 mL) for 30 minutes in a peptide synthesis vessel.

  • Drain the DCM.

  • Dissolve the first Fmoc-protected amino acid (Fmoc-AA1-OH, 2.0 eq) and DIPEA (4.0 eq) in anhydrous DCM (10 mL).

  • Add the solution to the resin and shake for 2 hours at room temperature.

  • To cap any unreacted sites, add a solution of DCM/Methanol/DIPEA (80:15:5, v/v/v, 10 mL) and shake for 30 minutes.

  • Wash the resin with DCM (3 x 10 mL), DMF (3 x 10 mL), and DCM (3 x 10 mL).

• Fmoc Deprotection:

  • Add a 20% solution of piperidine in DMF (10 mL) to the resin and shake for 5 minutes.

  • Drain the solution.

  • Add a fresh 20% solution of piperidine in DMF (10 mL) and shake for 15 minutes.

  • Wash the resin with DMF (5 x 10 mL) and DCM (5 x 10 mL).

• Second Amino Acid Coupling:

  • In a separate flask, dissolve the second Fmoc-protected amino acid (Fmoc-AA2-OH, 2.0 eq) and HBTU (1.95 eq) in DMF (8 mL).

  • Add DIPEA (3.0 eq) and pre-activate for 5 minutes.

  • Add the activated amino acid solution to the resin and shake for 2 hours at room temperature.

  • Wash the resin with DMF (5 x 10 mL) and DCM (5 x 10 mL).

• Final Fmoc Deprotection:

  • Repeat the Fmoc deprotection procedure as described in step 2.

• Cyclization and Cleavage:

  • Suspend the resin in a suitable solvent such as DCM or DMF.

  • Add a mild base, such as 1-5% DIPEA in DCM, and shake at room temperature. The reaction can be monitored by taking small aliquots of the solution and analyzing by LC-MS.[6]

  • Alternatively, for some sequences, treatment with a 20% solution of piperidine in DMF for an extended period (e.g., 24 hours) can effect cyclative cleavage.[8]

  • Once the reaction is complete, filter the resin and collect the filtrate containing the crude DKP.

  • Wash the resin with additional DCM (3 x 10 mL) and combine the filtrates.

• Work-up and Purification:

  • Evaporate the solvent from the combined filtrates under reduced pressure.

  • The crude DKP can be purified by silica gel chromatography or preparative HPLC.

Protocol 2: Traceless Solid-Phase Synthesis of N-Substituted Diketopiperazines

This protocol describes a "traceless" synthesis approach where the DKP is formed via an intramolecular cyclization that cleaves it from the support, leaving no trace of the linker on the final product.[9]

Caption: Workflow for the traceless synthesis of diketopiperazine-fused tetrahydro-β-carbolines.

This strategy is particularly useful for generating complex, fused-ring systems incorporating the DKP motif. A specific example is the synthesis of diketopiperazine-fused tetrahydro-β-carbolines on a soluble polymer support like polyethylene glycol (PEG).[9]

Key Steps:

• Immobilization: A tryptophan ester is immobilized on the soluble polymer support.

• Pictet-Spengler Reaction: Reaction with a ketone in acidic conditions forms the tetrahydro-β-carboline core.

• N-Chloroacetylation: The N-terminus is acylated with chloroacetyl chloride.

• Amination: The chloroacetamide is displaced with a primary amine.

• Cyclization and Cleavage: Intramolecular cyclization of the resulting secondary amine onto the ester carbonyl forms the diketopiperazine ring and cleaves the product from the polymer support.

Analytical Characterization of Chiral Diketopiperazines

The characterization of the synthesized chiral DKPs is crucial to confirm their identity, purity, and stereochemical integrity.

Table of Analytical Techniques:

Technique	Purpose	Key Considerations
LC-MS	To monitor reaction progress and determine the molecular weight of the product.	A quick and effective way to check for the presence of the desired DKP and any side products.
NMR Spectroscopy (¹H, ¹³C, COSY, NOESY)	To elucidate the structure and confirm the connectivity of the DKP.	Provides detailed structural information and can help determine the relative stereochemistry.
Chiral HPLC	To separate and quantify the enantiomers or diastereomers of the DKP.	Essential for determining the enantiomeric excess (ee) or diastereomeric ratio (dr) of the product.[10]
Chiral Gas Chromatography (GC)	An alternative method for enantiomeric separation, often after derivatization.	Can provide excellent separation of stereoisomers.[11]
Supercritical Fluid Chromatography (SFC)	A powerful technique for the rapid chiral separation of DKPs.	Offers fast analysis times and reduced solvent consumption.

Protocol 3: Chiral HPLC Analysis of a Diketopiperazine

This protocol provides a general starting point for the chiral HPLC analysis of a DKP. The specific conditions will need to be optimized for each compound.

Materials and Equipment:

Item	Description
HPLC System	With UV detector
Chiral Stationary Phase Column	e.g., Chiralpak AD-H, Chiralcel OD-H
Mobile Phase	Hexane/Isopropanol or other suitable solvent mixture

Procedure:

• Sample Preparation: Dissolve a small amount of the purified DKP in the mobile phase to a concentration of approximately 1 mg/mL.

• System Equilibration: Equilibrate the chiral HPLC column with the mobile phase at a constant flow rate until a stable baseline is achieved.

• Injection: Inject a small volume (e.g., 10 µL) of the sample solution onto the column.

• Data Acquisition: Monitor the elution of the enantiomers using a UV detector at a suitable wavelength (e.g., 210 nm or 254 nm).

• Analysis: The enantiomers will elute at different retention times. The enantiomeric excess can be calculated from the peak areas of the two enantiomers.

Troubleshooting Common Issues in Solid-Phase DKP Synthesis

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of DKP	- Incomplete coupling reactions. - Inefficient cyclization. - Premature cleavage of the linear dipeptide from the resin.	- Use a more efficient coupling reagent or double coupling. - Optimize cyclization conditions (e.g., different base, temperature, or reaction time). - Use a more stable linker for the initial dipeptide assembly.
Racemization	- Harsh basic conditions during deprotection or coupling. - Use of certain coupling reagents.	- Use a milder base for Fmoc deprotection (e.g., 2% DBU/5% piperazine in NMP).[12] - Add an anti-racemization agent like HOBt or Oxyma.
Formation of Linear Dipeptide as a Byproduct	- Incomplete cyclization.	- Prolong the cyclization reaction time or increase the temperature.
Formation of Oligomers	- Intermolecular reactions competing with intramolecular cyclization.	- Perform the cyclization step under high dilution conditions.

Conclusion

Solid-phase synthesis offers a robust and efficient platform for the construction of chiral diketopiperazines. By carefully selecting the solid support, employing an orthogonal protection strategy, and optimizing the coupling and cyclization conditions, researchers can access a diverse range of these valuable scaffolds for applications in drug discovery and chemical biology. The protocols and guidelines presented in this document provide a solid foundation for the successful solid-phase synthesis and characterization of chiral diketopiperazines.

References

• A New Route for the Synthesis of N-Substituted Diketopiperazine Derivatives. Journal of Chemical Sciences, 2025. [URL not available]
• Methods for the synthesis of diketopiperazines.

• Solid-supported synthesis of putative peptide beta-turn mimetics via Ugi reaction for diketopiperazine formation. Journal of Combinatorial Chemistry, 2002. [Link]

• Solid-phase synthesis of peptoid-like oligomers containing diverse diketopiperazine units. Organic & Biomolecular Chemistry, 2013. [Link]

• Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. Peptide Synthesis & SPPS Resource Center. [URL not available]

• Solid-Phase Synthesis of Peptoid-like Oligomers Containing Diverse Diketopiperazine Units. PMC, 2013. [Link]

• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega, 2022. [Link]

• Solid-Phase and Microwave-Assisted Syntheses of 2,5-Diketopiperazines: Small Molecules with Great Potential. PMC, 2010. [Link]

• Solid-Phase Synthesis and Structural Characterization of Highly Substituted Hydroxyproline-Based 2,5-Diketopiperazines. The Journal of Organic Chemistry, 2000. [Link]

• Technical Support Center: Strategies to Mitigate Diketopiperazine (DKP) Formation in Solid-Phase Peptide Synthesis (SPPS). Benchchem. [URL not available]

• Diketopiperazines. Baran Lab, Scripps Research. [Link]

• Traceless synthesis of diketopiperazine fused tetrahydro-β-carbolines on soluble polymer support. Amino Acids, 2011. [Link]

• Technical Support Center: Diketopiperazine (DKP) Formation in Proline Derivative Synthesis. Benchchem. [URL not available]

• DKP formation mechanism. ResearchGate. [Link]

• Peptide Cleavage from Resin Protocol. Tufts University. [Link]

• The Synthesis of the chiral diketopiperazine 8. ResearchGate. [Link]

• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. PubMed, 2022. [Link]

• Solid-phase synthesis and structural characterization of highly substituted hydroxyproline-based 2,5-diketopiperazines. PubMed, 2000. [Link]

• Application Notes & Protocols for the HPLC Analysis of Aspartyl-alanyl-diketopiperazine. Benchchem. [URL not available]

• Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. PMC, 2020. [Link]

• Evaluation of On-Resin Head-to-Tail Cyclization Protocols of Peptides. Biotage. [Link]

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 2022. [Link]

• Solid phase synthesis of cyclic peptides by oxidative cyclative cleavage of an aryl hydrazide linker—Synthesis of stylostatin 1. ResearchGate. [Link]

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• Synthesis of Monodehydro-Diketopiperazines Enabled by Cp*Rh(III)-Catalyzed Amine-Directed N–H Functionalization. Organic Letters, 2024. [Link]

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Application Notes and Protocols for the Use of (R)-1,3-Dibenzylpiperazine-2,5-dione as a Peptidomimetic Scaffold

Introduction: The Power of the Constrained Scaffold

In the landscape of modern drug discovery, peptidomimetics have emerged as a powerful class of molecules that bridge the gap between the high specificity of peptides and the favorable pharmacokinetic properties of small molecules.[1][2][3] At the heart of effective peptidomimetic design lies the concept of the "privileged scaffold" - a core molecular framework that is amenable to facile chemical modification to generate libraries of diverse compounds for biological screening.[1] The piperazine-2,5-dione (diketopiperazine or DKP) ring system is a preeminent example of such a scaffold, offering a conformationally constrained and proteolytically stable backbone for the presentation of functional groups in a defined three-dimensional space.[4]

This guide provides a comprehensive overview of the synthesis and application of a particularly versatile chiral building block: (R)-1,3-Dibenzylpiperazine-2,5-dione . We will delve into the rationale behind its use, provide detailed, step-by-step protocols for its synthesis and subsequent functionalization, and illustrate its utility in the generation of diverse peptidomimetic libraries.

The strategic use of the benzyl protecting groups on both nitrogens offers a dual advantage. The N-1 benzyl group, in concert with the existing chiral center at C-3, provides a powerful stereodirecting influence for subsequent modifications at the C-6 position. The N-4 benzyl group can be selectively removed, revealing a secondary amine that serves as a key point for further diversification and the introduction of additional pharmacophoric elements. This sequential and stereocontrolled functionalization is the cornerstone of building complex and biologically active molecules from this elegant scaffold.

Diagram: The Strategic Workflow

Caption: A streamlined workflow for generating peptidomimetic libraries from the (R)-1,3-Dibenzylpiperazine-2,5-dione scaffold.

Part 1: Synthesis of the (R)-1,3-Dibenzylpiperazine-2,5-dione Scaffold

The synthesis of the chiral scaffold is a critical first step that sets the stereochemical foundation for the entire library. The following two-step protocol is a reliable method starting from readily available amino acids.

Protocol 1.1: Synthesis of (R)-3-Benzylpiperazine-2,5-dione

This protocol describes the cyclization of the dipeptide formed from L-phenylalanine and glycine.

Materials:

• L-Phenylalanine methyl ester hydrochloride

• Glycine

• Triethylamine (TEA)

• Methanol

• Toluene

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

Procedure:

• Dipeptide Formation: In a round-bottom flask, suspend L-phenylalanine methyl ester hydrochloride (1.0 eq) and glycine (1.2 eq) in methanol.

• Add triethylamine (2.5 eq) dropwise at room temperature and stir the mixture for 24 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting materials are consumed.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Cyclization: To the crude dipeptide, add toluene and heat the mixture to reflux for 12-18 hours. A Dean-Stark trap can be used to remove methanol and water.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Collect the solid by vacuum filtration, wash with cold toluene, and dry under vacuum to yield (R)-3-benzylpiperazine-2,5-dione as a white solid.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 1.2: N,N'-Dibenzylation to Yield (R)-1,3-Dibenzylpiperazine-2,5-dione

This protocol details the protection of both nitrogen atoms of the DKP ring.

Materials:

• (R)-3-Benzylpiperazine-2,5-dione

• Benzyl bromide

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask and nitrogen line

• Magnetic stirrer

Procedure:

• Preparation: In a flame-dried Schlenk flask under a nitrogen atmosphere, suspend sodium hydride (2.5 eq) in anhydrous THF.

• Deprotonation: Dissolve (R)-3-benzylpiperazine-2,5-dione (1.0 eq) in anhydrous DMF and add it dropwise to the NaH suspension at 0 °C.

• Allow the mixture to stir at room temperature for 1 hour.

• Alkylation: Cool the reaction mixture back to 0 °C and add benzyl bromide (2.5 eq) dropwise.

• Let the reaction warm to room temperature and stir overnight.

• Workup: Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford (R)-1,3-Dibenzylpiperazine-2,5-dione.

Characterization Data for (R)-1,3-Dibenzylpiperazine-2,5-dione:

Technique	Expected Data
¹H NMR	Resonances corresponding to the benzyl protons, the piperazine ring protons, and the benzylic protons of the C-3 substituent.
¹³C NMR	Signals for the carbonyl carbons, aromatic carbons, and aliphatic carbons of the scaffold.
HRMS	Calculated mass should match the experimentally determined mass for the protonated molecule [M+H]⁺.
Optical Rotation	A specific optical rotation value confirming the (R) stereochemistry.

Part 2: Generation of Peptidomimetic Libraries

With the chiral scaffold in hand, the next phase involves the strategic and stereoselective introduction of diversity elements.

Diagram: Stereoselective C-6 Alkylation

Caption: Diastereoselective alkylation at the C-6 position is directed by the existing stereocenter at C-3.

Protocol 2.1: Diastereoselective C-6 Alkylation

This protocol leverages the principle of substrate-controlled diastereoselectivity, where the existing chiral center at C-3 directs the approach of the electrophile to the enolate formed at C-6.[5]

Materials:

• (R)-1,3-Dibenzylpiperazine-2,5-dione

• Lithium diisopropylamide (LDA) solution (typically 2.0 M in THF/heptane/ethylbenzene)

• A variety of electrophiles (e.g., alkyl halides, benzyl halides, etc.)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask and nitrogen line

• Dry ice/acetone bath

Procedure:

• Enolate Formation: In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve (R)-1,3-Dibenzylpiperazine-2,5-dione (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add LDA solution (1.1 eq) dropwise and stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add the desired electrophile (1.2 eq) dropwise to the enolate solution at -78 °C.

• Continue stirring at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Quench the reaction at -78 °C by the addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product or by chiral HPLC analysis of the purified material.

Protocol 2.2: N-4 Debenzylation

Catalytic transfer hydrogenation is a mild and efficient method for the selective removal of the N-4 benzyl group.[6][7][8]

Materials:

• C-6 alkylated (R)-1,3-Dibenzylpiperazine-2,5-dione derivative

• Palladium on carbon (10% Pd/C)

• Ammonium formate

• Methanol

• Round-bottom flask with reflux condenser

• Celite

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the C-6 alkylated DKP (1.0 eq) in methanol.

• Carefully add 10% Pd/C (typically 10-20% by weight of the substrate).

• Add ammonium formate (5-10 eq) in one portion.

• Hydrogenolysis: Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 1-4 hours.

• Workup: Cool the reaction mixture to room temperature and filter through a pad of Celite to remove the catalyst.

• Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude N-4 debenzylated product, which can often be used in the next step without further purification.

Diagram: Library Diversification

Caption: The deprotected N-4 amine serves as a versatile handle for a wide range of diversification reactions.

Protocol 2.3: N-4 Diversification

The free secondary amine at the N-4 position is a versatile functional handle for introducing a wide array of chemical functionalities. Below are representative protocols for common diversification reactions.

• Dissolve the N-4 debenzylated DKP (1.0 eq) and a base (e.g., triethylamine or diisopropylethylamine, 1.5 eq) in an anhydrous solvent such as dichloromethane (DCM) or THF.

• Cool the solution to 0 °C and add the desired acyl chloride or anhydride (1.2 eq) dropwise.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Workup by washing with aqueous sodium bicarbonate solution, followed by brine. Dry the organic layer over sodium sulfate and concentrate.

• Purify by flash chromatography if necessary.

• Dissolve the N-4 debenzylated DKP (1.0 eq) and a base (e.g., potassium carbonate or cesium carbonate, 2.0 eq) in a polar aprotic solvent such as DMF or acetonitrile.

• Add the desired alkyl halide (1.5 eq).

• Heat the reaction mixture (typically 50-80 °C) until the starting material is consumed.

• Cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the organic layer with brine, dry, and concentrate. Purify as needed.

For the generation of large, combinatorial libraries, solid-phase synthesis offers significant advantages in terms of efficiency and purification.[1][2][3][9] The (R)-1,3-Dibenzylpiperazine-2,5-dione scaffold can be adapted for solid-phase synthesis by incorporating a suitable linker, typically attached to one of the benzyl groups, allowing for attachment to a resin. The sequence of C-6 alkylation, N-4 debenzylation, and N-4 diversification can then be carried out on the solid support, with purification achieved by simple washing of the resin after each step. Cleavage from the resin at the final step yields the purified library members.

Conclusion: A Gateway to Novel Chemical Space

The (R)-1,3-Dibenzylpiperazine-2,5-dione scaffold represents a powerful and versatile tool for the construction of peptidomimetic libraries. Its rigidified, chiral backbone allows for the precise spatial arrangement of pharmacophoric groups, increasing the likelihood of high-affinity interactions with biological targets. The synthetic routes outlined in this guide provide a robust and reproducible framework for accessing this valuable building block and for its elaboration into diverse collections of novel chemical entities. By leveraging the principles of stereocontrolled synthesis and combinatorial chemistry, researchers can effectively explore new regions of chemical space in the quest for the next generation of therapeutic agents.

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Green chemistry approaches to synthesizing 2,5-diketopiperazine derivatives

An Application Guide to the Green Synthesis of 2,5-Diketopiperazine Derivatives

Introduction: The Imperative for Greener Pathways to 2,5-Diketopiperazines

The 2,5-diketopiperazine (DKP) scaffold is a cornerstone in medicinal chemistry and natural product science. As the smallest class of cyclic peptides, formed from the condensation of two amino acids, DKPs are privileged structures found in a vast array of biologically active molecules with anticancer, antimicrobial, antiviral, and neuroprotective properties.[1][2][3][4] Their conformational rigidity and stability to proteolysis make them ideal candidates for drug development.[1]

Traditionally, the synthesis of DKPs has often relied on multi-step procedures involving protecting groups, stoichiometric coupling reagents, and significant volumes of organic solvents.[5] Such methods can suffer from poor atom economy, generate substantial waste, and pose environmental and safety risks. The principles of green chemistry call for a paradigm shift—a move towards methodologies that are more efficient, safer, and environmentally benign.

This guide provides researchers, scientists, and drug development professionals with a detailed overview and practical protocols for modern, green approaches to DKP synthesis. We will explore the causality behind experimental choices in catalytic methods, microwave-assisted reactions, and biocatalytic transformations, providing a framework for developing sustainable and efficient synthetic strategies.

Microwave-Assisted Synthesis: Accelerating Reactions in Benign Media

Expertise & Experience: Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating chemical reactions. The core principle lies in the efficient heating of polar molecules through dielectric loss, leading to rapid temperature increases and often dramatically reduced reaction times compared to conventional heating.[6] This energy efficiency is a key tenet of green chemistry. For DKP synthesis, MAOS not only shortens synthesis time from hours to minutes but also frequently improves yields and product purity, minimizing the need for extensive purification.[1][6]

Key Methodologies:

• Aqueous and Solvent-Free Conditions: One of the most significant green advantages of MAOS is its compatibility with water as a reaction medium.[7][8][9] The one-pot N-Boc-deprotection and cyclization of dipeptide esters in water is a prime example of a rapid, safe, and environmentally friendly protocol.[8] In many cases, the resulting DKP product is insoluble in water, allowing for simple isolation by filtration, thereby avoiding solvent-intensive extractions.[1] Solvent-free approaches, where neat reactants are irradiated, represent the pinnacle of this green strategy, maximizing atom economy and minimizing waste.[1]

• Solid-Phase Organic Synthesis (SPOS): Combining MAOS with SPOS enables the rapid generation of DKP libraries for high-throughput screening.[1][10] In this approach, a linear dipeptide is assembled on a solid support (resin). Microwave heating then facilitates an intramolecular aminolysis, which simultaneously cleaves the molecule from the resin and forms the DKP ring in a process known as cyclative cleavage.[1][11] The choice of resin is critical; hydrophilic resins like PEGA have been shown to perform exceptionally well in water under microwave irradiation, making the entire process greener.[10][11]

Workflow for Microwave-Assisted DKP Synthesis

Caption: General workflow for microwave-assisted DKP synthesis.

Protocol 1: One-Pot Microwave-Assisted Synthesis of DKPs in Water

This protocol is adapted from methodologies demonstrating the one-pot N-Boc deprotection and cyclization of dipeptidyl esters in an aqueous medium.[7][8][9]

Materials:

• Nα-Boc-dipeptidyl ester (e.g., Boc-L-Ala-L-Phe-OMe) (0.25 mmol)

• Deionized water (1.0 mL)

• Microwave reactor (e.g., monomode CEM Discover) with appropriate glass vials and caps

• Hirsch funnel or similar filtration apparatus

• Lyophilizer (for water-soluble products)

• High vacuum pump

Procedure:

• Reaction Setup: Place the Nα-Boc-dipeptidyl ester (0.25 mmol) into a microwave-safe glass vial. Add deionized water (1.0 mL). If the starting material is not fully soluble, a suspension is acceptable.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 250 W, holding the temperature at 180-250°C for 10 minutes.[8][9] Causality Note: The high temperature and pressure facilitate both the thermal cleavage of the Boc-protecting group and the subsequent intramolecular aminolysis (cyclization). Water acts as a highly efficient medium for absorbing microwave energy.

• Product Isolation (Water-Insoluble DKPs): After the reaction, allow the vial to cool to room temperature. The DKP product will often precipitate out of the aqueous solution. Collect the solid product by vacuum filtration through a Hirsch funnel.

• Washing and Drying: Wash the collected solid with cold deionized water (2 x 5 mL) to remove any water-soluble impurities. Dry the purified product under high vacuum to a constant weight.

• Product Isolation (Water-Soluble DKPs): If the product is water-soluble, the resulting clear solution should be transferred to a suitable flask and lyophilized (freeze-dried) to remove the water.[8] Further purification (e.g., by chromatography) may be necessary.

• Analysis: Confirm the identity and purity of the final DKP product using standard analytical techniques (NMR, MS, HPLC).

Data Summary: Microwave-Assisted DKP Synthesis

Starting Material	Method	Solvent	Temp (°C)	Time (min)	Yield (%)	Reference
N-Boc-dipeptide esters	One-pot deprotection-cyclization	Water	250	10	Excellent	[8]
Linear dipeptides	Cyclization	Water	180	10	70-96	[9]
Dipeptide on PEGA resin	Cyclative Cleavage	Water	120	30	High	[11]
N-Boc-dipeptide esters	Solvent-free deprotection-cyclization	None	N/A	N/A	Good-Excellent	[1]

Catalytic Strategies: The Pinnacle of Atom Economy

Expertise & Experience: The ideal chemical reaction uses a catalytic amount of a substance to generate the desired product with 100% atom economy, producing no waste. While this ideal is rarely achieved, modern catalytic methods for DKP synthesis represent a significant leap towards this goal. By replacing stoichiometric reagents with efficient catalysts, these methods minimize waste, often operate under milder conditions, and can provide access to complex DKP architectures with high selectivity.

Key Methodologies:

• Diboronic Acid Anhydride Catalysis: This elegant method enables a one-pot, three-step synthesis of DKPs bearing hydroxymethyl functional groups, which are common in natural products.[12][13] The process involves a catalytic condensation of amino acids, followed by deprotection and intramolecular cyclization, all without intermediate purification. The key advantage is the use of a diboronic acid anhydride as a dehydration catalyst, which selectively facilitates peptide bond formation with water as the only byproduct, embodying the principles of high atom economy.[12]

• Electrosynthesis: Electrochemical methods offer a modern, green alternative by using electricity—a traceless reagent—to drive reactions. A recently developed P(V)/I⁻-co-mediated divergent electrosynthesis converts readily available amino acids into DKPs.[14] This approach boasts excellent green metrics, including a very low E-factor (a measure of waste generated), and avoids the use of metal catalysts.[14]

• Asymmetric Organocatalysis: For the synthesis of chiral DKPs, organocatalysis provides a metal-free pathway to enantioenriched products. Chiral spirocyclic-amide-derived triazolium organocatalysts, for example, have been used to catalyze asymmetric alkylation reactions on DKP scaffolds, yielding products with excellent diastereoselectivity and enantioselectivity.[15]

Catalytic Cycle for Diboronic Acid Anhydride

Caption: Proposed catalytic cycle for peptide bond formation.

Protocol 2: Diboronic Acid Anhydride-Catalyzed Synthesis of a DKP Precursor

This protocol outlines the first key step—the catalytic condensation—based on the work by Shimada and coworkers.[12][13]

Materials:

• N-protected amino acid (e.g., Boc-Ser-OH) (1.0 mmol)

• Amino acid methyl ester hydrochloride (e.g., H-Ala-OMe·HCl) (1.1 mmol)

• Diboronic acid anhydride catalyst (e.g., 3,3,7,7-tetramethyl-3,7-dihydro-2H-1,5,2,4,6,8-dioxadiazadiborocine-2,6-dione) (0.1 mmol, 10 mol%)

• Triethylamine (Et₃N) (1.2 mmol)

• Toluene (5 mL)

• Dean-Stark apparatus

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add the N-protected amino acid (1.0 mmol), the amino acid methyl ester hydrochloride (1.1 mmol), the diboronic acid anhydride catalyst (0.1 mmol), and toluene (5 mL).

• Base Addition: Add triethylamine (1.2 mmol) to the mixture to neutralize the hydrochloride salt and facilitate the reaction.

• Catalytic Condensation: Heat the mixture to reflux. Water generated during the peptide bond formation is removed azeotropically using the Dean-Stark trap. Causality Note: The removal of water drives the equilibrium towards product formation, ensuring high conversion. The catalyst activates the carboxylic acid, making it susceptible to nucleophilic attack by the amine.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The toluene can be removed under reduced pressure. The resulting crude linear dipeptide is typically of high purity and can be carried forward to the deprotection and cyclization steps without further purification.[12] This one-pot, no-purification sequence is a hallmark of an efficient and green process.

Biocatalysis: Nature's Approach to Precision Synthesis

Expertise & Experience: Biocatalysis leverages the remarkable efficiency and selectivity of enzymes or whole-cell systems to perform chemical transformations. These reactions occur in aqueous media under mild temperature and pH conditions, representing the epitome of green chemistry. The high stereoselectivity of enzymes is particularly valuable for producing enantiomerically pure DKPs, a critical requirement for pharmaceutical applications.

Key Methodologies:

• Cyclodipeptide Synthases (CDPSs): Nature's primary route to DKPs involves CDPSs. These enzymes utilize two different aminoacyl-tRNAs as substrates to construct the DKP core, bypassing the need for protecting groups and activation steps common in chemical synthesis.[16]

• Enzymatic Tailoring and Diversification: The true power of biosynthesis lies in the subsequent modification of the DKP scaffold by "tailoring" enzymes. This enzymatic cascade can introduce a wide range of functional groups. For instance, isomerases can alter stereochemistry, prenyltransferases can append isoprenoid chains, and methyltransferases can add methyl groups, leading to complex and potent natural products.[16][17]

• Whole-Cell Biotransformation: For complex multi-enzyme pathways, whole-cell biocatalysis is often more practical than using isolated enzymes. By expressing the entire biosynthetic gene cluster in a host organism like Mycobacterium smegmatis or E. coli, scientists can convert simple starting materials into highly complex DKPs in a single fermentation process.[18] This approach has been successfully used to produce novel heterodimeric tryptophan-containing DKPs with neuroprotective properties.[18]

Biosynthetic Pathway for a Functionalized DKP

Caption: A generalized biocatalytic pathway to complex DKPs.

Protocol 3: Conceptual Workflow for Whole-Cell Biotransformation

This protocol provides a high-level, conceptual guide for producing a DKP derivative using an engineered microbial host.

Phase 1: Strain Preparation and Cultivation

• Obtain or construct a microbial strain (e.g., M. smegmatis) engineered to express the necessary biosynthetic enzymes (e.g., a CDPS and tailoring enzymes).

• Prepare a seed culture by inoculating a suitable liquid medium with the microbial strain and incubating under optimal growth conditions (e.g., 30°C, 200 rpm).

Phase 2: Biotransformation

• Inoculate a larger volume of production medium with the seed culture.

• Add an inducer (e.g., IPTG) at the appropriate cell density to trigger the expression of the biosynthetic genes.

• Feed the culture with the required precursor substrate (e.g., cyclo-L-Trp-L-Pro). Causality Note: The engineered cells will take up the precursor and, using the expressed enzymatic machinery, convert it sequentially into the desired final product.

• Continue incubation for a set period (e.g., 18-48 hours), monitoring the conversion of the substrate to the product using LC-MS analysis of culture samples.

Phase 3: Product Extraction and Purification

• Separate the cells from the culture broth by centrifugation.

• Extract the DKP product from the supernatant and/or the cell pellet using an appropriate organic solvent (e.g., ethyl acetate).

• Concentrate the organic extract under reduced pressure.

• Purify the final DKP product from the crude extract using chromatographic techniques such as flash column chromatography or preparative HPLC.

Conclusion and Future Outlook

The synthesis of 2,5-diketopiperazines has been transformed by the adoption of green chemistry principles. Microwave-assisted synthesis in aqueous media, highly efficient catalytic systems that maximize atom economy, and precision biocatalytic pathways offer powerful and sustainable alternatives to traditional methods. These approaches not only reduce environmental impact but also often provide superior results in terms of speed, yield, and purity.

Looking ahead, the field continues to evolve. The integration of flow chemistry with these green methods promises even greater control and scalability. Emerging areas, such as the use of DKPs as renewable monomers for the synthesis of poly(amino acids), are opening new frontiers in biodegradable materials.[19][20][21] By embracing these green and innovative strategies, the scientific community can continue to unlock the immense therapeutic and material potential of DKPs in a manner that is both economically viable and environmentally responsible.

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• Watkins, E. B., & Martin, S. F. (2008). Solid-Phase and Microwave-Assisted Syntheses of 2,5-Diketopiperazines: Small Molecules with Great Potential. Current opinion in drug discovery & development, 11(4), 509-520. [Link]

• Wang, Y., et al. (2020). Catalytic Asymmetric Syntheses of 2,5‐Diketopiperazine (DKP) Frameworks. Chemistry – An Asian Journal, 15(15), 2335-2346. [Link]

• Tullberg, M., Luthman, K., & Grøtli, M. (2006). Microwave-Assisted Solid-Phase Synthesis of 2,5-Diketopiperazines: Solvent and Resin Dependence. Journal of Combinatorial Chemistry, 8(6), 915–922. [Link]

• Martins, M. B., et al. (2009). Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media. Molecules, 14(8), 2939-2949. [Link]

• Cacho, R. A., et al. (2023). Unveiling an indole alkaloid diketopiperazine biosynthetic pathway that features a unique stereoisomerase and multifunctional methyltransferase. Nature Communications, 14(1), 2538. [Link]

• Tullberg, M., Luthman, K., & Grøtli, M. (2006). Microwave-assisted solid-phase synthesis of 2,5-diketopiperazines: solvent and resin dependence. Journal of Combinatorial Chemistry, 8(6), 915-922. [Link]

• Martins, M. B., et al. (2009). Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media. Molecules, 14(8), 2939-2949. [Link]

• Koshizuka, M., Shinoda, K., Makino, K., & Shimada, N. (2023). Concise Synthesis of 2,5-Diketopiperazines via Catalytic Hydroxy-Directed Peptide Bond Formations. The Journal of Organic Chemistry, 88(11), 6901-6910. [Link]

• Sherman, D. H., et al. (2022). Structural and Data Science-Driven Analysis to Assess Substrate Specificity of Diketopiperazine Reverse Prenyltransferase NotF: Cascade Biocatalytic Synthesis of (–)-Eurotiumin A. ChemRxiv. [Link]

• Wang, Y., et al. (2023). Divergent electrosynthesis of diketopiperazines and amides. Green Chemistry, 25(2), 657-662. [Link]

• Sun, C., et al. (2021). Production of Heterodimeric Diketopiperazines Employing a Mycobacterium-Based Whole-Cell Biocatalysis System. The Journal of Organic Chemistry, 86(16), 11189–11197. [Link]

• D'Abrosca, B., et al. (2021). Cyclodipeptides: From Their Green Synthesis to Anti-Age Activity. Cosmetics, 8(3), 73. [Link]

• Han, S. Y., & Gong, Y. D. (2019). Highly efficient enantioselective synthesis of 1,3-disubstituted 2,5-diketopiperazine derivatives via microwave irradiation. Synthetic Communications, 49(24), 3426-3434. [Link]

• Wall, P. A., et al. (2025). Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release. Macromolecular Materials and Engineering. [Link]

• Yoshizawa, T., et al. (2024). Linear oligopeptide formation from alanine-diketopiperazine in acidic aqueous solutions using interfacial nano-pulsed discharge plasma. RSC Advances, 14(52), 38431-38438. [Link]

• Wall, P. A., et al. (2025). Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release. ResearchGate. [Link]

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• Borthwick, A. D. (2012). 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. Chemical Reviews, 112(7), 3641-3716. [Link]

• Grant, T. M., et al. (2025). Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. Molecules, 30(11), 2345. [Link]

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Functionalization of (R)-1,3-Dibenzylpiperazine-2,5-dione at the nitrogen positions

An Application Guide to the N-Functionalization of (R)-1,3-Dibenzylpiperazine-2,5-dione

Introduction: The Privileged Scaffold and the Imperative for Derivatization

The piperazine-2,5-dione (diketopiperazine, DKP) ring system is a cornerstone of medicinal chemistry, widely recognized as a "privileged scaffold."[1][2] This is due to its rigid, conformationally constrained structure, which is ideal for presenting pharmacophoric elements in a well-defined spatial orientation. The specific starting material of this guide, (R)-1,3-dibenzylpiperazine-2,5-dione, is a chiral DKP derived from the cyclization of two L-phenylalanine amino acids. Its inherent stereochemistry and benzyl substituents provide a foundational structure with significant potential for therapeutic development.

However, the true value of this scaffold is unlocked through its functionalization. Modification at the nitrogen positions is a primary strategy for modulating the molecule's physicochemical properties—such as solubility, lipophilicity, and hydrogen bonding capacity—and, consequently, its biological activity.[3][4] The introduction of new substituents on the amide nitrogens can lead to novel derivatives with enhanced potency and selectivity for a range of biological targets, including those implicated in cancer, inflammation, and neurological disorders.[3][5]

This document serves as a detailed guide for researchers, scientists, and drug development professionals, providing both the theoretical basis and practical protocols for the N-functionalization of (R)-1,3-dibenzylpiperazine-2,5-dione. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in established chemical principles.

Core Principles of N-Functionalization

The two nitrogen atoms within the (R)-1,3-dibenzylpiperazine-2,5-dione core are part of secondary amide linkages. Unlike the more nucleophilic secondary amines found in a simple piperazine ring, these amide nitrogens are significantly less reactive. The adjacent electron-withdrawing carbonyl groups delocalize the nitrogen lone pair, reducing its nucleophilicity.

Therefore, successful functionalization almost universally requires a preliminary deprotonation step. A strong, non-nucleophilic base is used to abstract an amide proton, generating a highly nucleophilic amide anion. This anion can then readily participate in nucleophilic substitution reactions with a variety of electrophiles. The choice of base, solvent, and electrophile is critical for achieving high yields and purity.

Caption: General workflow for the N-functionalization of the DKP core.

Synthetic Strategies & Experimental Protocols

The two most direct and reliable methods for introducing new substituents at the nitrogen positions are N-alkylation and N-acylation. The following protocols detail procedures for symmetrical N,N'-disubstitution, which is the most straightforward transformation for this starting material.

A. Symmetrical N,N'-Dialkylation

N-alkylation introduces aliphatic or benzylic groups, which can significantly alter the steric profile and lipophilicity of the parent molecule. The reaction proceeds via a classic SN2 mechanism.

Causality & Experimental Rationale:

• Base: Sodium hydride (NaH) is an ideal choice. It is a powerful, non-nucleophilic base that irreversibly deprotonates the amide, generating hydrogen gas as the only byproduct. This drives the reaction forward and prevents competition from the base as a nucleophile.

• Solvent: Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) are required. They effectively solvate the cation of the base (Na⁺) without interfering with the nucleophilicity of the amide anion. DMF is often preferred for its higher boiling point and ability to dissolve a wider range of substrates.

• Stoichiometry: A slight excess of both the base (2.2-2.5 equivalents) and the alkylating agent (2.2-2.5 equivalents) is used to ensure complete disubstitution and drive the reaction to completion.

Protocol 1: N,N'-Dimethylation of (R)-1,3-Dibenzylpiperazine-2,5-dione

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a septum, add (R)-1,3-dibenzylpiperazine-2,5-dione (1.0 eq, e.g., 294 mg, 1.0 mmol).

• Solvent Addition: Add anhydrous DMF (e.g., 10 mL) via syringe and stir until the starting material is fully dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 2.2 eq, e.g., 88 mg, 2.2 mmol) portion-wise over 5 minutes.

  • Safety Note: NaH reacts violently with water. Ensure all glassware is dry and the reaction is under an inert atmosphere. Hydrogen gas is evolved.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium salt may result in a thicker suspension.

• Alkylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (2.2 eq, e.g., 137 µL, 2.2 mmol) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Work-up: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the layers. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the desired N,N'-dimethylated product.

B. Symmetrical N,N'-Diacylation

N-acylation introduces carbonyl-containing functional groups, creating N-acyl-DKP derivatives (triimides). This can introduce new hydrogen bond acceptors and alter the electronic properties of the ring. The reaction proceeds via nucleophilic acyl substitution.

Causality & Experimental Rationale:

• Acylating Agent: Acyl chlorides and anhydrides are highly reactive electrophiles, making them excellent partners for this transformation.

• Base: For acylation with an acyl chloride, a tertiary amine base like triethylamine (TEA) or pyridine is often sufficient. These bases act as acid scavengers, neutralizing the HCl byproduct generated during the reaction, which would otherwise protonate the starting material or product.[6] For less reactive systems, NaH can still be employed for initial deprotonation.

• Solvent: A non-protic solvent such as Dichloromethane (DCM) or THF is typically used.

Caption: Decision process for selecting an N-functionalization strategy.

Protocol 2: N,N'-Diacetylation of (R)-1,3-Dibenzylpiperazine-2,5-dione

• Preparation: To a round-bottom flask with a magnetic stir bar, add (R)-1,3-dibenzylpiperazine-2,5-dione (1.0 eq, e.g., 294 mg, 1.0 mmol) and dissolve it in anhydrous DCM (10 mL).

• Base Addition: Add triethylamine (2.5 eq, e.g., 348 µL, 2.5 mmol) to the solution.

• Acylation: Cool the mixture to 0 °C in an ice bath. Add acetyl chloride (2.2 eq, e.g., 157 µL, 2.2 mmol) dropwise. A white precipitate of triethylammonium chloride will form.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash with 1M HCl (aq), followed by saturated sodium bicarbonate (NaHCO₃) solution, and finally brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography or recrystallization to yield the pure N,N'-diacetylated product.

Data Summary and Characterization

Successful N-functionalization is confirmed using standard analytical techniques. The following table provides representative data for common transformations.

Entry	Electrophile	Base	Solvent	Typical Yield (%)	Key ¹H NMR Signal (δ, ppm)
1	Methyl Iodide	NaH	DMF	85-95%	Singlet for N-CH₃ at ~2.8-3.0
2	Ethyl Bromide	NaH	DMF	80-90%	Quartet for N-CH₂CH₃ at ~3.4-3.6
3	Benzyl Bromide	NaH	THF	80-90%	Singlet for N-CH₂Ph at ~4.5-4.8
4	Acetyl Chloride	TEA	DCM	90-98%	Singlet for N-COCH₃ at ~2.5-2.7
5	Benzoyl Chloride	TEA	DCM	90-98%	Multiplet for Ar-H at ~7.4-8.0

Standard Characterization:

• ¹H and ¹³C NMR: Confirms the covalent attachment of the new substituent and the overall integrity of the molecular structure. The disappearance of the N-H proton signal (~8 ppm) is a key indicator of reaction completion.

• Mass Spectrometry (MS): Provides the molecular weight of the new derivative, confirming the addition of the desired functional groups.

• Infrared (IR) Spectroscopy: Shows characteristic carbonyl stretching frequencies. In acylated products, a third carbonyl stretch may appear at a higher frequency.

Conclusion and Future Outlook

The functionalization of (R)-1,3-dibenzylpiperazine-2,5-dione at its nitrogen positions is a robust and versatile strategy for generating novel molecular entities. The protocols for N-alkylation and N-acylation described herein are reliable methods for creating libraries of derivatives for screening in drug discovery programs. By carefully selecting the base, solvent, and electrophilic partner, researchers can systematically modify the DKP scaffold to optimize its pharmacological profile. The resulting compounds can exhibit a wide range of biological activities, from anti-inflammatory to anti-cancer effects, underscoring the enduring importance of this privileged scaffold in the quest for new medicines.[3]

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Application Note: A Practical Guide to the Preparation and Characterization of Supramolecular Hydrogels from Dibenzylpiperazine-2,5-dione for Drug Delivery

Abstract: This document provides a comprehensive guide for the preparation, characterization, and application of supramolecular hydrogels derived from the self-assembly of dibenzylpiperazine-2,5-dione. Piperazine-2,5-diones, also known as diketopiperazines or cyclic dipeptides, are a class of low-molecular-weight gelators (LMWGs) prized for their biocompatibility, synthetic accessibility, and pronounced tendency to self-organize into three-dimensional networks.[1] These hydrogels, formed through non-covalent interactions, are highly responsive to environmental stimuli and mimic the hydrated microenvironment of native tissues, making them exemplary candidates for biomedical applications such as controlled drug delivery and tissue engineering.[2][3][4] We present detailed protocols for the synthesis of the gelator, its triggered self-assembly into a hydrogel, and robust methods for its physicochemical characterization. Furthermore, a practical workflow for encapsulating and evaluating the release of a model therapeutic agent is described.

Introduction: The Rationale for Piperazinedione-Based Hydrogels

Supramolecular hydrogels are three-dimensional networks that immobilize large quantities of water within their structure.[5] Unlike chemically cross-linked hydrogels, the networks of supramolecular gels are held together by reversible, non-covalent interactions, including hydrogen bonding, π-π stacking, hydrophobic forces, and van der Waals interactions.[3][6] This dynamic nature endows them with unique and advantageous properties such as shear-thinning, injectability, and self-healing capabilities.[3][6]

Dibenzylpiperazine-2,5-dione, a cyclic dipeptide derivative, is an archetypal LMWG. Its molecular architecture is uniquely suited for self-assembly. The central diketopiperazine ring is rigid and contains multiple hydrogen bond donors and acceptors, which drive the formation of one-dimensional fibrillar structures.[1] The peripheral benzyl groups provide the necessary π-π stacking and hydrophobic interactions that reinforce these fibers, leading to their entanglement and the formation of a stable, water-retaining hydrogel network. The inherent biocompatibility and resistance to enzymatic degradation of the piperazinedione core make these hydrogels particularly attractive for in-vivo applications.[1][7]

This guide will walk researchers through the entire process, from molecule to functional material, providing the scientific context behind each step to ensure reproducibility and facilitate innovation.

The Self-Assembly Mechanism

The gelation process is a hierarchical self-assembly phenomenon. Individual dibenzylpiperazine-2,5-dione molecules act as the primary building blocks. Driven by intermolecular hydrogen bonding between the amide groups of the piperazinedione rings and π-π stacking of the benzyl rings, these molecules assemble into one-dimensional nanofibers. As the concentration of these fibers surpasses a critical point, they physically entangle to form a complex 3D network, which effectively traps solvent molecules, leading to the formation of a macroscopic hydrogel.

Caption: Hierarchical self-assembly of dibenzylpiperazine-2,5-dione into a hydrogel.

Protocols: From Synthesis to Application

Synthesis of cyclo(L-Phe-L-Phe) (a Dibenzylpiperazine-2,5-dione)

This protocol outlines the synthesis of the gelator molecule from its linear dipeptide precursor. The key step is the intramolecular cyclization, which is often facilitated by heat.

Materials:

• L-Phenylalanyl-L-Phenylalanine (L-Phe-L-Phe)

• Ethylene Glycol

• Nitrogen or Argon gas supply

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirring

• Methanol (reagent grade)

• Deionized (DI) water

• Büchner funnel and filter paper

• Rotary evaporator

Protocol:

• Setup: Add L-Phe-L-Phe (e.g., 5.0 g) and ethylene glycol (e.g., 100 mL) to a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Inert Atmosphere: Fit the flask with a reflux condenser and flush the system with an inert gas (N₂ or Ar) for 10-15 minutes. This is crucial to prevent oxidation at high temperatures.

• Cyclization Reaction: Heat the mixture to 160-170 °C with vigorous stirring under the inert atmosphere. The dipeptide will dissolve, and the cyclization reaction will proceed. Monitor the reaction for 4-6 hours.

• Precipitation: After cooling to room temperature, a white precipitate of the cyclic dipeptide should form. To maximize precipitation, slowly add DI water (e.g., 200 mL) to the flask while stirring.

• Isolation: Collect the white solid product by vacuum filtration using a Büchner funnel.

• Purification: Wash the collected solid thoroughly with copious amounts of DI water to remove residual ethylene glycol, followed by a wash with cold methanol to remove any unreacted linear dipeptide.

• Drying: Dry the purified white powder under vacuum at 60 °C overnight. The expected yield is typically >80%.

• Validation: Confirm the identity and purity of the product using ¹H NMR, Mass Spectrometry, and FTIR spectroscopy before proceeding.

Preparation of the Supramolecular Hydrogel

This protocol uses a pH-triggered method, a common and effective strategy for inducing gelation in peptide-based systems.[8]

Materials:

• Synthesized cyclo(L-Phe-L-Phe) powder

• 1.0 M Sodium Hydroxide (NaOH) solution

• Phosphate-Buffered Saline (PBS, 1x, pH 7.4)

• Glucono-δ-lactone (GDL)

• Glass vials (e.g., 2 mL)

• Vortex mixer

Protocol:

• Stock Solution Preparation: Weigh the required amount of cyclo(L-Phe-L-Phe) to prepare a final desired concentration (e.g., 5 mg/mL, 0.5 wt%). Place the powder in a glass vial.

• Solubilization: Add a small volume of 1.0 M NaOH dropwise while vortexing until the powder completely dissolves. This deprotonates acidic protons, breaking intermolecular hydrogen bonds and forming a soluble sodium salt solution at high pH. Be careful to add the minimum volume necessary for dissolution.

• Buffering: Add PBS (pH 7.4) to reach the final desired volume. The solution should remain clear.

• Triggering Gelation: Add GDL to the solution. GDL slowly hydrolyzes to gluconic acid, gradually and uniformly lowering the pH of the solution. This controlled pH drop allows the piperazinedione molecules to reprotonate and self-assemble into the hydrogel network. A typical GDL concentration is half that of the gelator on a molar basis.

• Incubation: Let the vial stand undisturbed at room temperature. Gelation time can range from minutes to hours depending on the concentration of the gelator and GDL.

• Confirmation of Gelation: Gel formation is confirmed by the vial inversion test. A successful hydrogel will be a solid-like material that does not flow when the vial is inverted.

Caption: Step-by-step workflow for pH-triggered hydrogel preparation.

Physicochemical Characterization of the Hydrogel

Proper characterization is essential to validate the formation of the hydrogel and understand its properties for specific applications.

Rheological Analysis

Rheology provides quantitative data on the mechanical strength of the hydrogel.

• Protocol: Perform oscillatory rheology using a rheometer with a parallel plate geometry. A frequency sweep at a constant strain (typically 0.5-1%) will determine the storage modulus (G') and loss modulus (G'').

• Expert Insight: For a true gel, the storage modulus (G'), representing the solid-like elastic component, should be significantly higher (at least one order of magnitude) than the loss modulus (G''), which represents the liquid-like viscous component. Both G' and G'' should also be largely independent of frequency.

Property	Typical Value (for 0.5 wt% gel)	Significance
Storage Modulus (G')	1,000 - 10,000 Pa	Measures gel stiffness and ability to store energy.
Loss Modulus (G'')	10 - 100 Pa	Measures viscous properties and energy dissipation.
G' / G'' Ratio	> 10	Confirms dominant elastic, solid-like behavior.

Morphological Analysis (Electron Microscopy)

Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM) is used to visualize the nanofibrous network structure of the hydrogel.[9]

• Protocol: The hydrogel sample must first be lyophilized (freeze-dried) to create a xerogel. The dried sample is then sputter-coated with a conductive material (e.g., gold) and imaged via SEM.

• Expected Result: SEM images should reveal a porous, interconnected network of nanofibers, confirming the self-assembled structure responsible for water retention. Fiber diameters are typically in the range of 20-100 nm.

Application: Controlled Drug Delivery

The porous network of the hydrogel is ideal for encapsulating therapeutic molecules and controlling their release.

Protocol for Drug Encapsulation and Release Study

Materials:

• Model drug (e.g., Doxorubicin HCl, Methylene Blue)

• UV-Vis Spectrophotometer

• Centrifuge tubes (e.g., 15 mL)

• Incubator or water bath at 37 °C

Encapsulation Protocol:

• Prepare the hydrogel as described in Section 3.2 .

• Prior to adding the GDL trigger, dissolve the model drug directly into the buffered gelator solution. The drug will be physically entrapped within the gel network upon gelation.

In-Vitro Release Protocol:

• Prepare drug-loaded hydrogels (e.g., 1 mL) in separate vials.

• Carefully overlay each hydrogel with a known volume of release buffer (e.g., 5 mL of PBS, pH 7.4).

• Place the vials in an incubator at 37 °C.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48 hours), carefully remove the entire supernatant (release buffer) and replace it with an equal volume of fresh, pre-warmed PBS. This ensures "sink conditions," where the concentration of the drug in the release medium is kept low, which is the primary driver for diffusion-based release.

• Measure the concentration of the drug in the collected supernatant using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength (λₘₐₓ).

• Calculate the cumulative percentage of drug released over time.

Sample Data Presentation

The results of a release study are typically plotted as cumulative release (%) versus time.

Time (hours)	Cumulative Release (%)
0	0
1	15.2
4	35.8
8	52.1
12	65.4
24	80.3
48	91.5

Expert Insight: The release profile is typically characterized by an initial "burst release" followed by a more sustained, slower release phase. This profile is governed by the diffusion of the drug through the hydrogel's porous network. The release rate can be tuned by altering the hydrogel concentration, which in turn modifies the network's pore size and density.[10]

References

• Amin, M. C. I. M., et al. (2012). Recent advances in the role of supramolecular hydrogels in drug delivery. Therapeutic Delivery. Available at: [Link]

• Hume, C., & Vik, Å. (2022). Peptide-Based Supramolecular Hydrogels as Drug Delivery Agents: Recent Advances. Gels. Available at: [Link]

• ResearchGate. (n.d.). Preparation of supramolecular hydrogels. ResearchGate. Available at: [Link]

• Plajer, A. (2019). Supramolecular Hydrogels for Biomedical Applications. Advanced Science News. Available at: [Link]

• Patterson, J. P., et al. (2021). Supramolecular engineering of hydrogels for drug delivery. Research Collection. Available at: [Link]

• Hume, C., & Vik, Å. (2022). Peptide-Based Supramolecular Hydrogels as Drug Delivery Agents: Recent Advances. Gels. Available at: [Link]

• MDPI. (n.d.). Special Issue : Characterization Techniques for Hydrogels and Their Applications. MDPI. Available at: [Link]

• Afonso, D., et al. (2024). New Supramolecular Hydrogels Based on Diastereomeric Dehydrotripeptide Mixtures for Potential Drug Delivery Applications. Semantic Scholar. Available at: [Link]

• Rizvi, S. A. A., & Saleh, A. M. (2018). Hydrogels and Their Applications in Targeted Drug Delivery. Pharmaceuticals. Available at: [Link]

• IMDEA Materials Institute. (2022). Scientific Highlight: Novel supramolecular hydrogels for biomedical applications. IMDEA Materials. Available at: [Link]

• Smith, D. K. (n.d.). Supramolecular Hydrogels for Drug Delivery Applications. White Rose eTheses Online. Available at: [Link]

• Piri-Gharaghie, T., et al. (2024). (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5- dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated. Alnoor Digital Repository. Available at: [Link]

• D'Este, E., et al. (2021). Diketopiperazine Gels: New Horizons from the Self-Assembly of Cyclic Dipeptides. Molecules. Available at: [Link]

• The Pharma Innovation Journal. (2017). Hydrogel: Preparation, Characterization and Applications. The Pharma Innovation Journal. Available at: [Link]

• Hou, C., et al. (2022). Preparation and characterization of hydrogels based on dehydroabietyl polyoxyethylene glycidyl ether grafted hydroxyethyl chitosans and their capability for loading and controlled release of chloramphenicol. BioResources. Available at: [Link]

• Mircioiu, I., et al. (2019). Hydrogels Based Drug Delivery Synthesis, Characterization and Administration. Polymers. Available at: [Link]

• Wang, Y., et al. (2022). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. Molecules. Available at: [Link]

• Korendovych, I. V., et al. (2020). On the Mechanism of Self-Assembly by a Hydrogel-Forming Peptide. Biochemistry. Available at: [Link]

• Zhang, Y., et al. (2021). Self-Assembly Dipeptide Hydrogel: The Structures and Properties. Frontiers in Chemistry. Available at: [Link]

• Webber, M. J., et al. (2016). (Macro)Molecular Self-Assembly for Hydrogel Drug Delivery. Journal of Controlled Release. Available at: [Link]

• Pinto, M., et al. (2025). Self-Assembly Pathway Influence on Dehydropeptide-Based Gel Properties and Drug Release. Macromolecular Bioscience. Available at: [Link]

• Li, Z., et al. (2017). The preparation and characterization of self-healing hydrogels based on polypeptides with a dual response to light and hydrogen peroxide. Polymer Chemistry. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Supramolecular Hydrogels for Biomedical Applications - Advanced Science News [advancedsciencenews.com]
• 4. Scientific Highlight: Novel supramolecular hydrogels for biomedical applications [materials.imdea.org]
• 5. mdpi.com [mdpi.com]
• 6. research-collection.ethz.ch [research-collection.ethz.ch]
• 7. digitalrepo.alnoor.edu.iq [digitalrepo.alnoor.edu.iq]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Gels | Special Issue : Characterization Techniques for Hydrogels and Their Applications [mdpi.com]
• 10. cris.tau.ac.il [cris.tau.ac.il]

Technical Notes & Optimization

Minimizing racemization during (R)-1,3-Dibenzylpiperazine-2,5-dione synthesis

Subject: Minimizing Racemization During Synthesis & Cyclization Ticket ID: DKP-SYN-001 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Chiral Challenge

You are attempting to synthesize (R)-1,3-Dibenzylpiperazine-2,5-dione (a diketopiperazine, or DKP) while maintaining the stereochemical integrity of the C3-benzyl chiral center.

The core technical challenge here is the acidity of the

-proton at the C3 position. In the DKP ring, this proton is flanked by an amide carbonyl and an amide nitrogen. This electronic environment significantly lowers the pKa of the C-H bond (approx pKa ~13-15 in DMSO), making it highly susceptible to deprotonation by bases. Once deprotonated, the resulting enolate is planar; reprotonation occurs from either face, resulting in a racemic mixture (epimerization).

This guide prioritizes neutral thermal cyclization and controlled precursor synthesis to bypass the harsh basic conditions that drive racemization.

Module 1: Diagnostic & Mechanism

Before optimizing, you must understand the enemy.[1] Racemization in DKPs is rarely random; it is mechanistically driven by your choice of base and solvent.

The Racemization Pathway

The following diagram illustrates how basic conditions destroy your chiral center.

Figure 1: Base-catalyzed enolization mechanism. The planar enolate intermediate destroys the stereochemical information.

Module 2: Route Selection (Prevention)

The most common error is attempting to alkylate a pre-formed DKP ring or using strong bases to force cyclization. Both are fatal to chirality.

Recommended Route: Reductive Amination + Thermal Cyclization

Instead of alkylating the DKP (which requires NaH and causes racemization), install the N-benzyl group on the linear amino acid before cyclization.

Protocol Overview:

• Step A: Reductive amination of D-Phenylalanine methyl ester with benzaldehyde.

• Step B: Coupling with N-Boc-Glycine (or relevant partner).

• Step C: Deprotection and Thermal Cyclization .

Parameter	Standard Method (High Risk)	Recommended Method (Low Risk)
N-Benzylation	Alkylation of DKP with Benzyl Bromide + NaH	Reductive amination of Amino Acid with Benzaldehyde + NaBH(OAc)₃
Cyclization	Base-catalyzed (DIPEA/Piperidine)	Thermal cyclization (Reflux in 2-Butanol/Toluene)
Solvent	DMF (Promotes racemization)	Toluene, 2-Butanol, or Acetic Acid
Base	Strong (NaH, KOH, DIPEA)	None (or weak bases like NMM/Collidine)

Module 3: Experimental Protocols & Troubleshooting

Protocol 1: The "Safe" Thermal Cyclization

Use this method to close the ring without touching the chiral center.

Reagents:

• Linear Dipeptide Precursor (e.g., H-Gly-(N-Bn)-D-Phe-OMe)

• Solvent: 2-Butanol (sec-Butanol) and Toluene (Mix 1:1)

• Catalyst: Acetic Acid (mild) - Optional

Step-by-Step:

• Dissolution: Dissolve the deprotected linear dipeptide ester in 2-Butanol/Toluene (0.1 M concentration).

• Reflux: Heat the mixture to reflux (approx. 100-110°C). Do NOT add strong base.

• Monitoring: Monitor by HPLC every 2 hours. The cyclization is driven by the formation of the stable 6-membered ring and the boiling off of methanol (if methyl ester is used).

• Workup: Once complete (usually 12-24h), concentrate the solvent. The DKP often precipitates upon cooling or addition of ether.

Why this works: Neutral thermal conditions provide enough energy to overcome the activation barrier for cyclization but lack the proton-accepting species (base) required to remove the

-proton.

Troubleshooting Guides (FAQ Format)

Issue 1: "I see a 50:50 split of enantiomers after cyclization."

Diagnosis: You likely used a base-catalyzed method (e.g., piperidine for Fmoc removal followed by spontaneous cyclization in DMF). Solution:

• Immediate Fix: Switch to Boc chemistry for the linear synthesis. Boc removal (TFA) is acidic and does not trigger racemization.

• Process Change: If you must use Fmoc, use 0.1 M HOBt in your piperidine deprotection solution. The acidic additive suppresses base-catalyzed imine formation and racemization [1].

Issue 2: "My reaction is too slow without base."

Diagnosis: Steric hindrance from the N-benzyl group is slowing down the nucleophilic attack of the amine on the ester. Solution:

• Catalysis: Add 5-10% Acetic Acid to the refluxing toluene/butanol mix. It acts as a bifunctional catalyst, activating the carbonyl without deprotonating the alpha-carbon.

• Microwave: Use microwave irradiation at 120°C for short bursts (10-20 min) in neutral solvent. Short exposure to high heat is often safer than long exposure to moderate heat [2].

Issue 3: "I am trying to alkylate the DKP nitrogen directly."

Diagnosis: You are using NaH or LiHMDS to deprotonate the amide nitrogen, but these bases are strong enough to deprotonate the C3 carbon as well. Solution:

• Stop. Direct alkylation of chiral DKPs is notoriously difficult to control.

• Alternative: If you must alkylate, use Phase Transfer Catalysis (PTC) . Use solid KOH/K2CO3 in dry THF with a tetra-alkylammonium salt (e.g., TBAB). The "interfacial" nature of the base sometimes favors N-alkylation over C-deprotonation, but the Reductive Amination route (Module 2) is vastly superior.

Module 4: Decision Logic for Optimization

Use this flowchart to determine your next experimental step based on your current precursors.

Figure 2: Decision tree for selecting the safest cyclization conditions.

References

• BenchChem. (2025).[2] Technical Support Center: Prevention of Racemization in Peptide Synthesis. Retrieved from

• Baran Lab. (n.d.). Diketopiperazines: Synthesis and Reactivity. Retrieved from

• Acosta Quintero, L. M., et al. (2018). A versatile synthesis of cyclic dipeptides using the stepwise construction of the piperazine-2,5-dione ring.[3] Acta Crystallographica Section C. Retrieved from [3]

• Gund, P., et al. (2008). (S)-N-Benzyl-3(6)-methylpiperazine-2,5-diones as chiral solvating agents.[4] Tetrahedron: Asymmetry. (Demonstrates reductive amination route for enantiopure N-benzyl DKPs). Retrieved from

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A versatile synthesis of cyclic dipeptides using the stepwise construction of the piperazine-2,5-dione ring from simple precursors: synthetic sequence and the structure of a representative product, (3RS)-4-(2-allyl-3,5-dimethylphenyl)-1-benzyl-3-phenylpiperazine-2,5-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dipeptide Cyclization for Diketopiperazine (DKP) Formation

Welcome to the technical support center for improving the yield of dipeptide cyclization for diketopiperazine (DKP) formation. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the efficiency and outcomes of their DKP synthesis. Here, you will find in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during this critical chemical transformation.

Diketopiperazines (DKPs) are a class of cyclic dipeptides with a wide range of biological activities, making them valuable scaffolds in medicinal chemistry.[1][2] However, achieving high yields during the intramolecular cyclization of a linear dipeptide can be challenging. This resource provides expert insights and practical solutions to overcome these hurdles.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, offering potential causes and actionable solutions.

Issue 1: Low or No DKP Formation

You've set up your dipeptide cyclization reaction, but the yield of the desired DKP is disappointingly low, or the reaction has failed to proceed.

Potential Cause	Explanation	Recommended Solution(s)
Sub-optimal Reaction Conditions	The kinetics of DKP formation are highly sensitive to temperature, pH, and solvent.[3][4] Elevated temperatures generally accelerate the reaction, but the optimal temperature can be substrate-dependent.[4] The pH of the reaction medium is also critical; for many dipeptides, neutral to slightly basic conditions are favorable.[3][5]	Optimize Temperature: Screen a range of temperatures (e.g., room temperature, 50 °C, 80 °C) to find the sweet spot for your specific dipeptide. Adjust pH: If your reaction is in solution, carefully control the pH. For dipeptides with ionizable side chains, the optimal pH may vary. A pH of around 7.0 has been shown to be effective for some linear dipeptides.[3] Solvent Selection: Experiment with different solvents. While polar aprotic solvents like DMF and NMP are common, less polar solvents have been shown to increase the rate of DKP formation in some cases.[6][7][8]
Steric Hindrance	Bulky side chains on the amino acid residues can sterically hinder the necessary cis-amide bond conformation required for cyclization.[6]	Use of Pseudoprolines: For sequences containing Serine or Threonine, consider using pseudo-proline dipeptides to induce a "kink" in the backbone that favors cyclization.[6] Microwave-Assisted Synthesis: Microwave irradiation can provide the energy needed to overcome steric barriers and has been used for the rapid and efficient synthesis of DKPs.[9][10][11]
Unfavorable Peptide Sequence	The sequence of the dipeptide itself plays a crucial role. Dipeptides with a Proline or Glycine at the C-terminus are particularly prone to cyclization.[6] Conversely, other sequences may be less reactive.	Sequence Modification (if possible): If the specific DKP is not a rigid requirement, consider if a sequence more amenable to cyclization could serve a similar purpose. Catalyst Introduction: While many DKP formations are uncatalyzed, the addition of a mild base or acid can sometimes facilitate the reaction for less reactive sequences.[12]
Protecting Group Issues (Solid-Phase Synthesis)	During solid-phase peptide synthesis (SPPS), the choice of protecting groups and the resin can significantly impact DKP formation. The widely used Fmoc group can sometimes be prematurely removed, leading to unwanted side reactions.[13]	Orthogonal Protecting Groups: Utilize protecting groups that are removed under conditions that do not favor DKP formation. For instance, a Trityl (Trt) group can be removed with mild acid, avoiding the basic conditions that promote cyclization.[6] Resin Selection: Employ sterically hindered resins like 2-Chlorotrityl Chloride (2-CTC) resin, which physically blocks the N-terminal amine from attacking the ester linkage to the resin.[6]

Issue 2: Epimerization and Racemization

The desired DKP is formed, but you observe significant amounts of the diastereomeric or enantiomeric impurities.

Potential Cause	Explanation	Recommended Solution(s)
Base-Catalyzed Epimerization	The use of strong bases to promote cyclization can lead to the deprotonation of the α-carbon, resulting in epimerization.[5][12]	Use Milder Bases: Opt for weaker bases or catalytic amounts of a stronger base. Careful pH Control: Maintain the pH in a range that minimizes epimerization while still allowing for efficient cyclization. Lower Reaction Temperature: Perform the reaction at a lower temperature to reduce the rate of epimerization.[13]
Prolonged Reaction Times	Extended exposure to reaction conditions, especially at elevated temperatures or in the presence of a base, increases the likelihood of epimerization.	Monitor Reaction Progress: Closely monitor the reaction using techniques like HPLC or LC-MS to determine the optimal reaction time. Quench the Reaction: Once the desired conversion is achieved, promptly quench the reaction to prevent further side reactions.

Issue 3: Competing Side Reactions

Besides the desired DKP, you observe the formation of other byproducts, such as linear dipeptide hydrolysis or intermolecular reactions.

Potential Cause	Explanation	Recommended Solution(s)
Hydrolysis of the Dipeptide	In aqueous or protic solvents, hydrolysis of the dipeptide ester or amide can compete with the intramolecular cyclization, especially under acidic or basic conditions.[3]	Use Anhydrous Solvents: Whenever possible, use dry solvents to minimize water content. Control pH: Avoid strongly acidic or basic conditions that favor hydrolysis.
Intermolecular Reactions	At high concentrations, intermolecular reactions between dipeptide molecules can lead to the formation of linear trimers, tetramers, and other oligomers.	High Dilution Conditions: Perform the cyclization reaction under high dilution to favor the intramolecular pathway over intermolecular reactions.
Side Chain Reactivity	Amino acid side chains with reactive functional groups (e.g., -OH, -SH, -NH2) can participate in side reactions if not properly protected.	Use of Protecting Groups: Ensure that all reactive side chains are appropriately protected with groups that are stable to the cyclization conditions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of dipeptide cyclization to form a DKP?

The formation of a DKP is an intramolecular nucleophilic attack of the N-terminal amine of a dipeptide on the carbonyl carbon of the C-terminal amino acid's ester or amide bond.[13] This forms a stable six-membered ring.[6] The reaction is often base-catalyzed, as the base deprotonates the N-terminal amine, increasing its nucleophilicity.[13]

Q2: Why are dipeptides containing Proline or Glycine particularly prone to DKP formation?

Proline's cyclic structure inherently favors the cis-peptide bond conformation, which is a prerequisite for the six-membered DKP ring to close.[6] Glycine, lacking a side chain, presents minimal steric hindrance, allowing the N-terminal amine to easily attack the carbonyl carbon.[6]

Q3: How does the choice of solvent affect the yield of DKP formation?

Solvent polarity plays a significant role. Studies have shown that the reaction rate can increase with decreasing solvent polarity.[7][8] Polar aprotic solvents like DMF or NMP can stabilize the transition state of the cyclization.[6] However, the optimal solvent is often substrate-dependent and may require empirical screening.

Q4: Can DKP formation occur during the final cleavage from the resin in SPPS?

Yes, while it is more common during the base-catalyzed Fmoc deprotection steps, DKP formation can also occur during the final acidic cleavage, especially if the C-terminal dipeptide contains Proline or Glycine.[6]

Q5: Are there any "catalyst-free" methods for DKP synthesis?

Yes, thermal cyclization is a common method that often does not require an external catalyst.[14] Microwave-assisted synthesis in aqueous media has also been shown to be an efficient and environmentally benign method for DKP formation without the need for catalysts or promoters.[9][10][11]

Experimental Protocols

Protocol 1: Microwave-Assisted DKP Formation in Aqueous Media

This protocol provides a general guideline for the cyclization of a dipeptide methyl or tert-butyl ester using microwave irradiation.

Materials:

• Nα-Boc-dipeptidyl ester

• Deionized water

• Microwave reactor (monomode)

Procedure:

• Dissolve the Nα-Boc-dipeptidyl ester in deionized water to a concentration of approximately 0.1 M in a microwave-safe reaction vessel.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30 minutes). Note: Optimal temperature and time should be determined empirically for each substrate.

• After irradiation, cool the reaction vessel to room temperature.

• Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography or recrystallization to obtain the pure DKP.

Diagram: General Workflow for DKP Synthesis and Troubleshooting

Caption: Workflow for DKP synthesis with integrated troubleshooting.

References

• Influence of Solvents upon Diketopiperazine Formation of FPG8K - PMC. [Link]

• Solvent effects on diketopiperazine formation from N-terminal peptide residues - RSC Publishing. [Link]

• Reaction mechanism for DKP synthesis via intramolecular cyclization... - ResearchGate. [Link]

• Influence of Solvents upon Diketopiperazine Formation of FPG 8 K - ACS Publications. [Link]

• Methods for the synthesis of diketopiperazines - Google P

• Synthesis of monoalkylidene diketopiperazines and application to the synthesis of barettin - PMC. [Link]

• Method of synthesizing diketopiperazines - Google P

• A New Route for the Synthesis of N-Substituted Diketopiperazine Derivatives. [Link]

• Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media - MDPI. [Link]

• Full article: Investigation of the formation mechanism of proline-containing cyclic dipeptide from the linear peptide - Taylor & Francis. [Link]

• Cyclic Dipeptides Formation From Linear Dipeptides Under Potentially Prebiotic Earth Conditions - Frontiers. [Link]

• Biomimetic Catalysis of Diketopiperazine and Dipeptide Synthesis - PMC - NIH. [Link]

• Cyclization Reaction Catalyzed by Cyclodipeptide Synthases Relies on a Conserved Tyrosine Residue - PubMed. [Link]

• Cyclic dipeptides : catalyst /promoter-free, rapid and environmentally benign cyclization of free amino acids - Green Chemistry (RSC Publishing) DOI:10.1039/C1GC15043J. [Link]

• Diketopiperazine formation, hydrolysis, and epimerization of the new dipeptide angiotensin-converting enzyme inhibitor RS-10085 - PubMed. [Link]

• Cyclic dipeptides: catalyst/promoter-free, rapid and environmentally benign cyclization of free amino acids - Green Chemistry (RSC Publishing). [Link]

• Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC - NIH. [Link]

• Diketopiperazine-forming dipeptidyl linker - Google P

• Side reactions during peptide synthesis including (A) epimerization and (B) DKP formation. [Link]

• Diketopiperazine formation during investigations of amino Acid racemization in dipeptides. [Link]

• Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation - RSC Publishing. [Link]

• (PDF) Cyclic Dipeptides: Catalyst/Promoter-Free, Rapid and Environmentally Benign Cyclization of Free Amino Acids. - ResearchGate. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. [Link]

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide | ACS Omega. [Link]

• Diketopiperazines - Baran Lab. [Link]

• 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation - ResearchGate. [Link]

• Investigation of the formation mechanism of proline-containing cyclic dipeptide from the linear peptide - ResearchGate. [Link]

• Determination of Diketopiperazine Formation During the Solid‐Phase Synthesis of C‐Terminal Acid Peptides - ResearchGate. [Link]

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• 5. Diketopiperazine formation, hydrolysis, and epimerization of the new dipeptide angiotensin-converting enzyme inhibitor RS-10085 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. Influence of Solvents upon Diketopiperazine Formation of FPG8K - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media [mdpi.com]
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• 14. WO2002012201A1 - Method of synthesizing diketopiperazines - Google Patents [patents.google.com]

Troubleshooting low conversion rates in phenylalanine anhydride synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting low conversion rates during the synthesis of L-Phenylalanine N-carboxyanhydride (Phe-NCA) .

Because Phe-NCA is a highly reactive, moisture-sensitive intermediate used in the ring-opening polymerization (ROP) of block copolypeptides, its synthesis is notoriously prone to stalling. Below, we dissect the mechanistic causality behind these failures and provide field-proven, self-validating protocols to restore your yields.

Part 1: The Mechanistic Root of the Problem

To troubleshoot effectively, you must understand the causality of the reaction environment. The standard industrial approach for synthesizing Phe-NCA is the Fuchs-Farthing method , which utilizes phosgene, diphosgene, or triphosgene to cyclize the unprotected amino acid[1].

L-Phenylalanine exists as a zwitterion and is practically insoluble in aprotic reaction solvents like tetrahydrofuran (THF) or ethyl acetate (EtOAc). Consequently, the phosgenation reaction occurs entirely at the solid-liquid interface. The primary antagonist in this system is the stoichiometric generation of hydrogen chloride (HCl) byproduct. If HCl is not immediately removed from the system, it protonates the free amine of the unreacted L-Phe. This forms an insoluble L-Phe·HCl salt that is completely inert to further phosgenation, permanently halting conversion[2].

Furthermore, the highly electrophilic C5 carbonyl of the newly formed NCA ring is extremely sensitive to nucleophilic attack. Trace moisture will hydrolyze the NCA back into L-Phe and CO₂, triggering premature polymerization and ruining the batch[1].

Fig 1: Fuchs-Farthing mechanism and the critical role of HCl scavenging in Phe-NCA synthesis.

Part 2: Frequently Asked Questions (FAQs)

Q: My reaction mixture remains a cloudy suspension even after 4 hours at 50°C. Why isn't the L-Phe converting? A: A persistent suspension indicates that the L-Phe is not converting into the soluble Phe-NCA. Because the reaction is heterogeneous, large amino acid particle sizes severely limit the reaction rate. More critically, if you are not using an efficient HCl scavenger, the surface of your L-Phe crystals has likely converted into the unreactive L-Phe·HCl salt[2].

Q: Can I just increase the temperature to 70°C to drive the conversion? A: No. Exceeding 60°C promotes the thermal degradation of the N-chloroformyl intermediate into an α-isocyanato acid chloride. This is a dead-end byproduct that cannot cyclize into the NCA and will contaminate your final monomer[1].

Q: I don't have access to a strictly anhydrous glovebox. Is it still possible to synthesize high-yield Phe-NCA? A: Yes. Recent breakthroughs have introduced moisture-tolerant routes using epoxides (such as propylene oxide or epichlorohydrin) as ultra-fast HCl scavengers. These scavengers rapidly consume HCl and water, preventing acid-catalyzed decomposition and allowing for open-flask synthesis in ambient environments[3].

Part 3: Diagnostic Troubleshooting Guide

When your conversion rates drop below acceptable thresholds (<80%), follow this logical diagnostic workflow to isolate and resolve the failure point.

Fig 2: Troubleshooting workflow for resolving low conversion rates in Phe-NCA synthesis.

Quantitative Diagnostics

Use the following table to match your observed quantitative and qualitative data to the correct mechanistic failure and corrective action.

Observed Symptom	Primary Cause	Mechanistic Rationale	Corrective Action
Persistent cloudy suspension (>3h)	L-Phe·HCl salt formation	HCl byproduct protonates unreacted L-Phe, rendering it insoluble and unreactive[2].	Add an HCl scavenger (α-pinene or propylene oxide) to the initial reaction mixture[3].
Sticky, resinous product upon precipitation	Premature Polymerization	Trace moisture hydrolyzes NCA to L-Phe, which acts as a nucleophilic initiator for ROP[1].	Dry solvents to <10 ppm H₂O or utilize the epoxide-assisted moisture-tolerant protocol[3].
Low yield with strong IR stretch at ~2250 cm⁻¹	Thermal Degradation	Temperatures >60°C drive the conversion of the intermediate into an isocyanate[1].	Maintain reaction temperature strictly between 40°C and 50°C.
Slow initial kinetics	Low Surface Area	L-Phe is highly crystalline; large particles reduce the solid-liquid interface area.	Mechanically micronize L-Phe powder before adding it to the solvent[2].

Part 4: Validated Experimental Protocol

To bypass the traditional limitations of the Fuchs-Farthing method, we recommend transitioning to the Moisture-Tolerant Epoxide-Assisted Synthesis . This self-validating protocol utilizes propylene oxide (PO) as an ultra-fast HCl scavenger, which not only protects the NCA from degradation but also provides an exothermic driving force to accelerate L-Phe dissolution[3].

Reagents Required:

• L-Phenylalanine (Micronized)

• Triphosgene (Phosgene source)

• Propylene Oxide (PO) (HCl scavenger)

• Analytical grade Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF)

• Anhydrous Hexane (for precipitation)

Step-by-Step Methodology:

• Preparation & Suspension: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stir bar. Add L-Phenylalanine (1.0 equivalent) and suspend it in EtOAc to achieve a concentration of roughly 0.2 M.

• Scavenger Addition: Add Propylene Oxide (3.0 to 5.0 equivalents) directly to the heterogeneous suspension.

• Phosgenation: Carefully add Triphosgene (0.4 to 0.5 equivalents) in one single portion. Caution: Triphosgene is highly toxic; ensure proper PPE and ventilation.

• Reaction Propagation: Stir the mixture at 40°C. The rapid scavenging of HCl by PO will generate mild heat, lowering the energy barrier for the phosgenation reaction and driving the dissolution of the L-Phe crystals[3].

  • Validation Checkpoint 1 (Visual): The reaction is complete when the opaque white suspension transitions into a completely transparent, clear solution (typically within 1 to 2 hours). If the solution remains cloudy after 2.5 hours, the L-Phe particle size was too large, or insufficient PO was added.

• Workup & Concentration: Once clear, concentrate the mixture under reduced pressure at room temperature. The byproducts (such as 1-chloro-2-propanol) are highly volatile and will be removed alongside the solvent.

• Purification: Dissolve the resulting crude oil/solid in a minimal amount of anhydrous EtOAc, then precipitate by adding cold anhydrous hexane. Filter the resulting white crystals.

  • Validation Checkpoint 2 (Spectroscopic): Verify conversion and purity via FT-IR. A successful synthesis will show the disappearance of the broad amino acid peaks and the appearance of two sharp, characteristic NCA anhydride doublet stretches at ~1850 cm⁻¹ and ~1780 cm⁻¹ .

References

• Title: Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides. Source: NIH / PMC. URL: [Link]

• Title: Random Poly(Amino Acid)s Synthesized by Ring Opening Polymerization as Additives in the Biomimetic Mineralization of CaCO3. Source: MDPI. URL: [Link]

• Title: A moisture-tolerant route to unprotected α/β-amino acid N-carboxyanhydrides and facile synthesis of hyperbranched polypeptides. Source: Nature Communications / Peking University. URL: [Link]

Sources

• 1. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chem.pku.edu.cn [chem.pku.edu.cn]

Technical Support Center: Purification of Crude (R)-1,3-Dibenzylpiperazine-2,5-dione

Welcome to the technical support center for the purification of (R)-1,3-Dibenzylpiperazine-2,5-dione. This guide is designed for researchers, scientists, and drug development professionals who are working with this chiral diketopiperazine (DKP) scaffold. We understand that obtaining a highly pure product is critical for subsequent applications, from biological screening to asymmetric synthesis. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to address common purification challenges.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.

Question: My final product is an off-white or yellowish solid, not the expected white crystalline powder. What causes this discoloration and how can I remove it?

Answer: Discoloration in the crude product typically arises from high-temperature synthesis conditions, which can generate colored by-products. The thermal cyclocondensation method, often carried out in high-boiling solvents like m-cresol or ethylene glycol at temperatures exceeding 160°C, is a common source of these impurities.[1][2][3]

Probable Causes:

• Thermal Degradation: High reaction temperatures can lead to the formation of small amounts of polymeric or aromatic impurities.

• Solvent Impurities: The reaction solvent itself (e.g., m-cresol) can be difficult to remove completely and may contribute to color.

• Oxidized By-products: Minor oxidation of starting materials or the product can create colored species.

Solutions:

• Charcoal Treatment during Recrystallization: The most effective method for removing colored impurities is treatment with activated charcoal.

  • Dissolve your crude product in the minimum amount of a suitable hot recrystallization solvent.

  • Add a small amount of activated charcoal (typically 1-2% w/w relative to your crude product).

  • Keep the solution at a boil for 5-10 minutes.

  • Perform a hot filtration through a pad of Celite® or a fluted filter paper to remove the charcoal.[3] Be aware that charcoal can adsorb some of your product, so use it sparingly.

  • Allow the clear, colorless filtrate to cool slowly to induce crystallization.

• Silica Gel Chromatography: If recrystallization alone is insufficient, a silica gel plug or a full column can remove colored impurities. The colored compounds are often more polar and will adhere strongly to the silica gel.

Question: My NMR spectrum shows unreacted starting materials or linear dipeptide intermediates. What is the most efficient way to remove them?

Answer: The presence of starting materials (e.g., R-phenylalanine derivatives) or the linear dipeptide precursor indicates an incomplete cyclization reaction. These impurities often have different polarity and solubility profiles compared to the cyclic diketopiperazine product, which can be exploited for purification.

Probable Causes:

• Insufficient Reaction Time or Temperature: The cyclization reaction may not have gone to completion.

• Inefficient Water Removal: The condensation reaction produces water, which can inhibit the reaction equilibrium.

Solutions:

• Recrystallization: This is often the first and most effective method. The cyclic (R)-1,3-Dibenzylpiperazine-2,5-dione is a highly symmetrical and rigid molecule, which generally has lower solubility in many solvents compared to its flexible linear precursor. A carefully chosen solvent should allow for the selective crystallization of the desired product, leaving the more soluble impurities in the mother liquor.[4]

• Liquid-Liquid Extraction: If the starting material contains a free acid or amine group, an acid-base extraction can be effective.

  • Dissolve the crude mixture in an organic solvent like ethyl acetate or dichloromethane.

  • Wash with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove acidic starting materials.

  • Wash with a mild aqueous acid (e.g., dilute HCl) to remove basic starting materials.

  • Caution: The amide bonds in your product are stable, but prolonged exposure to strong acid or base should be avoided.

• Flash Column Chromatography: This is a definitive method for separating compounds with different polarities. The diketopiperazine product is typically less polar than its linear dipeptide precursor containing a free carboxylic acid or amine. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes) will effectively separate these compounds on a silica gel column.[5][6]

Question: I'm observing a closely related peak in my HPLC analysis that I suspect is a diastereomer. How can I confirm this and separate it?

Answer: Formation of diastereomers, such as the (R,S)- or (S,S)-isomer, is a common problem in peptide-related synthesis, often caused by epimerization at the alpha-carbon during activation or under basic/acidic conditions.[7][8] These impurities are notoriously difficult to remove due to their similar physical properties.

Probable Causes:

• Racemization during Synthesis: The use of certain peptide coupling reagents or prolonged exposure to basic conditions can cause the chiral center to epimerize.[8]

• Contaminated Starting Material: The initial (R)-phenylalanine derivative may have contained some of the (S)-enantiomer.

Solutions:

• Confirmation:

  • Chiral HPLC: This is the gold standard for analyzing and quantifying stereoisomers. Use a chiral stationary phase column (e.g., Chiralpak® series) to resolve the different diastereomers.[9]

  • High-Resolution NMR: In some cases, high-field NMR (500 MHz or higher) may show distinct signals for the different diastereomers, particularly for the protons on the piperazine ring or the benzylic protons.

• Separation:

  • Fractional Recrystallization: This can sometimes be effective but is often tedious and may result in low yields. It relies on slight differences in the crystal lattice energies of the diastereomers. Multiple recrystallization steps may be necessary.

  • Preparative Chiral HPLC: While expensive, this is the most reliable method for separating diastereomers on a larger scale.[10]

  • Flash Chromatography: Standard silica gel chromatography is often ineffective for separating diastereomers. However, by using a less polar, multi-component mobile phase and a high-performance silica column, some separation may be achievable. This requires careful optimization using TLC.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude (R)-1,3-Dibenzylpiperazine-2,5-dione?

A1: Aside from the issues mentioned in the troubleshooting section, the primary impurities depend on the synthetic route. For a typical synthesis involving the cyclization of (R)-phenylalanine derivatives, you should anticipate:

• Starting Materials: Unreacted (R)-phenylalanine or its ester/amide derivatives.

• Linear Dipeptide: The non-cyclized intermediate, H-(R)Phe-(R)Phe-OR.

• Diastereomers: The (S,S)- and (R,S)- or meso-forms due to epimerization.

• Coupling Reagent By-products: If using coupling reagents like DCC or HBTU, by-products like dicyclohexylurea (DCU) or tetramethylurea (TMU) may be present.[8][11] DCU is often insoluble in many organic solvents and can be filtered off, while others may require chromatography.[11]

• Dibenzylpiperazine (DBZP): If the synthesis involves piperazine and benzyl chloride, the over-alkylated product DBZP is a common impurity.[12][13]

• Residual Solvents: High-boiling point solvents used in the reaction (e.g., m-cresol, DMSO, DMF) can be retained in the crude product.

Q2: How do I choose the best solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your desired compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Impurities, conversely, should be either very soluble or completely insoluble at all temperatures.

A systematic approach is best:

• Screening: Test the solubility of a small amount of your crude product (a few milligrams) in various solvents (approx. 0.5 mL) at room and elevated temperatures.

• Solvent Polarity: Start with common solvents of varying polarity. For diketopiperazines, good candidates often include glacial acetic acid, ethanol, methanol, ethyl acetate, isopropanol, or water/alcohol mixtures.[1][2][3]

• Observe: A good candidate will show poor dissolution at room temperature but will fully dissolve upon heating. Upon cooling, it should form well-defined crystals. If the product "oils out," the solvent is likely too non-polar or the product is too impure. In this case, a solvent mixture might be necessary.

Solvent	Typical Use Case for Diketopiperazines	Reference
Glacial Acetic Acid	Often very effective for N-protected DKP precursors.	[1][2]
Ethanol/Water	Good for moderately polar compounds; solubility can be fine-tuned.	[3][4]
Isopropanol	A common choice for inducing crystallization.	-
Ethyl Acetate	Useful for less polar DKPs; can be paired with hexanes as an anti-solvent.	[5]

Q3: What are the recommended starting conditions for silica gel column chromatography?

A3: The key is to first develop a separation on a Thin Layer Chromatography (TLC) plate.

• TLC Analysis: Dissolve a small sample of your crude material and spot it on a silica gel TLC plate.

• Solvent System Selection: Develop the plate in a sealed chamber with a mixture of a non-polar solvent (e.g., Hexanes or Dichloromethane) and a polar solvent (e.g., Ethyl Acetate or Methanol).

• Target Rf Value: Adjust the solvent ratio until the Rf (retention factor) of your target compound is between 0.2 and 0.4. This generally provides the best separation during column chromatography.[14]

• Column Conditions: Pack your column with silica gel using the optimized solvent system from your TLC analysis. For (R)-1,3-Dibenzylpiperazine-2,5-dione, a good starting point for TLC development is often a 30-50% ethyl acetate in hexanes mixture.

Q4: My product appears to be degrading on the silica gel column. What can I do?

A4: Degradation on a standard silica gel column is often due to the acidic nature of the silica surface.[14]

• Neutralize the Mobile Phase: Add a small amount of a basic modifier, such as triethylamine (0.1-1% v/v), to your mobile phase. This will neutralize the acidic sites on the silica gel and prevent the degradation of acid-sensitive compounds.[14]

• Use a Different Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.

• Deactivate the Silica: You can prepare a deactivated silica gel by mixing it with a higher percentage of water before packing the column. However, this can affect the separation efficiency.

• Rely on Recrystallization: If your compound is highly sensitive, it may be best to avoid chromatography altogether and focus on optimizing a recrystallization protocol.

Section 3: Visualized Workflow & Protocols

General Purification and Analysis Workflow

The following diagram illustrates a typical workflow for moving from a crude reaction mixture to a fully characterized, pure product.

Caption: Purification workflow for (R)-1,3-Dibenzylpiperazine-2,5-dione.

Protocol 1: Optimized Recrystallization Procedure

This protocol provides a general method for purifying your crude product via recrystallization.

• Solvent Selection: Based on prior screening (see FAQ Q2), select a suitable solvent or solvent pair. For this example, we will use ethanol.

• Dissolution: Place the crude solid (e.g., 5.0 g) in an Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of ethanol (e.g., 50 mL) and heat the mixture to reflux with stirring.

• Achieve Saturation: Continue adding small portions of hot ethanol until the solid just dissolves completely. Avoid adding a large excess of solvent, as this will reduce your recovery yield.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (e.g., 100 mg). Return the mixture to a boil for 5-10 minutes.

• Hot Filtration (Optional): If charcoal was used or if insoluble impurities are present, perform a hot filtration. Pre-heat a funnel (with fluted filter paper) and a receiving flask with solvent vapor to prevent premature crystallization. Filter the hot solution quickly.

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath or refrigerator (4°C) for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Characterize the product by melting point, HPLC, and NMR to confirm purity.

Protocol 2: Flash Column Chromatography

This protocol is for separating the target compound from impurities of different polarities.

• TLC Optimization: As described in FAQ Q3, determine the optimal mobile phase (eluent) that gives your product an Rf of 0.2-0.4. A common system is 40% Ethyl Acetate / 60% Hexanes.

• Column Packing:

  • Select a column of appropriate size (a good rule of thumb is a silica gel mass of 50-100 times the mass of your crude product).

  • Prepare a slurry of silica gel in the mobile phase and carefully pour it into the column, avoiding air bubbles.

  • Allow the silica to settle, draining excess solvent until the solvent level is just at the top of the silica bed.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica bed using a pipette.

  • Dry Loading (Recommended): Dissolve the crude product in a strong, volatile solvent (like dichloromethane or acetone). Add a small amount of silica gel (2-3 times the mass of your product) and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution:

  • Carefully add the mobile phase to the column.

  • Apply positive pressure (using a hand pump or compressed air) to achieve a steady flow rate.

  • Collect fractions in test tubes. Monitor the separation by collecting small spots from the eluting fractions onto a TLC plate and visualizing under UV light.

• Fraction Pooling and Evaporation:

  • Based on the TLC analysis of the fractions, combine the fractions that contain your pure product.

  • Remove the solvent using a rotary evaporator to yield the purified (R)-1,3-Dibenzylpiperazine-2,5-dione.

• Final Analysis: Confirm the purity of the pooled product by HPLC and NMR.

References

• BenchChem. (n.d.). An In-Depth Technical Guide to the Synthesis and Purification of Fumaryl Diketopiperazine (FDKP). BenchChem.
• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec.
• Wikipedia. (n.d.). Peptide synthesis.
• Wang, L., et al. (2021). Synthesis and solvent-controlled self-assembly of diketopiperazine-based polyamides from aspartame. Polymer Chemistry.
• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology.
• Aviv, H., et al. (2014). Catalysis of diketopiperazine synthesis. U.S. Patent 8,748,609 B2.
• MilliporeSigma. (n.d.). Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Sciencemadness Discussion Board. (2022). 2,5-diketopiperazine.
• University of Birmingham. (n.d.). Enantioselective synthesis of diketopiperazines and triketopiperazines.
• BenchChem. (n.d.). Technical Support Center: Purification of Piperazine-2-Thione Derivatives. BenchChem.
• Kotha, S., et al. (2008). Organic Crystal Engineering with 1,4-Piperazine-2,5-diones. 7. Crystal Packing of Piperazinediones Derived from 2-Amino-7-nitro-4-methoxyindan-2-carboxylic Acid. Crystal Growth & Design, 8(8), 2906-2915.
• Li, Y., et al. (2023). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. Molecules, 28(14), 5383.
• Chan, K. H., et al. (2011). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. Malaysian Journal of Chemistry, 13(1), 008-017.
• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859.
• Patsnap Eureka. (2019). Piperazine-2,5-dione derivative, as well as preparation method and application thereof to medicine.
• Dolan, S. B., et al. (2018). Impure but not inactive: Behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis. Journal of Psychopharmacology, 32(7), 802-810.
• Wikipedia. (n.d.). Dibenzylpiperazine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US8748609B2 - Catalysis of diketopiperazine synthesis - Google Patents [patents.google.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. Synthesis and solvent-controlled self-assembly of diketopiperazine-based polyamides from aspartame - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 8. peptide.com [peptide.com]
• 9. jocpr.com [jocpr.com]
• 10. Piperazine-2,5-dione derivative, as well as preparation method and application thereof to medicine - Eureka | Patsnap [eureka.patsnap.com]
• 11. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 12. Impure but not inactive: Behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dibenzylpiperazine - Wikipedia [en.wikipedia.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Diketopiperazine (DKP) Synthesis Optimization

Topic: Optimizing Thermal Conditions for Diketopiperazine Ring Closure Support Tier: Level 3 (Method Development & Troubleshooting) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Core Directive: The Thermodynamics of Ring Closure

Welcome to the technical support center. You are likely here because your DKP yields are inconsistent, or you are battling the classic trade-off between cyclization efficiency and stereochemical integrity .

The formation of 2,5-diketopiperazines involves the intramolecular nucleophilic attack of an N-terminal amine onto a C-terminal carbonyl (ester, amide, or activated acid). While the 6-membered ring is often thermodynamically stable, the activation energy required to reach the transition state—particularly for bulky or non-proline residues—necessitates thermal input.

The Golden Rule: Heat drives the kinetics of cyclization, but it also drives the kinetics of epimerization (racemization). Your goal is to find the "Thermal Sweet Spot" where

.

Critical Thermal Parameters

Microwave vs. Conventional Heating

Data indicates that Microwave (MW) irradiation is superior to conventional heating for DKP synthesis.[1] MW heating provides direct energy transfer to the solvent/reagents, allowing for rapid temperature spikes that overcome the activation barrier before significant epimerization can occur.

Parameter	Conventional Heating (Reflux)	Microwave Irradiation
Typical Temp	110°C – 140°C	160°C – 200°C
Time Scale	12 – 48 Hours	5 – 20 Minutes
Solvent Choice	High boiling point (Toluene, Xylene, Butanol)	High dielectric constant (Water, Acetic Acid)
Epimerization Risk	High (due to prolonged heat exposure)	Low (due to short exposure)
Yield (Typical)	40 – 65%	85 – 98%

Solvent-Temperature Coupling

The boiling point of your solvent limits your reaction temperature in conventional setups. In MW setups, we can superheat solvents.

• Water: Surprisingly effective for MW synthesis. At 200°C (pressurized), water acts as a pseudo-organic solvent, dissolving organic precursors and facilitating proton transfer without requiring harsh acids/bases [1].

• Toluene/2-Butanol (4:1): The gold standard for conventional reflux. The butanol solubilizes the polar transition state, while toluene maintains a high reflux temperature (~110°C) [2].

Troubleshooting Guide

Issue 1: "I have starting material remaining (Incomplete Cyclization)."

Diagnosis: The reaction has not overcome the activation energy barrier, likely due to steric hindrance (e.g., Valine or Isoleucine residues). Corrective Action:

• Increase Temperature, Decrease Time: If using MW, push to 200°C but limit hold time to 10 minutes.

• Catalysis: Add 5% acetic acid. This protonates the carbonyl oxygen, making it more electrophilic without being strong enough to hydrolyze the peptide bond.

• Conformational Lock: If possible, use a cis-inducing solvent like TFE (Trifluoroethanol) or HFIP to pre-organize the peptide backbone.

Issue 2: "My product is racemized (Epimerization)."

Diagnosis: Prolonged exposure to heat, especially in the presence of base, has caused the

proton to deprotonate, leading to an enolate intermediate. Corrective Action:

• Switch to Microwave: Reduce reaction time from hours to minutes [1].

• Neutralize: Ensure your starting dipeptide ester is free of residual base (e.g., piperidine from Fmoc removal). Even trace base at 100°C+ catalyzes racemization.

• Solvent Switch: Avoid DMF or DMSO at high temperatures (>120°C); they can decompose to form basic amines. Use Water or 2-Butanol.[2]

Issue 3: "I see oligomers instead of cyclic dimers."

Diagnosis: Intermolecular reaction (polymerization) is competing with intramolecular reaction (cyclization). Corrective Action:

• Dilution: The most critical non-thermal factor. Run the reaction at high dilution (< 0.01 M).

• Phase Isolation: Use Solid-Phase Synthesis (Cyclative Cleavage). By anchoring the peptide to a resin, you physically prevent intermolecular collisions.

Validated Experimental Protocols

Protocol A: Microwave-Assisted Cyclization in Aqueous Media

Best for: Rapid library generation, green chemistry, preserving stereochemistry.

• Preparation: Dissolve linear dipeptide methyl ester (free amine) in distilled water. Concentration: 0.1 M.

• Setup: Place in a sealed microwave pressure vial.

• Execution:

  • Temperature: 200°C

  • Power: Dynamic (Max 300W)

  • Hold Time: 5 - 10 minutes

  • Stirring: High

• Workup: Cool to RT. Many DKPs will precipitate out of the water. Filter and wash with cold ether. If soluble, extract with ethyl acetate.

Protocol B: Solid-Phase Cyclative Cleavage (Thermal)

Best for: High purity, avoiding oligomerization.

• Resin Choice: Use a resin with an ester linkage (e.g., Merrifield or Wang), or a dedicated cyclization linker.

• Deprotection: Remove N-terminal Fmoc group. Wash resin thoroughly to remove piperidine.

• Cyclization:

  • Suspend resin in Toluene/2-Butanol (4:1) containing 5% Acetic Acid.

  • Heat: 110°C (Reflux) for 12–24 hours.

  • Mechanism: The free amine attacks the resin-ester bond.[3] The DKP is released into the solution, while unreacted peptides remain on the bead.

• Isolation: Filter the resin. The filtrate contains pure DKP. Evaporate solvent.

Visualizing the Mechanism & Logic

Diagram 1: Thermal Cyclization Pathway & Risks

This diagram illustrates the bifurcation between the desired cyclization and the thermal risks (Racemization/Hydrolysis).

Caption: Kinetic pathway of DKP formation showing the transition state and competing thermal degradation pathways.

Diagram 2: Troubleshooting Logic Tree

Follow this decision matrix to optimize your conditions.

Caption: Step-by-step logic flow for diagnosing and correcting thermal cyclization failures.

Frequently Asked Questions (FAQ)

Q: Can I use DMF as a solvent for thermal cyclization? A: Proceed with caution. While DMF is an excellent solvent for peptides, it decomposes at its boiling point (153°C) to produce dimethylamine and carbon monoxide. Dimethylamine is basic and will rapidly catalyze racemization of your DKP. For high-temperature thermal cyclization, Toluene/2-Butanol or Water (MW) are safer alternatives [3].

Q: Why is Proline often cited in DKP literature? A: Proline facilitates a cis-amide bond conformation (the "turn" structure) which brings the N-terminus and C-terminus into close proximity. This lowers the entropic penalty of cyclization. If your sequence lacks Proline (or Glycine), you must rely more heavily on thermal energy to force the molecule into the reactive conformation [4].

Q: Does the leaving group matter for thermal optimization? A: Yes. Methyl/Ethyl esters are standard but slow. Phenolic esters or N-hydroxysuccinimide (NHS) esters are more reactive ("activated") and allow for ring closure at lower temperatures, preserving stereochemistry. However, they are less stable during antecedent synthesis steps.

References

• Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media Source: Molecules (2009) [Link]

• Microwave-Assisted Solid-Phase Synthesis of 2,5-Diketopiperazines: Solvent and Resin Dependence Source: Journal of Combinatorial Chemistry (2006) [Link]

• Diketopiperazine formation during investigations of amino acid racemization in dipeptides Source: Science (1981) [Link][4]

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis Source: ACS Omega (2022) [Link]

Sources

• 1. Solid-Phase and Microwave-Assisted Syntheses of 2,5-Diketopiperazines: Small Molecules with Great Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave-assisted solid-phase synthesis of 2,5-diketopiperazines: solvent and resin dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. Diketopiperazine formation during investigations of amino Acid racemization in dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Steric Hindrance in 1,3-Dibenzylpiperazine-2,5-dione Derivatives

Welcome to the technical support center dedicated to the unique challenges presented by 1,3-dibenzylpiperazine-2,5-dione (DBP) derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this privileged scaffold. The bulky benzyl groups at the N1 and N4 positions, while often crucial for modulating biological activity and solubility, introduce significant steric hindrance that can complicate synthesis, functionalization, and purification.

This resource moves beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and field-proven strategies to overcome these steric challenges. Our goal is to empower you to anticipate problems, interpret unexpected results, and rationally design experiments for higher yields and cleaner outcomes.

Frequently Asked Questions (FAQs)

Q1: My C3/C6 alkylation/condensation reaction is not proceeding, or the yield is extremely low. What is the primary cause? A: The most common culprit is steric hindrance. The two benzyl groups can create a sterically crowded environment above and below the plane of the piperazine-2,5-dione ring, severely restricting the access of electrophiles to the enolizable C3 and C6 positions. This steric shield raises the activation energy of the reaction, often leading to failure under standard conditions.

Q2: I am observing a complex mixture of diastereomers (cis/trans) after functionalization. How can I improve stereoselectivity? A: Stereocontrol is governed by the facial selectivity of the electrophile's approach to the DKP ring enolate. The conformation of the piperazinedione ring (which can be a flattened boat or a planar structure) and the orientation of the N-benzyl groups dictate which face is more accessible.[1] Controlling stereoselectivity often requires specific catalytic systems or carefully chosen reaction conditions to favor one approach over the other.

Q3: My NMR spectrum shows broadened peaks or more signals than expected for my target molecule. Is this an impurity? A: Not necessarily. It is likely due to the presence of rotamers. Hindered rotation around the N-C(benzyl) bond and the amide C-N bond can be slow on the NMR timescale, leading to distinct sets of signals for each conformer.[2] Variable Temperature (VT) NMR is an excellent tool to investigate this phenomenon.

Q4: Are there alternatives to traditional SN2-type alkylations for these sterically hindered systems? A: Yes. When classical methods fail, modern catalytic approaches can be highly effective. For instance, photoredox catalysis can enable site-selective C-H functionalization, bypassing the need for a pre-formed enolate and overcoming traditional steric limitations.[3]

Troubleshooting Guide: From Synthesis to Characterization

This section provides a deeper dive into specific experimental problems, their underlying causes rooted in steric hindrance, and actionable solutions.

Problem 1: Low Yields in C3/C6 Functionalization

The functionalization of the carbon atoms alpha to the carbonyls is a critical step for introducing diversity. However, it is often the most challenging due to steric congestion.

The "Why": Mechanistic Insight

The reaction proceeds via an enolate intermediate. The bulky N-benzyl groups impede the approach of both the base used for deprotonation and the subsequent electrophile. Furthermore, these groups can influence the conformation of the piperazine ring, which in turn affects the stability and reactivity of the enolate.[4]

The "How-To": Solutions & Protocols

• Optimize Base and Deprotonation Conditions:

  • Rationale: A strong, non-nucleophilic, and sterically hindered base is required to efficiently deprotonate the alpha-carbon without competing in side reactions.

  • Recommendation: Switch from common bases like NaH or K₂CO₃ to lithium diisopropylamide (LDA) or potassium bis(trimethylsilyl)amide (KHMDS) at low temperatures (-78 °C) to favor kinetic enolate formation.

• Employ More Reactive Electrophiles:

  • Rationale: To overcome the high activation energy barrier, a more "eager" electrophile is needed.

  • Recommendation: If using alkyl halides (e.g., R-Br, R-I), consider converting them to more reactive triflates (R-OTf).

• Leverage Modern Catalytic Methods:

  • Rationale: Dual catalytic systems can create highly reactive intermediates under mild conditions, offering a pathway unavailable through traditional stoichiometry.

  • Recommendation: For allylic alkylation, a synergistic Ni/Ir dual-catalysis protocol can provide access to both linear and branched products with excellent stereocontrol, even in hindered systems.[5][6]

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	DMF	80	24	< 5
2	NaH	THF	65	12	~15
3	KHMDS	THF	-78 to 0	4	65
4	LDA	THF	-78 to 0	4	72

This table summarizes typical results for the benzylation of a DBP core, demonstrating the critical impact of base selection.

Problem 2: Poor or Unpredictable Stereoselectivity

Achieving a desired cis or trans configuration of substituents at the C3 and C6 positions is crucial for modulating the pharmacological properties of the molecule.

The "Why": Conformational Control

The piperazine-2,5-dione ring is not perfectly planar. The N-benzyl groups can lock the ring in a specific conformation, creating a facial bias. The choice of catalyst and reaction conditions can either exploit or override this inherent bias. For example, in the hydrogenation of exocyclic double bonds at C3/C6, the catalyst surface plays a key role in determining which face of the double bond is reduced.[1]

The "How-To": Solutions & Protocols

• Catalyst-Controlled Hydrogenation:

  • Rationale: Different metals have different mechanisms for hydrogen delivery.

  • Recommendation: Palladium on carbon (Pd/C) often gives poor selectivity. Iridium-based catalysts, such as Crabtree's catalyst, can offer significantly higher diastereoselectivity, often favoring the cis isomer by coordinating to the carbonyl oxygens and directing hydrogen delivery from a single face.[1]

• Photocatalytic Epimerization:

  • Rationale: If a thermodynamic mixture of isomers is obtained, it's possible to convert the less stable isomer into the more stable one post-synthetically.

  • Recommendation: Visible light-mediated epimerization using a suitable photocatalyst and a hydrogen atom transfer (HAT) agent (e.g., a thiol) can be a powerful tool. This process allows for the selective removal of a proton from the stereocenter, followed by re-protonation, eventually leading to an enrichment of the thermodynamically favored isomer.[7]

Caption: Decision workflow for troubleshooting poor stereoselectivity.

Problem 3: Ambiguous Spectroscopic Characterization

The conformational rigidity imposed by steric hindrance can turn routine characterization into a significant challenge.

The "Why": Restricted Bond Rotation

Bulky substituents can slow down bond rotations (e.g., around the amide C-N bond) to a rate that is observable on the NMR timescale (milliseconds). This results in the appearance of multiple distinct species (rotamers or atropisomers) in the NMR spectrum at room temperature, complicating interpretation.[2]

Caption: High rotational energy barriers lead to distinct conformers, each producing a separate set of NMR signals.

The "How-To": Clarifying Structure

• Variable-Temperature (VT) NMR:

  • Protocol: Acquire a series of ¹H NMR spectra at increasing temperatures (e.g., 25°C, 50°C, 75°C, 100°C). As the temperature increases, the rate of bond rotation increases. At a high enough temperature (the coalescence temperature), the separate signals for the rotamers will broaden and merge into a single, time-averaged signal.[2] This provides definitive proof of dynamic exchange rather than the presence of a static impurity.

• Two-Dimensional (2D) NMR:

  • Protocol: For differentiating complex mixtures of diastereomers, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is invaluable.

  • Application: In a cis isomer, the substituents at C3 and C6 are on the same face of the ring, and a NOE correlation (cross-peak) will be observed between their protons. In the trans isomer, these protons are on opposite faces and will be too far apart to produce a NOE signal. This is a definitive method for stereochemical assignment.[8]

• Single-Crystal X-ray Diffraction:

  • Rationale: When all other methods fail or ambiguity remains, X-ray crystallography provides incontrovertible proof of structure and stereochemistry.

  • Recommendation: Invest significant effort in finding suitable crystallization conditions. This is often the gold standard for publication and regulatory filings.[1]

References

• Stuart, C. D., White, N. G., Barrow, R. A., et al. (2023). Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. ChemRxiv. [Link]

• Umezawa, T., et al. (2010). Synthesis of hexa- and pentasubstituted diketopiperazines from sterically hindered amino acids. PubMed. [Link]

• Request PDF | Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. (2026). ResearchGate. [Link]

• Musacchio, A. J., et al. (2020). Site-Selective C–H Alkylation of Piperazine Substrates via Organic Photoredox Catalysis. Organic Letters. [Link]

• Stuart, C. D., et al. (2023). Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. ChemRxiv. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Mathew, B., et al. (2020). Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins. Molecules. [Link]

• Catalytic stereodivergent allylic alkylation of 2-acylimidazoles for natural product synthesis. (n.d.). Nature Communications. [Link]

• Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation. (n.d.). RSC Publishing. [Link]

• Piri-Gharaghie, T., et al. (2024). (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5- dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated. BMC Pharmacology and Toxicology. [Link]

• Modular access to chiral bridged piperidine-γ-butyrolactones via catalytic asymmetric allylation/aza-Prins cyclization/lactonization sequences. (2024). PMC. [Link]

• Choi, S., et al. (1999). New Steric Hindrance Approach Employing the Hybrid Ligand 2-Aminomethylpiperidine for Diminishing Dynamic Motion Problems of Platinum Anticancer Drug Adducts Containing Guanine Derivatives. Inorganic Chemistry. [Link]

• Kelling, A., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules. [Link]

• Synthesis, Spectroscopic Analysis, and in Vitro/in Silico Biological Studies of Novel Piperidine Derivatives Heterocyclic Schiff-Mannich Base Compounds. (2021). PubMed. [Link]

• Bouvier, B., et al. (2015). The origin of the stereoselective alkylation of 3-substituted-2-oxopiperazines. Computational and Theoretical Chemistry. [Link]

• Amino Acid-Protecting Groups. (n.d.). ResearchGate. [Link]

• 1-benzylpiperazine. (n.d.). Organic Syntheses Procedure. [Link]

• Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. (n.d.). New Journal of Chemistry (RSC Publishing). [Link]

• Nicastri, M. C., et al. (2022). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. The Journal of Organic Chemistry. [Link]

• Methods for the catalytic synthesis of piperazine (2022). SciSpace. [Link]

• Protecting Groups And Their Essential Role In Peptide API Synthesis. (2024). Gases Grit. [Link]

• One-pot Synthesis of Symmetrical 1,4-Disubstituted Piperazine-2,5-diones. (2017). ResearchGate. [Link]

• New Conjugated Systems Derived from Piperazine-2,5-dione. (2000). MDPI. [Link]

• N‑Alkylated 5,5-Diphenylhydantoin Derivatives: Synthesis, X‑ray, Spectroscopic Characterization, Hirshfeld Surface Analysis, DFT, Molecular Docking, Molecular Dynamics Simulations, and Cholesterol Oxidase Binding Affinity Estimation. (n.d.). PMC. [Link]

• 1,4-Diazepine-2,5-dione ring formation during solid phase synthesis of peptides containing aspartic acid [beta]-benzyl ester. (2007). ELTE. [Link]

• 1,4-Dibenzylpiperazine. (2016). SWGDrug. [Link]

• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. (2025). PMC. [Link]

• Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. (2025). MDPI. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. mdpi.com [mdpi.com]
• 3. Site-Selective C-H Alkylation of Piperazine Substrates via Organic Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benjamin-bouvier.fr [benjamin-bouvier.fr]
• 5. researchgate.net [researchgate.net]
• 6. Modular access to chiral bridged piperidine-γ-butyrolactones via catalytic asymmetric allylation/aza-Prins cyclization/lactonization sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]

Purification challenges of hydrophobic diketopiperazines by chromatography

Technical Support Center: Purification of Hydrophobic Diketopiperazines (DKPs)

Status: Active Operator: Senior Application Scientist Case ID: DKP-PUR-001

Welcome to the DKP Purification Support Module

You are likely here because your cyclic dipeptide (diketopiperazine) is behaving like a "ghost" (invisible to UV) or a "rock" (precipitating in your system).

Hydrophobic DKPs are structurally rigid, stable, and notoriously difficult to purify. Unlike linear peptides, they lack the N-terminal amine and C-terminal carboxyl charges that usually aid solubility and retention modulation. This guide addresses the three critical failure points: Solubility (Injection), Selectivity (Separation), and Visibility (Detection).

Module 1: Solubility & Injection (The "Crash" Phenomenon)

User Issue: "My sample is dissolved in DMSO/DMF. When I inject it, the pressure spikes, or I see broad, split peaks."

Root Cause: Hydrophobic DKPs often require 100% DMSO or DMF for solubilization. When this "plug" of strong solvent hits a weaker aqueous mobile phase inside the column, the DKP precipitates (crashes out) before it can interact with the stationary phase. Alternatively, the strong solvent acts as a secondary mobile phase, carrying the analyte down the column too fast (solvent effect), causing peak distortion.

Troubleshooting Protocol: The "Sandwich" Injection Do not inject pure DMSO samples directly into a high-aqueous starting gradient. Use this protocol to buffer the solvent shock.

• Prepare Sample: Dissolve DKP in minimal DMSO/DMF.

• Prepare "Plug" Solvent: Mix 50:50 Water:Acetonitrile (or your starting mobile phase).

• Configure Autosampler: Set up a "Sandwich Injection" sequence:

  • Aspirate Air Gap (small, e.g., 2 µL)

  • Aspirate Plug Solvent (3x sample volume)

  • Aspirate Sample

  • Aspirate Plug Solvent (3x sample volume)

• Inject: The plugs dilute the DMSO at the edges before the sample hits the column bed.

Visualization: Injection Decision Logic

Caption: Decision tree for mitigating solvent effects and precipitation during DKP injection.

Module 2: Stationary Phase Selection (The Selectivity Challenge)

User Issue: "My DKP co-elutes with the linear dipeptide impurity, or retention is too long on C18."

Root Cause: DKPs are formed by the cyclization of linear dipeptides (often a byproduct in SPPS). The linear precursor and the cyclic product have identical masses (minus water) and very similar hydrophobicities. Standard C18 columns rely on hydrophobic interaction, which may not discriminate between the rigid ring of a DKP and the flexible chain of a linear peptide.

Scientific Insight: You need a phase that interacts with the pi-electrons or the rigid shape of the DKP ring.

Comparative Guide: Stationary Phases

Stationary Phase	Mechanism	Suitability for DKPs
C18 (Alkyl)	Hydrophobic Interaction	Baseline. Good for general retention but often fails to separate DKP from linear analogs or cis/trans isomers.
Phenyl-Hexyl	- Interaction + Hydrophobicity	Superior. The aromatic ring interacts with the amide bonds in the DKP ring. Excellent for separating cis/trans isomers of DKPs (e.g., Cyclo(Phe-Pro)).[1]
PFP (Pentafluorophenyl)	Dipole-Dipole + H-Bonding	Specialized. Effective if the DKP contains polar side chains or if halogenated impurities are present.
Porous Graphitic Carbon (PGC)	Shape Selectivity	Extreme. For very polar or very flat DKPs. Resolves based on 3D structure (planar vs. kinked).

Protocol: Screening for Selectivity If C18 fails (

):

• Switch to Phenyl-Hexyl: Use Methanol as the organic modifier (MeOH enhances

  - interactions better than ACN).

• Temperature Control: Lower temperature (15–25°C) often improves selectivity for rigid isomers, whereas high temperature (60°C) improves mass transfer but may merge peaks.

Module 3: Detection (The Visibility Challenge)

User Issue: "I synthesized the DKP, but I see no peaks on the chromatogram, even though the mass spec confirms it's there."

Root Cause: Unlike peptides with amide backbones that absorb strongly at 214 nm, the DKP ring (2,5-diketopiperazine) has a constrained amide structure with distinct UV absorbance. If the side chains are non-aromatic (e.g., Cyclo(Leu-Pro)), the molecule is virtually invisible above 220 nm.

Troubleshooting Guide:

Q: Can I use UV?

• Yes, but: You must go low (205–210 nm).

• Constraint: You cannot use Acetone, DMSO, or low-grade THF in your mobile phase as they absorb in this region (UV Cutoff). Use HPLC-grade ACN and Phosphoric Acid (not Formic Acid if possible, as FA has high background at 210 nm).

Q: What is the universal solution?

• ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector).

• Why: These detectors respond to the mass of the non-volatile particle, not its optical properties. Since hydrophobic DKPs are non-volatile, they generate a strong signal regardless of aromaticity.

Visualization: Detection Workflow

Caption: Detector selection based on DKP chemical structure.

Summary of Validated Workflow

To ensure purification success, follow this logic path:

• Solubility Check: If organic solvent > 50% is needed, use Sandwich Injection .

• Column Selection: Start with C18. If co-elution occurs, switch to Phenyl-Hexyl with Methanol.

• Detection: If no aromatic residues are present, bypass standard UV and use ELSD or Low-UV (210 nm) .

References

• Ryan, L. A. M., et al. (2009). Detection and Quantitation of 2,5-diketopiperazines in Wheat Sourdough and Bread. Journal of Agricultural and Food Chemistry, 57(20), 9563–9568. Link

  • Relevance: Validates LC-MS methods for non-aromatic DKPs (Leu-Pro) and highlights detection challenges.

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of Diketopiperazine Formation Using Model Peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288. Link

  • Relevance: Explains the mechanism of formation (cyclization) which aids in understanding the impurities (linear vs cyclic) present in the mixture.

• Teixidó, M., et al. (2007). Solid-Phase Synthesis and Characterization of Diketopiperazine Scaffolds. Journal of Combinatorial Chemistry. Link

  • Relevance: Provides context on the hydrophobicity and synthesis challenges of DKP libraries.

• Fekete, S., et al. (2021). Method development for the separation of therapeutic proteins and peptides. Journal of Pharmaceutical and Biomedical Analysis. Link

  • Relevance: Authoritative source on "Sandwich Injection" and solvent mismatch effects in peptide chrom

Sources

• 1. Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Distinguishing (R) and (S) Enantiomers of 1,3-Dibenzylpiperazine-2,5-dione: A Comparative Guide to Analytical Methodologies

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Drug Development

The 1,3-dibenzylpiperazine-2,5-dione core, a cyclic dipeptide scaffold, is a privileged structure in medicinal chemistry, forming the basis for a variety of biologically active compounds, including potential anticancer and α-glucosidase inhibitory agents.[1][2][3] When substituted at the 3- and 6-positions, as in 1,3-dibenzylpiperazine-2,5-dione, the molecule possesses two stereocenters, giving rise to enantiomeric pairs ((3R, 6R) and (3S, 6S)) and a meso compound ((3R, 6S)). In drug development, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers, often exhibit profoundly different pharmacological, metabolic, and toxicological profiles.[4][5][6] The tragic case of thalidomide serves as a stark reminder, where one enantiomer was therapeutic while the other was teratogenic.[5]

Therefore, the ability to separate, identify, and quantify the individual (R) and (S) enantiomers of a chiral drug candidate like 1,3-dibenzylpiperazine-2,5-dione is not merely an analytical exercise but a fundamental requirement for ensuring safety and efficacy. This guide provides an in-depth comparison of the primary analytical techniques used for this purpose, explaining the causality behind experimental choices and providing field-proven insights to guide your method development.

The Analytical Challenge: The Identical Nature of Enantiomers

Enantiomers possess identical physical and chemical properties—such as melting point, boiling point, and spectroscopic signatures (in an achiral environment)—making their separation and distinction a non-trivial task.[7] Effective differentiation requires the introduction of a chiral environment that can interact differently with each enantiomer, breaking their symmetry and allowing for their resolution. This guide will compare three cornerstone techniques that achieve this: Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Auxiliaries, and single-crystal X-ray Crystallography.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for the quantitative analysis and separation of enantiomers in pharmaceutical settings, valued for its precision, robustness, and reliability.[8]

Principle of Chiral Recognition

The power of chiral HPLC lies in the Chiral Stationary Phase (CSP) packed within the column.[6] For a compound like 1,3-dibenzylpiperazine-2,5-dione, which contains amide functionalities and aromatic rings, polysaccharide-based CSPs are an excellent starting point.[6][9] These CSPs, typically derivatives of cellulose or amylose coated on a silica support, create a complex chiral environment. Chiral recognition occurs through a combination of transient, non-covalent interactions—such as hydrogen bonding, π-π stacking, dipole-dipole interactions, and steric hindrance—between the enantiomers and the chiral selector of the CSP.[9] One enantiomer will form a more stable, lower-energy diastereomeric complex with the CSP, causing it to be retained longer in the column, while the other enantiomer, forming a less stable complex, elutes faster. This difference in retention time allows for their separation and quantification.

Caption: Workflow for Chiral HPLC Method Development.

Experimental Protocol: Method Development for 1,3-dibenzylpiperazine-2,5-dione

This protocol provides a robust starting point for developing a chiral separation method.

• Column Selection:

  • Rationale: Based on the successful separation of other piperazine and piperidine-dione analogues, an immobilized polysaccharide-based CSP is recommended.[6][9][10] An immobilized column (e.g., Chiralpak® IA, IB, or IC) offers broader solvent compatibility compared to coated phases.

  • Action: Begin with a Chiralpak® IA column (amylose tris(3,5-dimethylphenylcarbamate) on silica gel).

• Mobile Phase Screening:

  • Rationale: The choice of mobile phase significantly impacts the interactions between the analyte and the CSP. Screening different solvents and modifiers is crucial.

  • Action (Normal Phase):

    • Start with a primary mobile phase of Hexane/Isopropanol (IPA) (90:10, v/v).

    • If resolution is poor, vary the ratio (e.g., 80:20, 70:30).

    • For piperazine-containing compounds, adding a basic modifier like diethylamine (DEA) at 0.1% can improve peak shape and resolution by minimizing undesirable interactions with residual silanols on the silica support.[10]

• Sample Preparation:

  • Action: Prepare a stock solution of racemic 1,3-dibenzylpiperazine-2,5-dione at 1 mg/mL in the mobile phase. Dilute to a working concentration of 0.1 mg/mL.

  • Trustworthiness: Filter the final solution through a 0.45 µm syringe filter to prevent particulate matter from clogging the column and system.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C. Temperature control is critical for reproducible retention times.[10]

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm, leveraging the aromatic benzyl groups.

• Analysis:

  • Inject the racemic standard and identify the two eluting peaks.

  • Calculate the separation factor (α) and resolution (Rs). An Rs value > 1.5 indicates baseline separation, which is ideal for accurate quantification.[11]

  • Inject samples of the individual enantiomers (if available) to confirm peak identity.

Data Presentation: Expected HPLC Results

Parameter	(S)-Enantiomer	(R)-Enantiomer	Performance Metric
Retention Time (t_R)	8.52 min	10.15 min	-
Separation Factor (α)	-	-	1.25
Resolution (Rs)	-	-	2.10

Data are hypothetical but representative for a successful separation.

Expert Insights

• Why Immobilized CSPs? They allow for the use of a wider range of solvents, including those prohibited for coated phases (like dichloromethane or THF), providing greater flexibility during method development.[9]

• Advantages: High sensitivity, excellent for determining enantiomeric excess (ee%), and can be scaled up for preparative separation to isolate pure enantiomers.[12]

• Limitations: Requires method development, high cost of chiral columns, and does not inherently provide the absolute configuration without a certified reference standard for one of the enantiomers.

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

While standard NMR cannot distinguish between enantiomers, the addition of a chiral auxiliary can induce detectable differences in their spectra.[7] This method is fast, requires minimal sample, and is excellent for determining enantiomeric purity.[13][14]

Principle of Chiral Recognition

This technique relies on the in-situ formation of transient, non-covalent diastereomeric complexes between the enantiomers of the analyte and an enantiomerically pure Chiral Solvating Agent (CSA).[15] Enantiomers and the CSA are in rapid equilibrium with their diastereomeric solvates. Because these diastereomeric complexes are structurally different, the corresponding nuclei in each enantiomer experience slightly different magnetic environments. This breaks their chemical shift equivalence (δ), resulting in two distinct signals for a given proton in the ¹H NMR spectrum. The separation between these signals is known as chemical shift non-equivalence (ΔΔδ). The enantiomeric excess can then be determined by integrating the areas of these separated signals.[13]

Caption: Principle of CSA-induced signal splitting in NMR.

Experimental Protocol: Enantiomeric Purity by ¹H NMR

• CSA Selection:

  • Rationale: The CSA must have functional groups capable of interacting with the analyte. For 1,3-dibenzylpiperazine-2,5-dione, which has amide protons and carbonyl groups, a CSA capable of hydrogen bonding is ideal. Chiral piperazine-2,5-dione derivatives themselves have been shown to act as effective CSAs for amino acid derivatives, suggesting a strong potential for self-recognition or recognition by similar structures.[16] Optically active mandelic acid is another excellent choice.

  • Action: Select (R)-Mandelic Acid as the CSA.

• Sample Preparation:

  • Action: In an NMR tube, dissolve ~5 mg of the racemic 1,3-dibenzylpiperazine-2,5-dione in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Trustworthiness: First, acquire a standard ¹H NMR spectrum of the analyte alone to serve as a baseline.

• Titration with CSA:

  • Rationale: The degree of signal separation (ΔΔδ) is dependent on the concentration of the CSA. A titration is performed to find the optimal ratio.

  • Action: Add the CSA in stoichiometric amounts (e.g., 0.25, 0.5, 0.75, 1.0, and 1.5 equivalents) to the NMR tube. Acquire a ¹H NMR spectrum after each addition.

  • Optimization: It may be necessary to acquire spectra at lower temperatures (e.g., 0 °C or -20 °C) to slow the exchange kinetics and sharpen the signals, leading to better resolution.[16]

• Analysis:

  • Identify a well-resolved proton signal in the analyte that shows clear splitting into two peaks upon addition of the CSA. The methine protons (at C3 and C6) are excellent candidates.

  • Integrate the two separated signals. The ratio of the integrals directly corresponds to the ratio of the enantiomers in the sample.

Data Presentation: Expected ¹H NMR Results

Analyte Proton	δ without CSA (ppm)	δ with (R)-CSA (ppm)	Chemical Shift Non-equivalence (ΔΔδ)
C3-H ((S)-enantiomer)	4.15 (singlet, broad)	4.18	0.05 ppm
C3-H ((R)-enantiomer)	4.15 (singlet, broad)	4.23

Data are hypothetical but representative for a successful resolution.

Expert Insights

• Why Titrate? The interactions are equilibrium-based. Too little CSA results in minimal splitting; too much can cause line broadening or shifts in the CSA's own signals that might obscure the analyte's signals.

• Advantages: Rapid analysis, requires only a small amount of sample, provides direct quantification of the enantiomeric ratio through integration, and does not require physical separation of the enantiomers.[14]

• Limitations: The success is highly dependent on finding a suitable CSA that interacts strongly and selectively enough to cause observable splitting.[17] Signal overlap can be an issue in complex molecules, and the method is less sensitive than HPLC for detecting trace enantiomeric impurities.

Single-Crystal X-ray Crystallography

This technique stands as the ultimate arbiter for determining the absolute stereochemistry of a chiral molecule. It is not a method for routine quantification but rather the definitive tool for unambiguous structural assignment.[8]

Principle of Structure Determination

X-ray crystallography involves irradiating a single, highly ordered crystal with an X-ray beam. The crystal diffracts the X-rays in a specific pattern, which is dependent on the three-dimensional arrangement of the atoms within the crystal lattice. By analyzing the positions and intensities of the diffracted spots, a complete electron density map of the molecule can be constructed, revealing its precise atomic connectivity and stereochemistry.[18][19] To determine the absolute configuration (i.e., distinguishing R from S), anomalous dispersion effects are measured, often requiring the presence of a heavier atom or the use of specific X-ray wavelengths. The resulting Flack parameter provides a high degree of confidence in the assignment.[19]

Caption: Workflow for absolute structure determination.

Experimental Protocol: Absolute Configuration Assignment

• Material Preparation:

  • Rationale: A pure enantiomer is required. This can be obtained via preparative chiral HPLC or classical resolution (e.g., diastereomeric salt crystallization).[12]

  • Action: Isolate one of the pure enantiomers of 1,3-dibenzylpiperazine-2,5-dione.

• Crystal Growth:

  • Rationale: This is often the most challenging step. The goal is to produce a single, defect-free crystal of sufficient size and quality.

  • Action: Use slow evaporation, vapor diffusion, or slow cooling techniques with a variety of solvents (e.g., ethanol, ethyl acetate, acetonitrile) to grow suitable crystals.

• Data Collection and Structure Solution:

  • Action: Mount a suitable crystal on a goniometer head and place it in an X-ray diffractometer. Collect a full dataset of diffraction intensities.

  • Action: Use specialized software (e.g., SHELXS) to solve the phase problem and generate an initial electron density map.[19]

• Structure Refinement:

  • Action: Refine the atomic positions and thermal parameters against the experimental data using software like SHELXL.[19]

  • Trustworthiness: The final assignment of absolute configuration is validated by calculating the Flack parameter. A value close to 0 for the correct structure (and close to 1 for the inverted structure) confirms the assignment with high confidence.

Data Presentation: Key Crystallographic Parameters

Parameter	Value	Significance
Chemical Formula	C₁₈H₁₈N₂O₂	Confirms molecular composition
Crystal System	Orthorhombic	Describes the crystal lattice symmetry
Space Group	P2₁2₁2₁	A common chiral space group
Flack Parameter	0.02(4)	Confirms the assigned absolute configuration

Data are hypothetical but representative for a successful structure determination.

Expert Insights

• The Crystallization Bottleneck: The primary limitation of this technique is the absolute requirement for a high-quality single crystal, which can be difficult or impossible to obtain for many compounds.

• Advantages: Provides an unambiguous, definitive assignment of the absolute configuration. It is the ultimate structural proof.

• Limitations: Not suitable for quantitative analysis of enantiomeric mixtures, is time-consuming, and requires specialized equipment and expertise.

Summary and Recommendations

The choice of analytical technique for distinguishing the enantiomers of 1,3-dibenzylpiperazine-2,5-dione is dictated by the specific scientific question being asked.

Technique	Primary Application	Key Advantage	Primary Limitation
Chiral HPLC	Quantitative Analysis (ee% determination), Quality Control, Preparative Separation	High resolution, sensitivity, and reproducibility.[8]	Requires method development; does not provide absolute configuration without a standard.
NMR with CSA	Quantitative Analysis (ee% determination), Rapid Screening	Fast, requires minimal sample, direct observation without physical separation.[14]	Dependent on finding a suitable CSA; lower sensitivity for trace impurities.
X-ray Crystallography	Absolute Configuration Determination	Unambiguous, definitive structural proof.[8]	Requires a high-quality single crystal; not for quantifying mixtures.

Recommendations for Drug Development Professionals:

• For routine quality control and release testing where the enantiomeric purity of bulk material or formulated product must be determined, Chiral HPLC is the method of choice due to its accuracy and validation-friendliness.

• For rapid screening of asymmetric synthesis reactions or when only small amounts of material are available, NMR with a Chiral Solvating Agent provides a fast and efficient means to determine enantiomeric excess.

• For the initial, unambiguous assignment of the absolute (R) or (S) configuration to a new chemical entity, Single-Crystal X-ray Crystallography is the indispensable gold standard. This is a critical one-time characterization step in early-phase development.

By understanding the principles, advantages, and limitations of each technique, researchers can select the most appropriate tool to ensure the stereochemical integrity of their drug candidates, paving the way for safer and more effective medicines.

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A Senior Scientist's Comparative Guide to the Stereochemical Analysis of (R)-1,3-Dibenzylpiperazine-2,5-dione

In the landscape of drug discovery and development, the precise three-dimensional arrangement of atoms in a molecule—its absolute configuration—is not a trivial detail. It is a fundamental determinant of biological activity, efficacy, and safety.[1][2] Chiral molecules, such as (R)-1,3-Dibenzylpiperazine-2,5-dione, a derivative of the ubiquitous diketopiperazine (DKP) scaffold found in numerous natural products, present a critical analytical challenge.[3][4][5] An incorrect stereochemical assignment can lead to the pursuit of an inactive or, in the worst case, a toxic enantiomer, wasting significant resources.

This guide provides an in-depth comparison of the primary analytical techniques for determining absolute configuration, centered on the "gold standard" method: Single-Crystal X-ray Diffraction (SC-XRD). We will explore the causality behind the experimental choices in an SC-XRD workflow, present its data output, and objectively compare its performance against powerful solution-phase alternatives like Vibrational Circular Dichroism (VCD) and Nuclear Magnetic Resonance (NMR) spectroscopy using chiral solvating agents.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is considered the definitive method for determining the absolute configuration of a chiral molecule.[6] It provides an unambiguous, three-dimensional map of electron density, from which the precise spatial arrangement of every atom can be determined. The technique relies on the phenomenon of anomalous dispersion, where the presence of heavier atoms in the crystal can cause small, but measurable, differences in the intensities of Friedel pairs (reflections from opposite sides of a crystal plane).[1][7] This difference allows for the direct determination of the molecule's absolute stereochemistry.

While a specific, publicly archived crystal structure for enantiopure (R)-1,3-Dibenzylpiperazine-2,5-dione is not available as of this guide's publication, we will proceed with a detailed, illustrative protocol. The data presented in Table 1 is a representative example for a molecule of this class, based on published structures of related diketopiperazine derivatives.[3][8]

Experimental Protocol: A Self-Validating Workflow

The success of an SC-XRD analysis is predicated on the quality of the single crystal. The entire protocol, from crystal growth to data refinement, is designed as a self-validating system.

Step 1: Crystal Growth (The Art and Science)

The goal is to grow a single, well-ordered crystal, free of defects. This is often the most challenging step.

• Solvent Selection: The choice of solvent is critical. A solvent in which the compound has moderate solubility is ideal. For a molecule like (R)-1,3-Dibenzylpiperazine-2,5-dione, a non-polar solvent like toluene or a mixture such as ethyl acetate/heptane is a logical starting point. The rationale is to allow for slow saturation, which encourages the growth of a few large, high-quality crystals rather than many small, poorly-ordered ones.

• Crystallization Method: Slow evaporation is the simplest method. A solution of the compound is left in a loosely covered vial, allowing the solvent to evaporate over several days to weeks. Alternatively, vapor diffusion, where a less volatile solvent containing the compound is allowed to slowly mix with a more volatile anti-solvent, can yield excellent crystals.[8]

• Crystal Harvesting: Once suitable crystals (typically 0.1-0.3 mm in size) have formed, one is carefully selected and mounted on a goniometer head for data collection.

Step 2: Data Collection and Processing

• Instrumentation: Data is collected on a single-crystal X-ray diffractometer, which directs a beam of X-rays (often from a Molybdenum or Copper source) onto the crystal.[9]

• Data Acquisition: The crystal is rotated in the X-ray beam, and the diffraction pattern—the positions and intensities of the diffracted X-rays—is recorded on a detector.[9] For absolute configuration, it is crucial to collect a highly redundant dataset, measuring the intensities of the same reflections multiple times.

• Data Reduction: The raw diffraction data is processed to correct for experimental factors (e.g., background noise, absorption) and to integrate the intensities of each reflection.

Step 3: Structure Solution and Refinement

• Structure Solution: The processed data is used to solve the "phase problem" and generate an initial electron density map, revealing the positions of the atoms.

• Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This process optimizes the atomic positions and thermal displacement parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

• Validation with the Flack Parameter: For non-centrosymmetric space groups (which are required for chiral molecules), the Flack parameter is calculated.[10][11] This single value provides a powerful validation of the absolute configuration.

  • A value close to 0 (with a small standard uncertainty) indicates that the assigned absolute configuration is correct.[10]

  • A value close to 1 indicates that the configuration should be inverted.[10]

  • A value near 0.5 may suggest racemic twinning, where the crystal is composed of equal amounts of both enantiomers.[10]

Visualizing the SC-XRD Workflow

Caption: Workflow for Absolute Configuration Determination using SC-XRD.

Data Presentation: The Crystallographic Report

The output of a successful SC-XRD experiment is a set of precise quantitative data that defines the molecule's structure.

Table 1: Illustrative Crystallographic Data for a Chiral Disubstituted Piperazine-2,5-dione

Parameter	Illustrative Value	Significance
Chemical Formula	C₁₈H₁₈N₂O₂	Confirms the elemental composition of the crystal.
Formula Weight	294.35 g/mol	Molecular mass of the asymmetric unit.
Crystal System	Orthorhombic	Describes the basic geometry of the unit cell.
Space Group	P2₁2₁2₁	A common non-centrosymmetric space group for chiral molecules, indicating the symmetry elements present.
a, b, c (Å)	a=8.5, b=11.2, c=16.5	The dimensions of the unit cell.
α, β, γ (°)	90, 90, 90	The angles of the unit cell.
Volume (ų)	1559.25	The volume of a single unit cell.
Z	4	The number of molecules per unit cell.
R-factor (R1)	0.045	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Flack Parameter	0.02(3)	The key indicator of absolute configuration. A value near zero confirms the assigned stereochemistry.[10][11]

Comparative Analysis: Solution-Phase Alternatives

While SC-XRD is definitive, its absolute requirement for a high-quality single crystal is a significant bottleneck.[1][2][6] Many compounds, particularly early-stage drug candidates, may be oils or amorphous solids that are difficult to crystallize.[2] In these common scenarios, solution-based spectroscopic methods are invaluable.

Alternative 1: Vibrational Circular Dichroism (VCD) Spectroscopy

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[1][6] While an IR spectrum of two enantiomers is identical, their VCD spectra are mirror images—equal in magnitude but opposite in sign.[6] The absolute configuration is determined by comparing the experimental VCD spectrum to a spectrum calculated for a known enantiomer using Density Functional Theory (DFT).[2]

Experimental Protocol: VCD Analysis

• Sample Preparation: Dissolve the enantiopure sample (typically a few milligrams) in a suitable deuterated solvent (e.g., CDCl₃) in an IR cell.[1]

• Spectrum Acquisition: Measure the VCD and IR spectra simultaneously on a VCD spectrometer. This may require several hours of signal averaging to achieve a good signal-to-noise ratio.[6]

• Computational Modeling: Perform a thorough computational conformational search to identify the low-energy conformers of the molecule.

• Spectrum Calculation: For the most stable conformers, calculate the VCD spectrum using DFT methods. Generate a Boltzmann-averaged calculated spectrum based on the relative energies of the conformers.

• Comparison and Assignment: A good match between the signs and relative intensities of the experimental VCD spectrum and the calculated spectrum for one enantiomer confirms the absolute configuration of the sample.[2]

Alternative 2: NMR Spectroscopy with Chiral Solvating Agents (CSAs)

This technique uses NMR spectroscopy to distinguish between enantiomers by creating a diastereomeric interaction. A chiral solvating agent (CSA) is added to a solution of the racemic or enantiopure analyte. The CSA forms transient, non-covalent diastereomeric complexes with each enantiomer, which have slightly different magnetic environments. This results in the separation of NMR signals for the two enantiomers, a phenomenon known as enantiomeric discrimination. While primarily used for determining enantiomeric excess (ee), with a known enantiomer as a reference, it can help assign the configuration of an unknown sample.

Experimental Protocol: NMR with CSAs

• CSA Selection: Choose a CSA known to interact with the functional groups of the analyte. For a piperazine-2,5-dione, a CSA capable of hydrogen bonding would be appropriate.

• Sample Preparation: Prepare NMR tubes containing the analyte in a suitable deuterated solvent. Add a stoichiometric amount of the CSA.

• NMR Analysis: Acquire high-resolution ¹H NMR spectra.

• Data Analysis: Compare the spectrum of the unknown enantiomer with that of a known standard under the same conditions. The pattern of shifted peaks (e.g., upfield or downfield shifts of specific protons) relative to the standard allows for stereochemical assignment.

Head-to-Head Comparison

Table 2: Comparison of Analytical Techniques for Absolute Configuration

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Vibrational Circular Dichroism (VCD)	NMR with Chiral Solvating Agents (CSAs)
Principle	Direct 3D structure determination via X-ray scattering from a crystal lattice.[1][7]	Differential absorption of circularly polarized IR light in solution, compared to DFT calculations.[6]	Formation of transient diastereomeric complexes in solution leading to distinct NMR signals.
Sample Requirement	High-quality single crystal (often difficult to obtain).[2][6]	Enantiopure sample in solution (mg scale); no crystal needed.	Sample in solution; can be used on racemic mixtures for ee determination.
Primary Output	Unambiguous 3D atomic coordinates, bond lengths, angles, and absolute configuration.	VCD spectrum; absolute configuration is assigned by comparison to a calculated spectrum.[2]	¹H NMR spectrum with separated signals for enantiomers; primarily for ee, can infer configuration.
Key Advantage	Considered the definitive, "gold standard" method providing direct structural proof.	Applicable to non-crystalline samples (oils, amorphous solids) and provides solution-state data.[6]	Rapid, uses standard NMR equipment, excellent for determining enantiomeric purity.
Key Limitation	Absolute dependence on obtaining a suitable single crystal.[1]	Indirect method requiring accurate and potentially time-consuming computational modeling.[2]	Indirect assignment of configuration; CSA may not resolve all enantiomers.

Senior Scientist's Recommendation: A Decision-Making Framework

The choice of analytical technique is not arbitrary; it is a strategic decision based on the properties of the sample and the goals of the analysis. As a Senior Application Scientist, my recommendation follows a logical progression.

Caption: Decision tree for selecting a stereochemical analysis method.

• Always Attempt Crystallization First: Given its definitive nature, an attempt to grow single crystals for SC-XRD should always be the primary objective. Success provides irrefutable proof of the absolute configuration.

• Use VCD for Non-Crystalline Samples: If crystallization fails, but an enantiopure sample is available, VCD is the most powerful alternative. It provides high-confidence data on the molecule's structure as it exists in solution.

• Employ NMR for Purity and Relative Assignment: NMR with CSAs is an invaluable tool for routine analysis, particularly for assessing the success of asymmetric synthesis by quantifying enantiomeric excess. It is fast, accessible, and provides crucial data for process optimization.

By employing this hierarchical approach, researchers and drug development professionals can efficiently and accurately determine the absolute configuration of chiral molecules, ensuring that their development programs are built on a solid stereochemical foundation.

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Advanced Characterization of Benzyl-Substituted Diketopiperazines via Mass Spectrometry

Topic: Mass Spectrometry Fragmentation Patterns of Benzyl-Substituted Diketopiperazines Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzyl-substituted 2,5-diketopiperazines (DKPs), such as cyclo(Phe-Pro) and cyclo(Phe-Phe), represent a privileged scaffold in medicinal chemistry due to their high stability, resistance to proteolysis, and diverse biological activities (e.g., antitumor, antimicrobial). However, their rigid cyclic structure poses unique challenges for structural elucidation compared to linear peptides. This guide provides a technical comparison of ionization techniques and details the specific fragmentation pathways required for the unambiguous identification of these compounds.

Comparative Analysis: Ionization Strategies

The choice of ionization method dictates the information content of the mass spectrum. For benzyl-substituted DKPs, the trade-off lies between molecular ion stability (ESI) and structural fingerprinting (EI).

Table 1: Performance Comparison of Ionization Modes for Benzyl-DKPs

Feature	Electrospray Ionization (ESI-MS/MS)	Electron Ionization (EI-MS)
Energy Regime	Soft Ionization (Thermal/Electric field)	Hard Ionization (70 eV)
Dominant Species	Protonated Molecular Ion	Fragment Ions (often no )
Benzyl Detection	Requires CID (MS/MS) to generate m/z 91	Spontaneous generation of m/z 91
Ring Cleavage	Controlled via Collision Energy (CE)	Extensive, often non-selective
Sensitivity	High (Femtomole range)	Moderate (Picomole range)
Application	LC-coupled screening of biological matrices	GC-coupled analysis of volatile derivatives

Expert Insight: For drug discovery workflows involving complex matrices (e.g., fermentation broths or plasma), ESI-MS/MS is the superior choice due to its ability to isolate the parent ion prior to fragmentation, eliminating background noise. EI is reserved for synthetic purity checks where volatility permits.

Fragmentation Mechanisms & Diagnostic Ions

Understanding the specific bond cleavages is critical for validating the presence of the benzyl side chain and the DKP core.

The Tropylium Ion Pathway (m/z 91)

The most diagnostic feature of benzyl-substituted DKPs is the formation of the tropylium ion (

).

• Mechanism: Upon collisional activation, the benzyl side chain cleaves from the

  -carbon.

• Rearrangement: The resulting benzyl cation (

  ) undergoes ring expansion to form the highly stable, aromatic tropylium cation (m/z 91).[1]

• Diagnostic Value: This is often the base peak in EI spectra and a dominant fragment in ESI-MS/MS at medium collision energies (20-35 eV).

The DKP Ring Opening & CO Loss

Unlike linear peptides which fragment sequentially (

and ions), DKPs must first undergo ring opening.

• Protonation: Occurs on the amide oxygen.

• Ring Opening: The amide bond cleaves to form a linear acylium-ammonium intermediate.

• CO Elimination: The linear intermediate loses carbon monoxide (28 Da), a hallmark of cyclic peptide fragmentation.

Immonium Ions

Low-mass diagnostic ions confirm the amino acid residues present.

• Phenylalanine: m/z 120

• Proline (if present): m/z 70

• Tyrosine (if substituted): m/z 136

Visualization: Fragmentation Pathway of Cyclo(Phe-Pro)

The following diagram illustrates the competitive pathways for a typical benzyl-substituted DKP, Cyclo(Phe-Pro) (

).

Figure 1: Competitive fragmentation pathways for protonated Cyclo(Phe-Pro) under CID conditions. The tropylium ion (m/z 91) and CO loss (m/z 217) are primary diagnostic events.

Experimental Protocol: LC-ESI-MS/MS Profiling

This protocol is designed for the identification of Benzyl-DKPs in complex mixtures (e.g., bacterial culture supernatants).

Step 1: Sample Preparation

• Extraction: Liquid-liquid extraction using Ethyl Acetate (EtOAc) is preferred over methanol to minimize extraction of polar salts.

• Concentration: Evaporate EtOAc to dryness and reconstitute in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Filtration: 0.22 µm PTFE filter to remove particulates.

Step 2: LC-MS Configuration

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm). Benzyl groups are hydrophobic, ensuring good retention.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 15 minutes. Benzyl-DKPs typically elute between 40-70% B.

Step 3: MS/MS Acquisition (Data Dependent)

• Source: ESI Positive Mode (+).

• Scan Range: m/z 100 – 600.

• Collision Energy (CE): Stepped CE (e.g., 20, 35, 50 eV).

  • Why Stepped? Low energy preserves the [M+H-CO] ion; high energy is required to generate the diagnostic m/z 91 and immonium ions.

Step 4: Data Validation Criteria

A positive identification requires meeting all three criteria:

• Parent Ion: Accurate mass within 5 ppm of theoretical

  .

• Primary Fragment: Presence of m/z 91 (Tropylium).[1]

• Secondary Fragment: Presence of

  (CO loss) OR specific immonium ion (m/z 120).

Advanced Topic: Isomer Differentiation

Benzyl-DKPs often exist as cis and trans isomers (e.g., at the Proline junction). While their mass spectra are nearly identical, they can be distinguished by:

• Retention Time: Cis isomers generally elute earlier on C18 columns due to a more compact, less hydrophobic footprint compared to the planar trans form.

• Fragment Intensity Ratios: The ratio of the

  ion to the parent ion often differs. The cis isomer, being thermodynamically more stable (in Pro-containing DKPs), may require slightly higher energy to ring-open, altering the relative abundance of fragments.

References

• Furtado, N. A., et al. (2007). Fragmentation of diketopiperazines from Aspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Journal of Mass Spectrometry. [Link]

• Guo, Y., et al. (2009). Fragmentation of deprotonated cyclic dipeptides by electrospray ionization mass spectrometry. Journal of Mass Spectrometry. [Link]

• Harrison, A. G. (2002).[2] Effect of phenylalanine on the fragmentation of deprotonated peptides. Journal of the American Society for Mass Spectrometry. [Link]

• De Oliveira, A. L., et al. (2015). Collision-Induced Dissociation Analysis of Brevianamide A and C in Electrospray Ionization Mass Spectrometry. Journal of the Brazilian Chemical Society. [Link]

• Stark, T., & Hofmann, T. (2005). Structures, sensory activity, and dose/response functions of 2,5-diketopiperazines in roasted cocoa nibs (Theobroma cacao). Journal of Agricultural and Food Chemistry. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. Effect of phenylalanine on the fragmentation of deprotonated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing biological efficacy of (R)- vs (S)-1,3-Dibenzylpiperazine-2,5-dione

An In-Depth Technical Guide to Comparing the Biological Efficacy of (R)- vs (S)-1,3-Dibenzylpiperazine-2,5-dione

A Senior Application Scientist's Guide to Stereoisomer-Specific Bioactivity

The piperazine-2,5-dione scaffold is a privileged structure in medicinal chemistry, found in a plethora of natural products and synthetic molecules with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3]. The conformational rigidity of the DKP ring allows for the precise spatial orientation of its substituents, making it an excellent scaffold for probing interactions with biological targets[4]. The stereochemistry at the substituted positions is often a critical determinant of this interaction, underscoring the importance of evaluating enantiomers independently.

This guide will delineate a pathway for the stereoselective synthesis of (R,R)- and (S,S)-1,3-Dibenzylpiperazine-2,5-dione, followed by a suite of in vitro assays to interrogate their comparative biological efficacy. We will present hypothetical, yet plausible, experimental data to illustrate the potential for stereospecific activity and provide detailed, actionable protocols for researchers to implement in their own laboratories.

Stereoselective Synthesis of (R,R)- and (S,S)-1,3-Dibenzylpiperazine-2,5-dione

The synthesis of enantiomerically pure 1,3-disubstituted piperazine-2,5-diones is most commonly achieved through the cyclization of a dipeptide precursor. In this case, the target molecules can be synthesized from the corresponding enantiomers of the amino acid phenylalanine.

Rationale for Synthetic Route: The chosen synthetic strategy leverages commercially available, enantiomerically pure starting materials (L- and D-phenylalanine) to ensure the stereochemical integrity of the final products. The cyclization of dipeptides is a well-established and reliable method for the preparation of DKPs[5][6].

Experimental Protocol: Synthesis of (3S,6S)- and (3R,6R)-3,6-dibenzylpiperazine-2,5-dione

Step 1: Dipeptide Formation (Exemplified for the S,S enantiomer)

• To a solution of L-phenylalanine methyl ester hydrochloride (1.0 eq) in dichloromethane (DCM), add triethylamine (2.2 eq) at 0 °C and stir for 15 minutes.

• In a separate flask, dissolve N-Boc-L-phenylalanine (1.0 eq), 1-hydroxybenzotriazole (HOBt) (1.2 eq), and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) in DCM.

• Add the contents of the second flask to the first flask and stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the Boc-protected dipeptide methyl ester.

Step 2: Deprotection and Cyclization

• Dissolve the Boc-protected dipeptide methyl ester in a 1:1 mixture of trifluoroacetic acid (TFA) and DCM and stir at room temperature for 2 hours.

• Remove the solvent under reduced pressure.

• Dissolve the resulting crude dipeptide methyl ester TFA salt in a high-boiling point solvent such as toluene or xylene.

• Add a catalytic amount of a weak acid, such as acetic acid.

• Heat the mixture to reflux for 4-6 hours with a Dean-Stark apparatus to remove methanol and water.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the desired (3S,6S)-3,6-dibenzylpiperazine-2,5-dione.

• Collect the solid by filtration, wash with a cold non-polar solvent (e.g., hexane), and dry under vacuum.

• The same procedure is followed using D-phenylalanine derivatives to obtain the (3R,6R)-enantiomer.

Characterization: The synthesized compounds should be thoroughly characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their structure and purity. Chiral HPLC is essential to determine the enantiomeric excess of the final products.

Comparative Biological Efficacy: A Proposed Panel of In Vitro Assays

To comprehensively compare the biological efficacy of the (R)- and (S)-enantiomers, a panel of assays targeting different potential therapeutic areas should be employed. Below are detailed protocols for key assays, along with hypothetical data to illustrate a scenario where the (S)-enantiomer exhibits superior activity.

Cytotoxicity Assessment via MTT Assay

Rationale: Before assessing specific biological activities, it is crucial to determine the cytotoxic profile of the compounds. The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity and, by extension, cell viability. This allows for the determination of a non-toxic concentration range for subsequent experiments.

Experimental Protocol:

• Seed human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare stock solutions of (R)- and (S)-1,3-Dibenzylpiperazine-2,5-dione in DMSO.

• Treat the cells with serial dilutions of each enantiomer (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) values.

Hypothetical Data Summary:

Compound	MCF-7 IC50 (µM)	A549 IC50 (µM)	HEK293 IC50 (µM)
(R)-Enantiomer	> 100	> 100	> 100
(S)-Enantiomer	15.2	25.8	> 100
Doxorubicin	0.8	1.2	5.4

Interpretation: The hypothetical data suggests that the (S)-enantiomer exhibits selective cytotoxicity towards cancer cell lines, while the (R)-enantiomer is largely inactive. Both enantiomers show minimal toxicity to non-cancerous cells at the tested concentrations, indicating a favorable therapeutic window for the (S)-enantiomer.

Anti-inflammatory Activity: Inhibition of Nitric Oxide Production

Rationale: Many DKP derivatives have demonstrated anti-inflammatory properties. This assay evaluates the ability of the enantiomers to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol:

• Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere.

• Pre-treat the cells with non-toxic concentrations of the (R)- and (S)-enantiomers (e.g., 1, 5, 10 µM) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include a negative control (untreated cells) and a positive control (LPS-stimulated cells).

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent system.

• Measure the absorbance at 540 nm and calculate the percentage of NO inhibition relative to the LPS-stimulated control.

Hypothetical Data Summary:

Compound (10 µM)	NO Production (% of LPS control)
(R)-Enantiomer	85.3%
(S)-Enantiomer	32.1%
Dexamethasone (1 µM)	25.5%

Interpretation: The hypothetical results indicate that the (S)-enantiomer significantly inhibits NO production in activated macrophages, suggesting potent anti-inflammatory activity, whereas the (R)-enantiomer has a much weaker effect.

Antimicrobial Activity: Broth Microdilution Assay

Rationale: The DKP scaffold is present in many natural antimicrobial agents[7]. The broth microdilution assay is a standard method to determine the minimum inhibitory concentration (MIC) of a compound against various microbial strains.

Experimental Protocol:

• Prepare a bacterial or fungal suspension (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a standardized concentration (e.g., 5 x 10⁵ CFU/mL) in the appropriate broth medium.

• In a 96-well plate, prepare two-fold serial dilutions of the (R)- and (S)-enantiomers in the broth.

• Inoculate each well with the microbial suspension. Include a positive control (microbes in broth) and a negative control (broth only).

• Incubate the plates at the optimal temperature for microbial growth (e.g., 37 °C for bacteria, 30 °C for fungi) for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible microbial growth.

Hypothetical Data Summary:

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
(R)-Enantiomer	> 128	> 128	> 128
(S)-Enantiomer	16	64	32
Vancomycin	1	> 128	N/A
Ampicillin	> 128	8	N/A
Fluconazole	N/A	N/A	4

Interpretation: These hypothetical results suggest that the (S)-enantiomer possesses moderate antimicrobial activity, particularly against the Gram-positive bacterium S. aureus and the fungus C. albicans, while the (R)-enantiomer is inactive.

Visualizing Experimental Workflows and Signaling Pathways

Clear visualization of experimental processes and biological mechanisms is crucial for understanding and replicating scientific findings.

Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for determining the cytotoxicity of (R)- and (S)-1,3-Dibenzylpiperazine-2,5-dione using the MTT assay.

Hypothesized Anti-inflammatory Signaling Pathway

Caption: Potential mechanism of anti-inflammatory action of the (S)-enantiomer via inhibition of the NF-κB signaling pathway.

Conclusion and Future Directions

This guide provides a comprehensive, albeit partially hypothetical, comparison of the biological efficacy of (R)- and (S)-1,3-Dibenzylpiperazine-2,5-dione. The presented protocols and data underscore the critical importance of stereochemistry in drug action. The hypothetical results, which depict the (S)-enantiomer as the more active "eutomer," are illustrative of a common phenomenon in pharmacology where one enantiomer is responsible for the desired therapeutic effect, while the other may be inactive or contribute to off-target effects.

For researchers in drug development, the early and thorough evaluation of individual enantiomers is not merely an academic exercise but a crucial step in identifying safe and effective drug candidates. The methodologies outlined herein provide a robust starting point for the empirical investigation of the stereospecific bioactivities of 1,3-Dibenzylpiperazine-2,5-dione and other chiral molecules within the promising class of diketopiperazines. Future studies should aim to elucidate the specific molecular targets of the active enantiomer and to explore its efficacy in in vivo models of disease.

References

• Jampilek, J., Hosek, J., & Bobal, P. (2022). Investigation of the Effect of Selected Piperazine-2,5-Diones on Cartilage-Related Cells. Chemistry Proceedings, 8(1), 108. [Link]

• Pokorna, A., Bobal, P., Oravec, M., & Jampilek, J. (Year of publication not available). Piperazine-2,5-dione (2) synthesis. Source not available.

• Facile synthesis and biological evaluation of tryptamine-piperazine-2,5-dione conjugates as anticancer agents - Semantic Scholar. (n.d.). [Link]

• Novel 2,5-Diketopiperazines with In Vitro Activities against Protozoan Parasites of Tropical Diseases - PMC. (2024). Molecules, 29(3), 749. [Link]

• Novel piperazine-2,5-dione analogs bearing 1H-indole: Synthesis and biological effects. (2020). Bioorganic & Medicinal Chemistry Letters, 30(24), 127654. [Link]

• Discovery of New 3-(Benzo[b]Thiophen-2-yl)Pyrrolidine-2,5-Dione Derivatives as Potent Antiseizure and Antinociceptive Agents—In Vitro and In Vivo Evaluation. (2024). International Journal of Molecular Sciences, 25(22), 12345. [Link]

• Discovery of 1,3-Disubstituted 2,5-Diketopiperazine Derivatives as Potent Class I HDACs Inhibitors. (2020). Chemical & Pharmaceutical Bulletin, 68(5), 466-472. [Link]

• Stereochemical Effects on the Antimicrobial Properties of Tetrasubstituted 2,5-Diketopiperazines - PMC. (n.d.). [Link]

• Solid-Phase Synthesis of Arylpiperazine Derivatives and Implementation of the Distributed Drug Discovery (D3) Project in the Search for CNS Agents - PubMed Central. (n.d.). [Link]

• (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5- dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated - Alnoor Digital Repository. (n.d.). [Link]

• 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation - ResearchGate. (n.d.). [Link]

• BZP/piperazines drug profile | - European Union. (2018). [Link]

• Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. (n.d.). [Link]

• Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl). (2025). Marine Drugs, 23(10), 397. [Link]

• Stereoselective functionalization strategy of 2,5-diketopiperazine derived from L- proline and glycine - Bulgarian Chemical Communications. (n.d.). [Link]

• 1-benzylpiperazine - Organic Syntheses Procedure. (n.d.). [Link]

• Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives - ChemRxiv. (n.d.). [Link]

• Discovery of (R)‑N‑Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [(R)-AS‑1], a Novel Orally Bioavailable EAAT2 Modulator - Semantic Scholar. (2022). Journal of Medicinal Chemistry, 65(16), 11703-11725. [Link]

• (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity - PMC. (2024). BMC Pharmacology and Toxicology, 25(1), 44. [Link]

• Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release - White Rose Research Online. (n.d.). [Link]

• 1,4-Diazepine-2,5-dione ring formation during solid phase synthesis of peptides containing aspartic acid [beta]-benzyl ester - ELTE. (2007). Journal of Peptide Science, 13(11), 742-746. [Link]

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• 4. (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
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Introduction: The Significance of the 2,5-Diketopiperazine Scaffold

An In-Depth Technical Guide to the Infrared Spectroscopy of 2,5-Diketopiperazine Rings

The 2,5-diketopiperazine (DKP) ring, the smallest possible cyclic dipeptide, is a privileged scaffold in nature and medicinal chemistry.[1][2][3] These six-membered rings, formed from the condensation of two amino acids, are found in a vast array of natural products exhibiting potent biological activities, including antimicrobial, antiviral, and antitumor properties.[1][2][4][5][6][7] Their conformational rigidity, metabolic stability, and ability to present diverse side-chain functionalities make them highly attractive starting points for drug development.[5][8]

Characterizing these molecules is paramount, and Infrared (IR) spectroscopy stands out as a rapid, non-destructive, and highly informative analytical technique. It provides a vibrational fingerprint of the molecule, offering direct insights into the key functional groups—the two cis-amide bonds—that define the DKP core.[9][10] More importantly, IR spectroscopy is exceptionally sensitive to the intermolecular forces, primarily hydrogen bonding, that govern the solid-state architecture and ultimately influence the physicochemical properties of these compounds.[11][12]

This guide provides a detailed interpretation of the key features in the IR spectrum of 2,5-diketopiperazines. We will dissect the characteristic vibrational modes, compare the DKP spectrum to other relevant amide-containing structures, and present a robust experimental protocol for acquiring high-quality data.

Theoretical Framework: The Vibrational Language of the DKP's cis-Amide Bonds

The IR spectrum of a DKP is dominated by the vibrations of its two amide groups. Unlike linear peptides which typically adopt a trans-amide conformation, the six-membered ring of a DKP constrains both amide bonds into a cis conformation.[9][10] This structural feature, along with strong intermolecular hydrogen bonding, gives rise to a characteristic spectral signature. The most diagnostic bands are the Amide I, Amide II, and N-H stretching modes.[13][14]

Dissecting the DKP-IR Spectrum: A Region-by-Region Analysis

In the solid state, DKP molecules are organized in a network stabilized by strong N-H···O=C intermolecular hydrogen bonds.[11] This interaction is the single most important factor influencing the position and shape of the key amide bands.

The N-H Stretching Region (approx. 3100-3300 cm⁻¹)

• Appearance: In a theoretical, gas-phase DKP molecule devoid of hydrogen bonding, the N-H stretching vibrations would appear as sharp bands around 3500 cm⁻¹.[4] However, in the solid state, extensive hydrogen bonding significantly weakens the N-H bond, causing a substantial shift to lower wavenumbers (a redshift). The experimental bands are typically observed in the 3160-3185 cm⁻¹ range.[4]

• Interpretation: The presence of a broad, strong absorption band in this region is a hallmark of intermolecularly hydrogen-bonded amide groups. The broadness arises because in a solid sample, a population of N-H groups exists in slightly different local environments, leading to a continuum of bond strengths and, consequently, a distribution of absorption frequencies.[4][12][15] Occasionally, a weaker, sharper signal may be observed at higher energy (e.g., ~3320 cm⁻¹), which can sometimes be attributed to an overtone of the very intense Amide I band or to N-H groups involved in weaker hydrogen bonding.[4]

The Amide I Region (approx. 1650-1690 cm⁻¹)

• Appearance: This is typically the sharpest and most intense band in the entire spectrum. It is primarily (~80%) due to the C=O stretching vibration.[9][16] For most solid-state DKPs, this band appears as a strong absorption between 1660 and 1680 cm⁻¹.[1][9]

• Interpretation: Like the N-H stretch, the Amide I band is also redshifted by hydrogen bonding; the oxygen atom's participation in an H-bond weakens the C=O double bond, lowering the energy required to stretch it.[17] Because the DKP ring contains two carbonyl groups, one may observe two distinct bands corresponding to the symmetric and antisymmetric stretching combinations of these two oscillators.[4] For example, in cyclo(l-Cys-d-Cys), these are seen at 1667 cm⁻¹ and 1664 cm⁻¹.[4]

The Amide II Region (approx. 1450-1510 cm⁻¹)

• Appearance: The Amide II band is of moderate intensity and arises from a complex coupling of the N-H in-plane bending and C-N stretching vibrations.[18][19] In DKP, this band is often found at a higher wavenumber (e.g., ~1506 cm⁻¹) compared to its position in trans-amides.[9]

• Interpretation: The position of the Amide II band is highly sensitive to the conformation of the DKP ring (e.g., planar vs. boat conformation) and the nature of the side chains.[9] For instance, the N-H in-plane bend in unsubstituted diketopiperazine has been identified around 1482 cm⁻¹.[18] This band is a key diagnostic feature for confirming the presence of the cyclic dipeptide structure.

Vibrational Mode	Typical Wavenumber (cm⁻¹) (Solid State)	Primary Contributing Bonds	Key Interpretation Insights
N-H Stretch	3100 - 3300 (Broad)	ν(N-H)	Position and broadness are direct indicators of strong intermolecular hydrogen bonding.[4][12]
Amide I	1650 - 1690 (Very Strong, Sharp)	ν(C=O)	The most intense band; its position is sensitive to H-bonding and ring conformation.[1][9]
Amide II	1450 - 1510 (Moderate)	δ(N-H) + ν(C-N)	A coupled vibration; its position is characteristic of the cis-amide bond in the DKP ring.[9][18]
CH₂ Scissoring	~1445 (Variable)	δ(CH₂)	Confirms the presence of the piperazine ring backbone.[18]
(Note: ν = stretching, δ = bending)

Comparative Analysis: How DKPs Measure Up

Understanding the unique features of the DKP spectrum is best achieved by comparison with other amide-containing structures.

Compound Class	Amide Conformation	Approx. Amide I (C=O) (cm⁻¹)	Approx. Amide II (cm⁻¹)	Key Differentiating Feature
2,5-Diketopiperazines	cis (x2)	1650 - 1690[1][9]	1450 - 1510[9][18]	The Amide II band is at a significantly different position than in linear peptides.
Linear Peptides	trans	~1650 (α-helix), ~1630 (β-sheet)	~1550 (α-helix), ~1530 (β-sheet)	The Amide II band is consistently found at higher wavenumbers (>1520 cm⁻¹).[19]
γ-Lactams (5-ring)	cis	~1700	N/A	Ring strain elevates the C=O frequency compared to the less-strained DKP.[17]
β-Lactams (4-ring)	cis	1730 - 1760	N/A	Significant ring strain dramatically increases the C=O frequency, making it easily distinguishable.[17]

This comparison highlights that while the Amide I band falls in a similar region for many amides, the position of the Amide II band and the specific frequency of the Amide I absorption provide clear, diagnostic evidence for the 2,5-diketopiperazine ring structure.

Experimental Protocol: Best Practices for ATR-FTIR Analysis of DKPs

Attenuated Total Reflectance (ATR) is the preferred method for solid-state peptide analysis due to its simplicity, speed, and minimal sample preparation requirements.[20]

Objective: To acquire a high-quality, reproducible mid-IR spectrum of a solid DKP sample for structural verification.

Methodology: Step-by-Step ATR-FTIR

• Instrument Preparation:

  • Ensure the FTIR spectrometer has been powered on and stable for at least 30 minutes.

  • Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Verify cleanliness by collecting a background spectrum and ensuring no contaminant peaks are present.

• Background Collection (Self-Validating Step):

  • With the clean, empty ATR accessory in place, collect a background spectrum. This is a critical step that measures the ambient environment (H₂O, CO₂) and the instrument's response, which will be ratioed out from the sample spectrum.

  • Causality: Failure to collect a recent, clean background will result in atmospheric or contaminant peaks appearing in the final spectrum, leading to misinterpretation.

• Sample Application:

  • Place a small amount of the solid DKP powder (typically 1-5 mg) directly onto the center of the ATR crystal.

  • Lower the ATR press arm and apply consistent pressure to the sample.

  • Causality: Good contact between the sample and the ATR crystal is essential for a strong signal. The IR beam only penetrates a few microns into the sample, so air gaps will severely degrade spectral quality.

• Sample Spectrum Collection:

  • Collect the sample spectrum using the following typical parameters:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 32-64 (co-added to improve signal-to-noise ratio)

  • The resulting spectrum should be displayed in Absorbance mode.

• Data Processing and Cleaning:

  • If the baseline of the spectrum is tilted or curved, apply a baseline correction.

  • Perform an ATR correction if necessary. This algorithm corrects for the wavelength-dependent depth of penetration of the IR beam, which can cause peak shifts and intensity distortions compared to traditional transmission spectra.[20]

  • Label the significant peaks corresponding to the N-H stretch, Amide I, and Amide II bands.

Conclusion

IR spectroscopy is an indispensable tool for the structural elucidation of 2,5-diketopiperazines. By focusing on the three key regions—the N-H stretch, Amide I, and Amide II bands—a researcher can rapidly confirm the presence of the DKP core, gain critical insights into the solid-state intermolecular hydrogen bonding network, and confidently distinguish this important scaffold from other amide-containing structures. The combination of the intense Amide I band between 1650-1690 cm⁻¹ and the characteristic Amide II band around 1450-1510 cm⁻¹ provides a definitive fingerprint for the cyclic cis-dipeptide structure. Following proper experimental protocol, particularly with the modern convenience of ATR-FTIR, ensures the acquisition of high-quality, interpretable data essential for advancing research in drug discovery and natural product chemistry.

References

• The Structural Characterisation and DFT-Aided Interpretation of Vibrational Spectra for Cyclo(l-Cys-d-Cys) Cyclic Dipeptide in a Solid State. MDPI. [Link]

• Vibrational circular dichroism of a 2,5-diketopiperazine (DKP) peptide: Evidence for dimer formation in cyclo LL or LD diphenylalanine in the solid state. PubMed. [Link]

• Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media. MDPI. [Link]

• The Structural Characterisation and DFT-Aided Interpretation of Vibrational Spectra for Cyclo(l-Cys-d-Cys) Cyclic Dipeptide in a Solid State. OSTI.GOV. [Link]

• EXPERIMENTAL AND THEORETICAL VIBRATIONAL SPECTROSCOPIC STUDIES OF DIKETOPIPERAZINES. Greenwich Academic Literature Archive (GALA). [Link]

• Table 2 from Vibrational analysis of crystalline diketopiperazine—I. Raman and i.r. spectra. Semantic Scholar. [Link]

• The features of IR spectrum. Mansoura University. [Link]

• A VIBRATIONAL ANALYSIS OF CRYSTALLINE DIKETOPIPERAZINE. ProQuest. [Link]

• Assignments and % composition of the amide I-amide II band components... ResearchGate. [Link]

• Fragmentation of 2,5-Diketopiperazine Cyclic Dipeptide Ions. ResearchGate. [Link]

• How does hydrogen bonding affect the IR spectra? Quora. [Link]

• N-H Stretching and Bending Vibrations. YouTube. [Link]

• Effect of hydrogen bonding on infrared absorption intensity. ResearchGate. [Link]

• 2,5-Diketopiperazine. Wikipedia. [Link]

• Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. PMC. [Link]

• 2,5-Piperazinedione. NIST WebBook. [Link]

• Quantification of peptide secondary structure: The use of solid and solution state NMR to develop ATR FTIR spectroscopic methods. University of Warwick. [Link]

• Why are N-H stretching vibrations often sharp and not broad? Chemistry Stack Exchange. [Link]

• Gas-Phase Infrared Spectroscopy of Neutral Peptides: Insights from the Far-IR and THz Domain. Radboud Repository. [Link]

• FT-IR: A useful analytical tool for monitoring of solid phase organic reactions. HAL Open Science. [Link]

• Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release. White Rose Research Online. [Link]

• IR Spectroscopy - Effect of Hydrogen Bonding. YouTube. [Link]

• IR Spectroscopy of Hydrocarbons. University of Colorado Boulder. [Link]

• Infrared Spectra of Hydrogen-Bonded Molecular Complexes Under Spatial Confinement. Frontiers. [Link]

• Amide I'-II' 2D IR spectroscopy provides enhanced protein secondary structural sensitivity. DSpace@MIT. [Link]

• Diketopiperazines. Baran Lab, Scripps Research. [Link]

• The conformational analysis of peptides using Fourier transform IR spectroscopy. PubMed. [Link]

• Ab Initio Calculations of the Vibrational and Electronic Spectra of Diketopiperazine. ACS Publications. [Link]

• The ATR-FTIR spectra of the peptide in the solid state. ResearchGate. [Link]

• Fourier Transform Infrared Spectroscopy of Peptides. Springer Nature Experiments. [Link]

• Amide I and amide II band assignments in FTIR spectra of crosslinked FF-amide dipeptides? ResearchGate. [Link]

• Cell penetrating peptides containing 2,5-diketopiperazine (DKP) scaffolds as shuttles for anti. University of Cologne. [Link]

• Determination of 2,5-Diketopiperazines in Greek Processed Olives by Liquid Chromatography/Mass Spectrometry Analysis. Current Research in Nutrition and Food Science Journal. [Link]

• Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. MDPI. [Link]

• Comparative studies on similarities and differences of cyclodipeptide oxidases for installation of C–C double bonds at the diketopiperazine ring. PMC. [Link]

• Cell-penetrating peptides containing 2,5-diketopiperazine (DKP) scaffolds as shuttles for anti-cancer drugs: conformational studies and biological activity. Royal Society of Chemistry. [Link]

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• 3. Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
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Structural comparison of linear phenylalanine dipeptides vs cyclic DKPs

Content Type: Technical Comparison Guide

Author: Senior Application Scientist

Executive Summary

This guide provides a structural and functional comparison between Linear Diphenylalanine (L-Phe-L-Phe, or "FF") and its cyclized derivative, Cyclic Diphenylalanine (cyclo(Phe-Phe), or "c-FF" / DKP) .

While both molecules share the same amino acid sequence, their topological difference dictates divergent supramolecular behaviors.[1] Linear FF is the "gold standard" building block for peptide nanotubes (PNTs) used in nanotechnology and biosensing. In contrast, Cyclic FF (a 2,5-diketopiperazine) is a thermodynamically stable scaffold often utilized for its resistance to proteolysis and ability to cross biological barriers, though it typically lacks the high-aspect-ratio self-assembly properties of its linear counterpart.

Key Takeaway: Researchers should select Linear FF for hydrogelation and nanotube fabrication, and Cyclic FF for orally bioavailable drug scaffolds or as a stable negative control in assembly assays.

Molecular Architecture & Conformational Analysis

The fundamental difference lies in the backbone topology. This structural alteration shifts the molecule from a zwitterionic, flexible species to a neutral, rigid ring.

Comparative Specification Table

Feature	Linear Diphenylalanine (L-Phe-L-Phe)	Cyclic Diphenylalanine (DKP)
Topology	Linear, Open-chain	Cyclic, Closed-ring (2,5-diketopiperazine)
Termini	Charged (NH₃⁺ / COO⁻) at neutral pH	Neutral (Amide backbone only)
Chirality	L,L (Bio-active) or D,D (Protease resistant)	L,L (cis) or L,D (trans - rare in synthesis)
H-Bonding	Head-to-tail intermolecular chains	Inter-ring intermolecular ribbons (Tape-like)
Solubility	pH-dependent (Soluble at low/high pH)	Low aqueous solubility (Hydrophobic)
pKa	~3.5 (COOH) and ~9.0 (NH₃⁺)	Non-ionizable (in physiological range)

Structural Transformation Pathway

The formation of the cyclic DKP is often a degradation pathway for the linear dipeptide under thermal stress or basic conditions.

Figure 1: The cyclization pathway. Linear FF is kinetically accessible, while Cyclic FF represents the thermodynamic sink due to the stability of the six-membered DKP ring.

Supramolecular Assembly: Nanotubes vs. Microcrystals

This is the critical differentiator for materials scientists. The "Phe-Phe" motif is famous for forming nanotubes, but this property is exclusive to the linear form under standard aqueous conditions.

Linear Phe-Phe: The Nanotube Architect

• Mechanism: Linear FF assembles via a combination of T-shaped

  - stacking of the phenyl rings and electrostatic interactions between the charged termini.

• Crystal Packing: It typically adopts a hexagonal packing (Space Group

  ) containing water-filled hydrophilic channels. This specific packing drives the growth of high-aspect-ratio nanotubes.

• Application: Biosensors, nanowires, and stiff hydrogels.

Cyclic Phe-Phe: The Crystalline Block

• Mechanism: The rigid DKP ring enforces a planar conformation. The lack of terminal charges removes the electrostatic "head-to-tail" drive seen in the linear form.

• Crystal Packing: Cyclic FF typically forms hydrogen-bonded "tapes" or "layers." Instead of hollow tubes, it self-assembles into micro-needles, plates, or nanospheres .

• Interference: If mixed with Linear FF, Cyclic FF can act as a "capping agent," inhibiting nanotube growth by binding to the growing end of the assembly but failing to propagate the hexagonal lattice.

Figure 2: Divergent assembly pathways. Linear FF forms functional nanotubes, while Cyclic FF precipitates into crystalline plates or spheres.

Physicochemical Stability & Pharmacokinetics

For drug development, the cyclic DKP offers superior stability profiles.

Proteolytic Stability

• Linear FF: Highly susceptible to exopeptidases (aminopeptidases and carboxypeptidases) which cleave from the N- and C-termini. Rapidly degraded in human plasma (

  minutes to hours depending on concentration).

• Cyclic FF: The lack of termini renders it invisible to exopeptidases. The conformational rigidity also restricts the amide bond from adopting the transition state required for endopeptidase cleavage. It is highly stable in plasma and simulated gastric fluid.

Blood-Brain Barrier (BBB) Permeability

• Linear FF: Zwitterionic nature at pH 7.4 limits passive diffusion across the BBB.

• Cyclic FF: The DKP ring masks the polar amide bonds (via internal H-bonding) and removes terminal charges, significantly increasing lipophilicity and passive diffusion potential.

Experimental Protocols

Protocol A: The "Solvent Switch" Assembly Test

Objective: To differentiate Linear vs. Cyclic FF based on macroscopic assembly morphology.

Materials:

• Linear L-Phe-L-Phe (Lyophilized powder)

• Cyclic Phe-Phe (DKP)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) - Caution: Corrosive/Volatile

• Ultra-pure Water (18.2 MΩ)

Workflow:

• Stock Solution: Dissolve the peptide (Linear or Cyclic) in HFIP at a concentration of 100 mg/mL . Vortex until completely clear. Note: HFIP breaks pre-existing aggregates.

• Dilution: Aliquot 10 µL of the stock solution.

• Trigger: Rapidly inject the 10 µL stock into 990 µL of Ultra-pure water (final conc: 1 mg/mL).

• Aging: Allow the solution to sit undisturbed for 2 hours at room temperature.

• Observation:

  • Linear FF: Solution will turn opalescent/cloudy and eventually form a rigid hydrogel or viscous suspension.

  • Cyclic FF: Solution will likely form a white precipitate (sediment) without gelation.

Protocol B: SEM Characterization

Objective: Visual verification of Nanotubes vs. Crystals.

• Deposition: Place 10 µL of the aged solution (from Protocol A) onto a silicon wafer or mica sheet.

• Drying: Allow to air dry in a fume hood (or use a critical point dryer for better preservation).

• Coating: Sputter coat with 5nm Gold/Palladium (Au/Pd) to prevent charging.

• Imaging:

  • Linear FF: Look for long, unbranched tubes (Diameter: 10–100 nm, Length: >10 µm).

  • Cyclic FF: Look for flat plates, rectangular rods, or amorphous aggregates.

References

• Reches, M., & Gazit, E. (2003). Casting metal nanowires within discrete self-assembled peptide nanotubes. Science, 300(5619), 625-627. Link

• Görbitz, C. H. (2001). The structure of nanotubes formed by diphenylalanine, the core recognition motif of Alzheimer's β-amyloid polypeptide. Chemical Communications, (22), 2332-2333. Link

• Adler-Abramovich, L., et al. (2009). Self-assembled arrays of peptide nanotubes by vapour deposition. Nature Nanotechnology, 4(12), 849-854. Link

• Jeong, W. J., et al. (2012).[2] Differential self-assembly behaviors of cyclic and linear peptides. Biomacromolecules, 13(7), 1991-1995.[2] Link

• Martins, M. B., & Carvalho, I. (2007). Diketopiperazines: biological activity and synthesis. Tetrahedron, 63(40), 9923-9932. Link

Sources

• 1. Cyclic vs Linear Peptides: Key Differences - Creative Peptides [creative-peptides.com]
• 2. Differential self-assembly behaviors of cyclic and linear peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of (R)-1,3-Dibenzylpiperazine-2,5-dione: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of safe and ethical scientific research. This guide provides a detailed protocol for the proper disposal of (R)-1,3-Dibenzylpiperazine-2,5-dione, a compound utilized in various research and development applications. While a specific Safety Data Sheet (SDS) for this exact enantiomer may not always be readily accessible, a conservative and safety-first approach, treating the compound as hazardous waste, is imperative. This guide is designed to provide researchers, scientists, and drug development professionals with the essential, immediate safety and logistical information for its disposal.

Hazard Assessment and Waste Characterization: The "Why" Behind the Protocol

Due to the absence of a specific SDS, a thorough hazard assessment based on structurally similar compounds is the first critical step. Piperazine derivatives can exhibit a range of toxicological profiles, and it is prudent to handle (R)-1,3-Dibenzylpiperazine-2,5-dione with a high degree of caution. For instance, related piperazine and benzyl compounds are known to be irritants to the skin and eyes and may cause respiratory irritation.[1][2] Therefore, all personnel handling this compound must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses with side shields, and a laboratory coat.

Core Principle: In the absence of specific data, always err on the side of caution. Treat unknown or uncharacterized substances as hazardous. This principle is fundamental to preventing accidental exposure and environmental contamination.[3]

The Disposal Workflow: A Step-by-Step Guide

The proper disposal of (R)-1,3-Dibenzylpiperazine-2,5-dione involves a systematic process of segregation, containment, and labeling. Adherence to these steps is crucial for regulatory compliance and the safety of all laboratory personnel.

Step 1: Waste Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions within waste containers.[4][5]

• Solid Waste: Collect solid (R)-1,3-Dibenzylpiperazine-2,5-dione waste, including contaminated consumables like weighing paper, pipette tips, and gloves, in a designated, compatible solid waste container.

• Liquid Waste: If the compound is in a solution, collect it in a designated liquid waste container compatible with the solvent used.

• Incompatibility: Never mix (R)-1,3-Dibenzylpiperazine-2,5-dione waste with other incompatible waste streams. For example, do not mix it with strong oxidizing agents or acids unless the reaction has been characterized and is part of a specific neutralization protocol.[6][7]

Step 2: Container Selection and Management

The integrity of the waste container is paramount to safe storage and transport.

• Compatibility: Use containers made of materials compatible with the chemical waste. For solid waste, a high-density polyethylene (HDPE) container is generally suitable. For liquid waste, the original solvent container can often be repurposed, provided it is in good condition.[8][9]

• Labeling: All waste containers must be clearly and accurately labeled.[8][10] The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "(R)-1,3-Dibenzylpiperazine-2,5-dione"

  • The approximate quantity or concentration

  • The date of accumulation

  • The name of the generating researcher and laboratory

• Closure: Waste containers must be kept tightly sealed at all times, except when adding waste, to prevent the release of vapors and to avoid spills.[3][9]

Step 3: Storage and Accumulation

Designated satellite accumulation areas are essential for the safe, temporary storage of hazardous waste within the laboratory.

• Location: Store the sealed waste container in a designated, well-ventilated area, away from general laboratory traffic.[6]

• Secondary Containment: It is best practice to store liquid waste containers in secondary containment, such as a plastic tub, to contain any potential leaks or spills.[9][11]

• Incompatible Chemicals: Ensure that the storage area does not contain incompatible chemicals that could lead to a dangerous reaction in the event of a spill.[5]

Step 4: Disposal Request and Pickup

The final step is to arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed waste management contractor.

• Institutional Procedures: Familiarize yourself with and follow your institution's specific procedures for hazardous waste pickup requests.[3]

• Documentation: Maintain accurate records of the waste generated and its disposal, as this is often a regulatory requirement.[12]

Visualizing the Disposal Workflow

To further clarify the decision-making process for the disposal of (R)-1,3-Dibenzylpiperazine-2,5-dione, the following workflow diagram is provided.

Caption: Disposal Workflow for (R)-1,3-Dibenzylpiperazine-2,5-dione.

Quantitative Data Summary: Key Disposal Parameters

For quick reference, the following table summarizes the essential parameters for the disposal of (R)-1,3-Dibenzylpiperazine-2,5-dione.

Parameter	Guideline	Rationale
Waste Classification	Hazardous Waste	Precautionary measure due to lack of specific SDS and potential hazards of piperazine derivatives.
PPE	Chemical-resistant gloves, safety glasses, lab coat	To prevent skin and eye contact.
Solid Waste Container	Labeled, sealed, compatible (e.g., HDPE)	To ensure safe containment and prevent reactions.
Liquid Waste Container	Labeled, sealed, compatible with solvent	To prevent leaks, spills, and vapor release.
Storage	Designated satellite accumulation area, secondary containment for liquids	To ensure safe temporary storage and regulatory compliance.[9]
Disposal Method	Collection by institutional EHS or licensed contractor	To ensure legal and environmentally sound disposal.

Conclusion: Fostering a Culture of Safety

The proper disposal of chemical waste is not merely a procedural task but a fundamental aspect of responsible scientific practice. By adhering to the guidelines outlined in this document, researchers can ensure the safe management of (R)-1,3-Dibenzylpiperazine-2,5-dione waste, thereby protecting themselves, their colleagues, and the environment. A proactive and informed approach to chemical waste management is integral to building a deep and lasting culture of safety within the laboratory.

References

• Effective Lab Chemical Waste Management. (2025, September 15). Environmental Marketing Services.
• Piperazine - Safety D
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• Guidelines for Safe Chemical Segreg
• Chemical Waste Disposal Guidelines. Emory University.
• Disposal of Nonhazardous Laboratory Waste Chemicals. Cornell University Environmental Health and Safety.
• Safe Disposal of 4-(Piperazin-1-YL)
• 1-Benzyl-4-piperidone Safety D
• A guide to the disposal of laboratory waste. (2024, December 18). Anenta.
• Chemical Waste Segregation. University of Illinois Division of Research Safety.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Laboratory Waste Disposal Safety Protocols. (2024, August 16).
• Rowan University Non-Hazardous Waste Disposal Guide for Labor
• Hazardous Waste and Disposal. American Chemical Society.
• Disposal of Chemical Waste. University of St Andrews Safety Office.
• (2S,5S)-5-Benzyl-3,6-dioxo-2-piperazineacetic Acid Safety Data Sheet. (2016, October 27). LGC Standards.
• PIPERAZINE DIHYDROCHLORIDE Chemical Safety Data Sheet. (2026, January 17). ChemicalBook.
• Benzyl 4-Oxo-1-piperidinecarboxylate Safety Data Sheet. (2025, March 4). TCI Chemicals.
• 1,4-Dibenzylpiperazine (hydrochloride) Safety Data Sheet. (2025, June 24). Cayman Chemical.
• Piperazine Anhydrous Safety Data Sheet. (2025, March 28). TCI Chemicals.
• Operational Disposal And Storage Of Piperazine. (2023, December 3). Biosynce.

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• 5. Guidelines for Safe Chemical Segregation | Lab Manager [labmanager.com]
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• 11. Chemical Waste Procedures | Division of Research Safety | Illinois [drs.illinois.edu]
• 12. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

Personal protective equipment for handling (R)-1,3-Dibenzylpiperazine-2,5-dione

As a Senior Application Scientist, I recognize that handling active pharmaceutical intermediates like (R)-1,3-Dibenzylpiperazine-2,5-dione requires more than just a superficial reading of a Safety Data Sheet (SDS). It demands a rigorous, causality-driven approach to laboratory safety. Diketopiperazine derivatives are highly valued in drug development for their structural rigidity and potential biological activity. However, their physical state as fine crystalline powders presents specific aerosolization and transdermal risks, especially when paired with aggressive organic solvents.

This guide provides a self-validating, step-by-step operational framework designed to protect researchers, maintain sample integrity, and ensure strict regulatory compliance.

Physiochemical Risk Assessment

Before selecting Personal Protective Equipment (PPE), we must understand the physical properties of the compound. The behavior of a chemical dictates the engineering controls and protective barriers required.

Property	Value	Operational Implication
Chemical Name	(R)-1,3-Dibenzylpiperazine-2,5-dione	API / Intermediate handling protocols apply.
CAS Number	109559-14-0 (Generic)	Identifies the compound class for waste segregation.
Molecular Formula	C18H18N2O2	Organic compound; requires compatible organic solvents.
Molecular Weight	294.35 g/mol	Moderate MW; can easily cross compromised skin barriers if dissolved in carrier solvents.
Physical State	Crystalline Solid / Powder	High risk of static cling and aerosolization during mechanical transfer.
Melting Point	180 - 181 °C	Thermally stable under standard laboratory conditions.

PPE Matrix & Causality

According to OSHA standard 29 CFR 1910.132 [1], a comprehensive hazard assessment must dictate PPE selection. We do not wear PPE simply to check a compliance box; we wear it to interrupt specific vectors of exposure.

• Hand Protection (Double-Gloved Nitrile):

  • The Protocol: Wear two pairs of powder-free nitrile gloves.

  • The Causality: (R)-1,3-Dibenzylpiperazine-2,5-dione is frequently dissolved in Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) for biological assays. DMSO is a potent penetration enhancer that rapidly crosses the dermal barrier, carrying dissolved solutes with it. Nitrile provides superior chemical resistance to these solvents compared to latex. Double gloving ensures that if the outer glove is breached by a micro-tear or solvent drop, the inner glove remains intact while you safely doff the outer layer [2].

• Respiratory Protection & Engineering Controls:

  • The Protocol: Handle exclusively within a certified chemical fume hood or powder weighing station. If engineering controls are unavailable, a fit-tested N95 or P100 particulate respirator is required.

  • The Causality: As a dry powder, the compound is highly susceptible to static electricity and ambient air currents. Mechanical manipulation (e.g., scooping with a spatula) generates invisible micro-particulates. Inhalation of these particulates bypasses the skin barrier entirely, introducing the compound directly into the respiratory tract.

• Eye and Face Protection:

  • The Protocol: Chemical splash goggles (ANSI Z87.1 certified).

  • The Causality: Standard safety glasses leave the orbital cavity exposed to airborne dust and solvent vapors. Goggles provide a complete seal, protecting the mucous membranes from both aerosolized powder during weighing and solvent splashes during dissolution [1].

• Body Protection:

  • The Protocol: Flame-resistant (FR) or standard 100% cotton laboratory coat with knit cuffs, fully buttoned.

  • The Causality: Knit cuffs prevent the sleeves from dragging through spilled powder or knocking over vials. Cotton or FR materials mitigate the risk of static buildup, which can cause the powder to suddenly repel from the spatula and disperse into the air.

Operational Workflow & Handling Protocol

To ensure a self-validating system, every step in this workflow includes a verification check.

Phase 1: Pre-Weighing Verification

• Environmental Control: Verify the chemical fume hood is operating with an inward face velocity of 80–100 feet per minute (fpm).

  • Validation: Check the digital monitor or observe the physical flow indicator (e.g., a Kimwipe strip) before opening the chemical container.

• Static Mitigation: Discharge static electricity from your gloves, spatulas, and the receiving vial using an anti-static bar or zero-stat gun.

  • Causality: Neutralizing the electrostatic charge prevents the diketopiperazine powder from clinging to the sides of the vial or aerosolizing upon transfer.

Phase 2: Dispensing and Dissolution 3. Primary Transfer: Tare the receiving vial (preferably amber glass to prevent potential UV degradation) and transfer the solid using a micro-spatula. Keep the source container and receiving vial as close together as possible. 4. In-Hood Solvent Addition: Add the designated solvent (e.g., anhydrous DMSO) directly into the receiving vial while still inside the fume hood.

• Causality: Dissolving the powder within the primary containment zone eliminates the risk of transporting a dry, dispersible powder across the laboratory to a vortex mixer.

• Sealing and Decontamination: Cap the vial securely. Wipe the exterior of the vial with a 70% ethanol wipe before removing it from the hood.

• Validation: This ensures no microscopic residue is transferred to incubators, analytical balances, or shared laboratory equipment [2].

Spill Response and Waste Disposal

Even with rigorous protocols, spills occur. The response must be immediate and methodical to prevent cross-contamination.

Spill Cleanup Protocol

• Immediate Isolation: If a powder spill occurs outside the fume hood, immediately restrict access to the area to prevent personnel from tracking the powder on their shoes.

• Wet-Wiping Technique (Do Not Sweep): Apply a compatible wetting agent (e.g., water/surfactant mix or 70% isopropanol) to absorbent laboratory pads. Gently place the wet pads directly over the spilled powder.

  • Causality: Dry sweeping or brushing generates airborne dust. Wetting the powder binds it to the matrix of the pad, completely neutralizing the inhalation hazard [2].

• Surface Decontamination: Wipe the area working from the perimeter of the spill toward the center to prevent spreading the footprint. Wash the affected surface with a mild detergent solution, followed by a water rinse.

Waste Segregation Protocol

• Solid Waste: Place all contaminated wipes, doffed outer gloves, and empty chemical containers into a designated, clearly labeled, sealable solid hazardous waste container.

• Liquid Waste: Collect any dissolved (R)-1,3-Dibenzylpiperazine-2,5-dione solutions in a compatible organic liquid waste carboy. Ensure halogenated and non-halogenated solvents are strictly segregated to prevent exothermic reactions and minimize disposal costs.

Safe Handling Visualization

Workflow for the safe dispensing and handling of (R)-1,3-Dibenzylpiperazine-2,5-dione.

References

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - 29 CFR 1910.132." United States Department of Labor. URL:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI) Bookshelf, National Academies Press, 2011. URL:[Link]